Vat Red 15

• CAS: 4216-02-8

Core Science & Biosynthesis

An In-depth Technical Guide to Vat Red 15 (C.I. Pigment Red 194)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Red 15, also identified by the Colour Index name C.I. Pigment Red 194, is a synthetic organic compound belonging to the class of vat dyes.[1] These dyes are characterized by their insolubility in water and their application process, which involves a temporary reduction to a soluble leuco form. This guide provides a comprehensive overview of the chemical structure, properties, and application methodology of Vat Red 15, tailored for a technical audience.

Chemical Structure and Identity

Vat Red 15 is a complex heterocyclic molecule. While there are some discrepancies in the literature, the more substantiated chemical identity is provided below.

Synonyms: C.I. 71100, Vat Bordeaux HRR, PERMANENTREDTG01, Bisbenzimidazo[2,1-b:1',2'-j]benzo[lmn][2][3]phenanthroline-6,9-dione.[1] CAS Number: 4216-02-8.[1] Molecular Formula: C₂₆H₁₂N₄O₂.[1][4][5] Molecular Weight: 412.41 g/mol .[5]

Physicochemical Properties

Vat Red 15 is a purple-red powder.[6] Its insolubility in water is a defining characteristic of vat dyes.[2] The table below summarizes its key quantitative properties.

Property	Value	Reference
Appearance	Purple-red powder	[6]
Melting Point	490-492 °C	[1]
Boiling Point	906.7 °C at 760 mmHg	[1]
Density	1.66 g/cm³	[1]
Solubility	Insoluble in acetone (B3395972) and ethanol (B145695). Slightly soluble in chloroform, pyridine, and toluene. Soluble in o-chlorophenol.	[4][7]
Heat Resistance	≥ 300 °C	[1]
Light Fastness	7-8	[1]
Acid Resistance	5	[1]
Alkali Resistance	5	[1]

Experimental Protocols

General Manufacturing Method

The synthesis of Vat Red 15 is typically achieved through the chemical modification of a precursor dye, C.I. Vat Red 14 (C.I. 71110). While detailed, publicly available laboratory-scale synthesis protocols are scarce, the general manufacturing methods involve the following approaches:

• Alkaline Treatment: C.I. Vat Red 14 is treated with ethanol and potassium hydroxide. The resulting product is then filtered, the ethanol is removed by steaming, and the product is acidified.[7][8]

• Salt Formation and Fractional Crystallization: In an organic solvent, C.I. Vat Red 14 is treated with a hydrochloride, sulfonate, or hydrobromic acid salt, or a strong organic acid to form a salt, which is then purified by fractional crystallization.[7][8]

• Lewis Acid Treatment: C.I. Vat Red 14 is treated with a Lewis acid such as aluminum chloride or zinc chloride, with or without a solvent, followed by fractional crystallization of the product.[7][8]

A patent describing the preparation of vat dyes in the perinone series suggests that the condensation of naphthalene-1,4,5,8-tetracarboxylic acid (or its anhydrides) with 1,2-diaminobenzene results in an isomer mixture of C.I. Vat Orange 7 and C.I. Vat Red 15.[9] The reaction is typically carried out in water with an acid catalyst, such as acetic acid, at elevated temperatures and pressures.[9]

Application: The Vat Dyeing Process

The application of Vat Red 15 to textiles, particularly cellulosic fibers like cotton, is a multi-step process known as "vatting".[2][6] This process is essential to convert the insoluble dye into a form that can penetrate and bind to the fabric.

Key Stages of Vat Dyeing:

• Vatting (Reduction): The insoluble Vat Red 15 powder is converted into its soluble "leuco" form. This is achieved by chemical reduction in an alkaline solution. A common reducing agent used is sodium dithionite (B78146) (Na₂S₂O₄), also known as sodium hydrosulfite, in the presence of sodium hydroxide.[2][6][10]

• Dyeing: The textile material is immersed in the alkaline solution of the soluble leuco dye. In this form, the dye has an affinity for the fibers and penetrates the material.[2][6]

• Oxidation: After the dye has been absorbed by the fabric, it is re-oxidized back to its original insoluble form. This can be done by exposure to air (air oxidation) or by using chemical oxidizing agents such as hydrogen peroxide or sodium perborate.[6] This step "traps" the insoluble dye molecules within the fibers, resulting in a very stable and wash-fast coloration.[11]

• Soaping: The dyed fabric is washed with a hot detergent solution. This final step removes any loose dye particles from the surface and helps to stabilize the final shade.[6]

Visualizations

Caption: Workflow of the Vat Dyeing Process.

Applications

The primary application of Vat Red 15 is in the dyeing and printing of cellulosic fibers such as cotton, linen, and viscose, where it provides excellent colorfastness.[6][12] It can also be processed into an organic pigment for use in the manufacturing of inks and paints.[7][8]

References

• 1. lookchem.com [lookchem.com]
• 2. textiletrainer.com [textiletrainer.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. China Biggest Vat Red 15 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. One moment, please... [textilelearner.net]
• 7. Pigment Red 194 [dyestuffintermediates.com]
• 8. worlddyevariety.com [worlddyevariety.com]
• 9. US5074919A - Preparation of vat dyes and pigments of the perinone series - Google Patents [patents.google.com]
• 10. Vat dye - Wikipedia [en.wikipedia.org]
• 11. The Principle of Vat Dye Printing Process - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 12. vfsilesieux.free.fr [vfsilesieux.free.fr]

An In-depth Technical Guide on C.I. 71105 (Vat Orange 7) for Researchers

Initial Inquiry Note: A thorough search for spectroscopic data and experimental protocols for C.I. 71100 did not yield any specific information. It appears that this is not a designated Colour Index number for a publicly documented substance. The following guide provides information on the closely related compound C.I. 71105 , also known as Vat Orange 7 .

This technical guide is intended for researchers, scientists, and drug development professionals, providing a concise overview of the available data for C.I. 71105 (Vat Orange 7).

Chemical and Physical Properties

Vat Orange 7 is an organic compound classified as a vat dye. Its core chemical and physical properties are summarized in the table below.

Property	Value
CI Name	Vat Orange 7
CI Number	71105
CAS Number	4424-06-0
Molecular Formula	C₂₆H₁₂N₄O₂
Molecular Weight	412.4 g/mol
λmax	480 nm (in DMSO)
Appearance	Orange-red powder
Solubility	Insoluble in water, acetone, ethanol, chloroform, and toluene. Slightly soluble in pyridine (B92270) and o-chlorophenol.

Spectroscopic Data Overview

Table 1: UV-Visible Spectroscopic Data

Solvent	λmax
DMSO	480 nm

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis or specific laboratory applications of C.I. 71105 are not extensively documented in publicly accessible literature. However, general manufacturing methods are described.

General Synthesis Approach

The synthesis of C.I. 71105 (Vat Orange 7) can be broadly described by the following workflow. This process typically involves the chemical modification of a related vat dye precursor.

Caption: General synthesis workflow for C.I. 71105.

An alternative described method involves the treatment of C.I. Vat Red 14 with sulfuric acid.

Applications in Research

The primary documented application of C.I. 71105 is as a colorant. Its use in specific research applications, particularly in drug development or as a spectroscopic probe, is not well-documented in the available resources. Its insolubility in common laboratory solvents may limit its application in biological assays that require aqueous environments.

Conclusion

While a comprehensive dataset for C.I. 71105 (Vat Orange 7) is not publicly available, this guide provides the core information that has been documented. Researchers interested in utilizing this compound should consider the limited availability of detailed spectroscopic and application data and may need to perform their own characterization based on the foundational information presented here. Further investigation into specialized chemical databases and older literature may provide more in-depth experimental details.

An In-depth Technical Guide to the Synthesis and Purification of Pigment Red 194

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification methods for Pigment Red 194 (C.I. 71100), a perinone-class pigment. The document details the underlying chemical pathways, experimental protocols, and analytical characterization, with a focus on providing actionable information for laboratory and developmental applications.

Introduction

Pigment Red 194, with the chemical formula C₂₆H₁₂N₄O₂, is a dark red, high-performance organic pigment known for its excellent light and heat fastness.[1][2] It belongs to the perinone class of pigments and is the cis-isomer of the more commercially prevalent Pigment Orange 43.[2] Its robust properties make it suitable for demanding applications, including paints, inks, plastics, and polyester (B1180765) fiber coloring.[1]

The synthesis of Pigment Red 194 is intrinsically linked to its trans-isomer, Pigment Orange 43. The industrial production process typically yields a mixture of these two isomers, known as Vat Red 14 (C.I. 71110).[3][4] Consequently, the "purification" of Pigment Red 194 is primarily a process of separating the cis- and trans-isomers from this mixture.

Table 1: Physicochemical Properties of Pigment Red 194

Property	Value	Reference
CI Name	Pigment Red 194	[1]
CI Number	71100	[1]
CAS Number	4216-02-8	[1]
Molecular Formula	C₂₆H₁₂N₄O₂	[1]
Molecular Weight	412.40 g/mol	[1]
Appearance	Dark red/purple powder	[1]
Solubility	Soluble in 2-chlorophenol; slightly soluble in chloroform, azabenzene, and toluene; insoluble in acetone (B3395972) and ethanol.	[1]
Heat Resistance	High	[1]
Light Fastness	Excellent	[2]

Synthesis Pathway

The synthesis of Pigment Red 194 is a two-stage process. The first stage involves the synthesis of the precursor, Vat Red 14, which is a mixture of the cis- and trans-isomers. The second stage is the separation of these isomers to isolate Pigment Red 194.

Stage 1: Synthesis of Vat Red 14 (Isomer Mixture)

The industrial synthesis of the perinone core involves the condensation of naphthalene-1,4,5,8-tetracarboxylic acid or its anhydride (B1165640) with o-phenylenediamine (B120857).[3] This reaction produces a mixture of the cis- and trans-isomers.

Synthesis and Separation of Pigment Red 194

Stage 2: Isomer Separation and Purification of Pigment Red 194

The separation of the cis- and trans-isomers is achieved by exploiting the differential solubility of their respective salts.[3] Treatment of the Vat Red 14 mixture with an alcoholic solution of potassium hydroxide (B78521) leads to the formation of potassium salts. The salt of the trans-isomer (Pigment Orange 43) is sparingly soluble and precipitates, while the salt of the cis-isomer (Pigment Red 194) remains in solution.[3][4][5] Subsequent acidification of the filtrate precipitates the purified Pigment Red 194.

Experimental Protocols

The following are representative experimental protocols based on available literature. Researchers should optimize these procedures for their specific laboratory conditions.

Synthesis of Vat Red 14 (Isomer Mixture)

This protocol is adapted from general procedures for perinone synthesis.

Materials:

• Naphthalene-1,4,5,8-tetracarboxylic dianhydride

• o-Phenylenediamine

• Glacial acetic acid

Procedure:

• In a reaction vessel equipped with a stirrer and a reflux condenser, combine naphthalene-1,4,5,8-tetracarboxylic dianhydride and a molar excess of o-phenylenediamine in glacial acetic acid.

• Heat the mixture to reflux (approximately 118 °C) and maintain for 4-6 hours.

• Allow the reaction mixture to cool to room temperature. The product will precipitate as a dark solid.

• Filter the solid product and wash thoroughly with hot water to remove residual acetic acid and unreacted starting materials.

• Dry the solid product (Vat Red 14) in an oven at 80-100 °C.

Expected Outcome:

A dark red to brown powder, which is a mixture of the cis- and trans-isomers of the perinone pigment.

Purification of Pigment Red 194 (Isomer Separation)

This protocol is based on the industrial separation method.

Materials:

• Vat Red 14 (cis/trans isomer mixture)

• Ethanol

• Potassium hydroxide (KOH)

• Dilute hydrochloric acid (HCl) or other suitable acid

Procedure:

• Prepare an alcoholic KOH solution. A historical industrial formulation used a 1:2:9 weight ratio of KOH:water:ethanol.[4]

• Suspend the crude Vat Red 14 in the alcoholic KOH solution.

• Heat the mixture to reflux with stirring for 2-4 hours. During this step, the potassium salt of the trans-isomer will precipitate as a pale yellow solid, while the potassium salt of the cis-isomer will dissolve to form a yellow solution.[4][5]

• Filter the hot mixture to separate the precipitated trans-isomer salt.

• Collect the filtrate, which contains the dissolved potassium salt of the cis-isomer.

• Cool the filtrate to room temperature.

• Slowly add dilute hydrochloric acid to the filtrate with stirring to neutralize the potassium hydroxide and precipitate the Pigment Red 194.

• Filter the resulting dark red precipitate.

• Wash the precipitate thoroughly with water until the washings are neutral to remove any remaining salts.

• Dry the purified Pigment Red 194 in an oven at 80-100 °C.

Expected Outcome:

A dark red or bordeaux-colored powder of high purity Pigment Red 194.

Purification Workflow for Pigment Red 194

Quantitative Data

Quantitative data for the synthesis and purification of Pigment Red 194 is not widely available in the public domain. The yield of the initial condensation reaction to form Vat Red 14 is typically high. The efficiency of the isomer separation is dependent on the precise conditions of the alcoholic KOH treatment and the subsequent precipitation.

Table 2: Representative Performance Characteristics

Parameter	Value	Reference
Heat Stability	Up to 300 °C	[2]
Light Fastness (BWS)	7-8	[2]
Acid Resistance	5
Alkali Resistance	5

Analytical Characterization

Due to the limited solubility of Pigment Red 194, solid-state analytical techniques are often employed for its characterization.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the characteristic functional groups of the perinone structure. Key absorptions would be expected in the regions corresponding to C=O and C=N stretching vibrations.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Solid-state NMR spectroscopy has been used to characterize the intermediate potassium salt formed during the isomer separation process.[4][6] Due to its low solubility, obtaining solution-state NMR spectra of the final pigment is challenging.

• Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of Pigment Red 194.

References

• 1. Pigment Red 194 [dyestuffintermediates.com]
• 2. pigment red 194 [chembk.com]
• 3. Perinone—New Life of an Old Molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iris.unito.it [iris.unito.it]
• 5. researchgate.net [researchgate.net]
• 6. UNIFIND - UNITO - Structure of the intermediates in the industrial separation of perinone isomers [unifind.unito.it]

Perinone Pigments: A Comprehensive Technical Guide for Scientific Professionals

An in-depth exploration of the fundamental characteristics, synthesis, and analysis of perinone pigments for researchers, scientists, and drug development professionals.

Perinone pigments are a class of high-performance organic compounds renowned for their exceptional stability, vibrant colors, and unique electronic properties. This technical guide provides a detailed overview of the core characteristics of the two primary isomers, Pigment Orange 43 and Pigment Red 194, encompassing their synthesis, physicochemical properties, and analytical characterization.

Core Physicochemical Characteristics

Perinone pigments are characterized by their robust molecular structure, which imparts outstanding resistance to light, heat, and chemicals. These properties make them suitable for a wide range of demanding applications, from industrial coatings and plastics to advanced organic electronics.

Quantitative Data Summary

The key performance indicators for Pigment Orange 43 (trans-isomer) and Pigment Red 194 (cis-isomer) are summarized below.

Property	Pigment Orange 43 (trans-isomer)	Pigment Red 194 (cis-isomer)
Colour Index Name	C.I. Pigment Orange 43	C.I. Pigment Red 194
Colour Index Number	71105	71100
CAS Number	4424-06-0	4216-02-8
Molecular Formula	C₂₆H₁₂N₄O₂	C₂₆H₁₂N₄O₂
Molecular Weight	412.41 g/mol	412.40 g/mol
Lightfastness (BWS)	8 (Full Shade & 1/3 SD in HDPE)[1]	7-8[2]
Heat Stability	~280 °C in PE and PET[1]	270 °C in Polypropylene[2]
Chemical Resistance	Excellent	Excellent
Acid Resistance	5 (Excellent)[3]	5 (Excellent)[4]
Alkali Resistance	5 (Excellent)[3]	5 (Excellent)[4]
Oil Absorption	60-80 g/100g [5]	40-45 g/100g [4]
Density	1.5 g/cm³[3]	1.70 g/cm³[4]
Appearance	Bright, reddish orange powder[1]	Dark red powder[2]

Synthesis and Isomer Separation

The synthesis of perinone pigments typically involves the condensation of naphthalenetetracarboxylic dianhydride with o-phenylenediamine (B120857). This reaction yields a mixture of the cis and trans isomers.[6] The separation of these isomers is a critical step and is achieved through the differential solubility of their respective potassium salts in an alcoholic solution.

Experimental Protocols

1. Synthesis of Mixed Perinone Isomers:

• Reactants: Naphthalenetetracarboxylic dianhydride and o-phenylenediamine.

• Solvent: Glacial acetic acid.

• Procedure:

  • Suspend naphthalenetetracarboxylic dianhydride and o-phenylenediamine in glacial acetic acid.

  • Heat the mixture to reflux (approximately 118 °C) and maintain for several hours.

  • The resulting precipitate, a mixture of cis and trans perinone isomers, is collected by filtration.

  • Wash the precipitate with a suitable solvent (e.g., ethanol) to remove impurities.

  • Dry the mixed-isomer product.

2. Separation of Cis and Trans Isomers:

• Reagents: Mixed perinone isomers, ethanol (B145695), potassium hydroxide (B78521) (KOH).

• Procedure:

  • Suspend the mixed perinone isomers in ethanol.

  • Add a solution of potassium hydroxide in ethanol to the suspension.

  • Heat the mixture. The trans-isomer reacts with KOH to form a sparingly soluble potassium salt of the ring-opened structure, which precipitates from the solution. The cis-isomer remains in solution.[6]

  • Filter the hot mixture to isolate the precipitated potassium salt of the trans-isomer.

  • For the trans-isomer (Pigment Orange 43):

    • Wash the precipitate with hot ethanol.

    • Hydrolyze the potassium salt by treatment with a dilute acid to regenerate the insoluble trans-perinone.

    • Filter, wash with water until neutral, and dry to obtain pure Pigment Orange 43.

  • For the cis-isomer (Pigment Red 194):

    • Cool the filtrate containing the cis-isomer.

    • Acidify the filtrate with a dilute acid to precipitate the cis-perinone.

    • Filter, wash with water until neutral, and dry to obtain pure Pigment Red 194.

Analytical Characterization

The structural and compositional analysis of perinone pigments is crucial for quality control and research purposes. The following are key analytical techniques employed for their characterization.

1. Fourier Transform Infrared (FTIR) Spectroscopy:

• Objective: To identify the functional groups present in the perinone molecule and confirm the successful synthesis.

• Methodology:

  • Prepare a sample by mixing a small amount of the pigment with potassium bromide (KBr) and pressing it into a pellet, or by using an Attenuated Total Reflectance (ATR) accessory.

  • Acquire the FTIR spectrum in the range of 4000-400 cm⁻¹.

  • Expected Peaks: Look for characteristic absorption bands corresponding to C=O (carbonyl) stretching, C=N (imine) stretching, and aromatic C-H and C=C vibrations.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Objective: To elucidate the molecular structure and differentiate between the cis and trans isomers. Due to the low solubility of perinone pigments in common organic solvents, specific sample preparation is required.

• Methodology:

  • Dissolve the perinone pigment in a strong deuterated acid, such as deuterated sulfuric acid (D₂SO₄), for analysis.[5]

  • Acquire ¹H and ¹³C NMR spectra.

  • Expected Spectra: The symmetry of the isomers will be reflected in the number of distinct signals in the NMR spectra. The trans-isomer, being more symmetrical, will exhibit a simpler spectrum compared to the cis-isomer.

Visualizations

To further elucidate the concepts discussed, the following diagrams provide visual representations of the chemical structures, synthesis pathway, and analytical workflow.

Chemical structures of trans and cis perinone isomers.

Flowchart of the synthesis and separation of perinone isomers.

Workflow for the analytical characterization of perinone pigments.

References

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. US2850549A - Separation of cis and trans isomers - Google Patents [patents.google.com]
• 5. iris.unito.it [iris.unito.it]
• 6. Perinone—New Life of an Old Molecule - PMC [pmc.ncbi.nlm.nih.gov]

Vat Red 15: A Technical Guide to its Solubility in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Vat Red 15 (C.I. 71100), an anthraquinone-based vat dye. An understanding of its solubility characteristics is critical for its application in various industrial and research settings. While primarily used in the textile and pigment industries, knowledge of its behavior in organic solvents is essential for any analytical, quality control, or advanced materials research involving this compound.

Introduction to Vat Red 15

Vat Red 15, also known as Vat Bordeaux 2R, is a synthetic dye with a complex polycyclic aromatic structure.[1][2] Its deep purple-red hue and excellent fastness properties make it a valuable colorant for cellulosic fibers like cotton.[3][4][5] Like other vat dyes, its application relies on a reduction-oxidation process where the insoluble pigment is converted to a water-soluble leuco form for dyeing, and then oxidized back to its insoluble form within the fiber.[6] This inherent insolubility in aqueous media necessitates the use of organic solvents for many analytical and processing techniques.

Key Chemical and Physical Properties:

• C.I. Name: Vat Red 15, 71100[3]

• CAS Number: 4216-02-8[2][3][7]

• Molecular Formula: C₂₇H₁₃N₃O₂ or C₂₆H₁₂N₄O₂ (Note: Different sources report slightly different formulas, likely due to different salt forms or related structures being referenced under the same common name).[1][3][7][8]

• Molecular Weight: Approximately 411.41 g/mol [1][3][5]

• Appearance: Purple-red powder[1][3][9]

Solubility Profile of Vat Red 15

Quantitative solubility data for Vat Red 15 in organic solvents is not widely available in the public literature. However, qualitative assessments have been consistently reported across various technical data sheets. These findings are summarized below.

Table 1: Qualitative Solubility of Vat Red 15 in Various Solvents

Solvent	CAS Number	Solubility Description	Reference(s)
Chloroform (B151607)	67-66-3	Slightly Soluble	[1][2][3][4][5][8][9]
o-Chlorophenol	95-57-8	Soluble	[2][3][4][5][9]
Toluene	108-88-3	Slightly Soluble	[1][2][3][4][5][8][9]
Pyridine	110-86-1	Slightly Soluble	[1][2][3][4][5][8][9]
Xylene	1330-20-7	Slightly Soluble	[1]
Acetic Acid	64-19-7	Slightly Soluble	[1]
Acetone	67-64-1	Insoluble	[1][2][3][4][5][8][9]
Ethanol	64-17-5	Insoluble	[1][2][3][4][5][8][9]

Experimental Protocols for Quantitative Solubility Determination

For researchers requiring precise solubility values (e.g., in g/L or mol/L), established analytical methods can be employed. The following protocols describe two common and reliable techniques for determining the solubility of a sparingly soluble dye like Vat Red 15 in an organic solvent such as chloroform.

Gravimetric Method

The gravimetric method is a direct approach that relies on measuring the mass of the solute dissolved in a known volume of solvent. It is straightforward but requires a high-precision analytical balance.

Detailed Methodology:

• Saturation: An excess amount of Vat Red 15 powder is added to a known volume of the organic solvent (e.g., chloroform) in a sealed container, such as a screw-cap vial or flask.

• Equilibration: The mixture is agitated at a constant, controlled temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached and the solution is fully saturated. A magnetic stirrer or a shaker bath is recommended.

• Separation: The saturated solution is carefully separated from the undissolved solid. This can be achieved by allowing the solid to settle and decanting the supernatant or, for better accuracy, by filtering the solution through a syringe filter (e.g., 0.22 µm PTFE) to remove all particulate matter.

• Solvent Evaporation: A precise, known volume of the clear, saturated filtrate is transferred to a pre-weighed, clean, and dry evaporating dish. The solvent is then slowly evaporated under controlled conditions (e.g., in a fume hood or under a gentle stream of nitrogen) until only the dry dye residue remains.

• Mass Determination: The evaporating dish containing the dry residue is cooled to room temperature in a desiccator and then weighed on a high-precision analytical balance. The process of heating gently (to ensure dryness), cooling, and weighing should be repeated until a constant mass is achieved.

• Calculation: The solubility is calculated using the following formula:

  Solubility (g/L) = (Mass of dish with residue - Mass of empty dish) / Volume of filtrate used (L)

Caption: Workflow for the Gravimetric Method of solubility determination.

UV-Visible Spectrophotometry Method

This method is an indirect but highly sensitive technique suitable for chromophoric compounds like Vat Red 15. It relies on Beer-Lambert Law, which correlates absorbance with concentration.

Detailed Methodology:

• Wavelength of Maximum Absorbance (λmax) Determination: A dilute, unsaturated solution of Vat Red 15 is prepared in the solvent of interest (e.g., chloroform). This solution is scanned using a UV-Vis spectrophotometer over a relevant wavelength range (e.g., 400-700 nm) to identify the λmax, the wavelength at which the dye exhibits maximum absorbance. All subsequent measurements will be performed at this wavelength for optimal sensitivity.

• Preparation of a Calibration Curve: A series of standard solutions of Vat Red 15 with precisely known concentrations are prepared in the same solvent. The absorbance of each standard solution is measured at the predetermined λmax. A graph of absorbance versus concentration is plotted, which should yield a linear relationship. A linear regression analysis is performed to obtain the equation of the line (y = mx + c), which will be used to determine the concentration of unknown samples.

• Preparation of Saturated Solution: A saturated solution is prepared as described in the gravimetric method (Steps 1 & 2).

• Measurement: The saturated solution is filtered (Step 3 from gravimetric method). A small aliquot of the clear filtrate is carefully diluted with a known volume of the solvent to bring its absorbance into the linear range of the calibration curve. The absorbance of this diluted solution is then measured at λmax.

• Calculation: The concentration of the diluted solution is calculated from its measured absorbance using the equation from the calibration curve. This value is then multiplied by the dilution factor to determine the original concentration of the saturated solution. This final concentration represents the solubility of Vat Red 15.[10]

Caption: Workflow for the UV-Vis Spectrophotometry Method.

Logical Workflow: The Vat Dyeing Process and Solubility

The primary application of Vat Red 15 is in dyeing, a process that hinges on a chemically induced change in its solubility. This logical workflow is crucial to understanding the dye's practical use. The insoluble pigment is chemically reduced in an alkaline bath to a soluble "leuco" form, which can then penetrate the textile fibers. Subsequent oxidation reverts the dye to its insoluble form, trapping it within the fiber matrix.[6][11]

Caption: Logical flow of solubility changes during the vat dyeing process.

Relevance for Researchers and Drug Development

For researchers in materials science, understanding the solubility of Vat Red 15 in solvents like chloroform is key for developing new formulations, such as inks or coatings, and for performing analytical characterization (e.g., chromatography).[7][12]

For professionals in drug development, it is important to note that the available literature focuses exclusively on the industrial applications of Vat Red 15 as a dye and pigment.[13][14] There is no information in the searched results to suggest it has any known biological activity or relevance to signaling pathways. Therefore, its primary interest in a pharmaceutical context would likely be as a potential impurity, a reference standard in analytical chemistry, or for specialized applications such as material coatings on medical devices, where its leachability and solubility would be critical safety parameters to quantify.

References

• 1. sdinternational.com [sdinternational.com]
• 2. Vat Red 15, Vat Red 15 Dye [xcwydyes.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Vat Bordeaux 2R (C.I.Red 15) 100% cotton textile fabric vat dye [ritan-chemical.com]
• 5. VAT RED 15|CAS NO.4216-02-8 [chinainterdyes.com]
• 6. How to use vat red 15 dye ? [xcwydyes.com]
• 7. lookchem.com [lookchem.com]
• 8. China Biggest Vat Red 15 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 9. colorkem.com [colorkem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. sdc.org.uk [sdc.org.uk]
• 13. medchemexpress.com [medchemexpress.com]
• 14. researchgate.net [researchgate.net]

Physical and chemical properties of Vat Red 15 powder

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of Vat Red 15 powder. The information is curated for professionals in research, scientific analysis, and drug development, with a focus on structured data, detailed experimental protocols, and conceptual visualizations to support advanced applications.

Physical and Chemical Properties

Vat Red 15, also known as C.I. Vat Red 15 and Bordeaux RR, is a synthetic organic pigment belonging to the anthraquinone (B42736) class of dyes.[1][2] It is characterized by its purple-red hue and is widely utilized in the textile and ink industries for its excellent fastness properties.[3][4]

Quantitative Data Summary

The physical and chemical properties of Vat Red 15 are summarized in the tables below. Data has been compiled from various sources, and discrepancies have been noted where applicable.

Identifier	Value	Reference
CAS Number	4216-02-8	[1][2]
C.I. Number	71100	[1]
Molecular Formula	C₂₆H₁₂N₄O₂ or C₂₇H₁₃N₃O₂	[1][5]
Molecular Weight	412.4 g/mol or 411.41 g/mol	[1][5]
Appearance	Purple-red to dark red powder	[3][4]

Property	Value	Reference
Melting Point	490-492 °C	[5]
Boiling Point	906.7 °C at 760 mmHg (Predicted, likely decomposes)	[5]
Density	1.66 g/cm³	[5]
Solubility	Insoluble in water, acetone, and ethanol. Slightly soluble in chloroform, pyridine, and toluene. Soluble in o-chlorophenol.	[2][3]

Fastness Property	Rating/Value	Reference
Light Fastness	5-6 to 7	[4][6]
Washing Fastness	4-5	[7]
Rubbing Fastness	3-4	[7]
Chlorine Bleach	4-5	[7]

Experimental Protocols

The following are detailed methodologies for the characterization of Vat Red 15 powder. These protocols are based on standard analytical techniques for solid organic compounds and pigments.

Melting Point Determination

The high melting point of Vat Red 15 necessitates the use of a high-temperature melting point apparatus.

• Apparatus : Digital melting point apparatus with a high-temperature range (e.g., Mel-Temp or similar).

• Procedure :

  • A small amount of finely ground, dry Vat Red 15 powder is packed into a capillary tube to a height of 2-3 mm.[8]

  • The capillary tube is placed in the heating block of the apparatus.

  • A rapid heating rate is used to determine an approximate melting range. The apparatus is then allowed to cool.[8]

  • A second determination is performed with a slow heating rate (1-2 °C per minute) starting from approximately 20 °C below the approximate melting point.[9]

  • The temperature range from the appearance of the first liquid droplet to the complete liquefaction of the sample is recorded as the melting point.[9]

Thermal Stability (Thermogravimetric Analysis - TGA)

Given the high predicted boiling point, TGA is a more suitable method for determining the thermal stability and decomposition profile of Vat Red 15.

• Apparatus : Thermogravimetric Analyzer.

• Procedure :

  • A small, precisely weighed sample of Vat Red 15 (5-10 mg) is placed in the TGA sample pan.

  • The furnace is sealed, and the system is purged with an inert gas (e.g., nitrogen) to prevent oxidative degradation.[10]

  • The sample is heated at a constant rate (e.g., 10 °C/min) over a specified temperature range (e.g., 25 °C to 1000 °C).

  • The mass of the sample is continuously monitored as a function of temperature.

  • The resulting TGA curve (mass vs. temperature) is analyzed to identify the onset of decomposition and subsequent mass loss steps.[11]

Solubility Determination

This protocol provides a qualitative and semi-quantitative assessment of solubility in various solvents.

• Apparatus : Analytical balance, vortex mixer, centrifuge, spectrophotometer.

• Procedure :

  • To a series of vials, add a precisely weighed amount of Vat Red 15 (e.g., 1 mg).

  • Add a fixed volume (e.g., 1 mL) of the desired solvent (e.g., water, ethanol, toluene, o-chlorophenol) to each vial.

  • Agitate the vials at a constant temperature for a prolonged period (e.g., 24 hours) to ensure equilibrium is reached.

  • Centrifuge the vials to pellet the undissolved solid.

  • Carefully remove a known volume of the supernatant.

  • For solvents in which Vat Red 15 exhibits some color, the concentration can be determined using a UV-Vis spectrophotometer by comparing the absorbance to a calibration curve. For other solvents, the solvent can be evaporated, and the mass of the dissolved solid can be determined gravimetrically.

Spectroscopic Analysis

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Apparatus : UV-Vis Spectrophotometer.

• Procedure :

  • Prepare a dilute solution of Vat Red 15 in a suitable solvent where it is soluble (e.g., o-chlorophenol).

  • Use the pure solvent as a blank to zero the spectrophotometer.

  • Record the absorbance spectrum over a range of wavelengths (e.g., 200-800 nm).[12]

  • Identify the wavelength(s) of maximum absorbance (λmax).

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Apparatus : FT-IR Spectrometer, typically with an Attenuated Total Reflectance (ATR) accessory.

• Procedure :

  • A small amount of the dry Vat Red 15 powder is placed directly onto the ATR crystal.

  • Pressure is applied to ensure good contact between the sample and the crystal.

  • A background spectrum of the empty ATR crystal is recorded.

  • The sample spectrum is then recorded.

  • The resulting spectrum is analyzed to identify characteristic absorption bands corresponding to the functional groups present in the molecule.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to its insolubility in common NMR solvents, solid-state NMR (ssNMR) is the most appropriate technique for the structural elucidation of Vat Red 15 powder.

• Apparatus : Solid-State NMR Spectrometer with a magic-angle spinning (MAS) probe.

• Procedure :

  • The finely powdered Vat Red 15 sample is packed into an MAS rotor.[13]

  • The rotor is placed in the NMR probe and spun at a high speed (e.g., 10-15 kHz) at the magic angle (54.74°) to average out anisotropic interactions.[14]

  • Cross-polarization (CP) techniques are typically used to enhance the signal of low-abundance nuclei like ¹³C.

  • ¹³C and other relevant NMR spectra are acquired.

  • The chemical shifts are analyzed to provide information about the carbon framework and molecular structure of the compound.[15]

Visualizations

Vat Dyeing Process Workflow

The following diagram illustrates the key stages of applying Vat Red 15 to cotton fabric, a process central to its industrial application. This workflow highlights the chemical transformations the dye undergoes to achieve its characteristic high fastness.

Workflow of the vat dyeing process for cotton with Vat Red 15.

Generalized Mechanism of Anthraquinone-Based Anticancer Agents

While Vat Red 15 is not used in medicine, its core chemical structure, anthraquinone, is the foundation for a class of important anticancer drugs (e.g., Doxorubicin, Mitoxantrone).[2][16] For professionals in drug development, understanding this relationship is crucial. The following diagram illustrates the generalized mechanisms by which these related compounds exert their cytotoxic effects.

Generalized mechanism of action for anthraquinone-based anticancer drugs.

Safety Information

Vat Red 15 is a stable powder under normal conditions. However, it may cause skin, eye, and respiratory irritation. It is harmful if swallowed.[17] Appropriate personal protective equipment, including gloves, safety goggles, and a respirator to avoid dust inhalation, should be used when handling the powder.[17] It is incompatible with strong oxidizing and reducing agents.[17] For detailed safety information, refer to the product's Safety Data Sheet (SDS).[1][17]

References

• 1. Vat Red 15 - Safety Data Sheet [chemicalbook.com]
• 2. China Biggest Vat Red 15 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 3. Infrared Spectroscopy [www2.chemistry.msu.edu]
• 4. Exploiting the Synergy of Powder X-ray Diffraction and Solid-State NMR Spectroscopy in Structure Determination of Organic Molecular Solids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FT-IR: A useful analytical tool for monitoring of solid phase organic reactions | The Infrared and Raman Discussion Group [irdg.org]
• 6. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 7. etamu.edu [etamu.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. almaaqal.edu.iq [almaaqal.edu.iq]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. m.youtube.com [m.youtube.com]
• 12. longdom.org [longdom.org]
• 13. emory.edu [emory.edu]
• 14. Solid-state NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. chem.ucalgary.ca [chem.ucalgary.ca]
• 17. cncolorchem.com [cncolorchem.com]

An In-depth Technical Guide to Vat Red 15 (CAS 4216-02-8)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Vat Red 15, a synthetic vat dye identified by CAS number 4216-02-8. This document collates critical data on its chemical and physical properties, outlines its primary applications, and presents relevant safety and handling information.

Chemical and Physical Properties

Vat Red 15 is a purple-red powder known for its excellent fastness properties, making it a valuable colorant in various industrial applications.[1][2][3] Its chemical identity is established by several synonyms, including C.I. 71100, C.I. Pigment Red 194, and Vat Bordeaux HRR.[4]

Table 1: Chemical Identification of Vat Red 15

Identifier	Value
CAS Number	4216-02-8
Molecular Formula	C₂₆H₁₂N₄O₂[4][5][6][7] or C₂₇H₁₃N₃O₂[1][8][9][10][11][12]
Molecular Weight	412.41 g/mol [4][6][13] or 411.41 g/mol [1][8][9][10][12]
C.I. Name	Vat Red 15, Pigment Red 194[4]
Synonyms	Vat Bordeaux 2R, Bordeaux RR[1][2]

Note on Molecular Formula: There is a discrepancy in the reported molecular formula across various sources. Researchers should verify the molecular structure from a definitive analytical source.

Table 2: Physical and Chemical Properties of Vat Red 15

Property	Value
Appearance	Purple-red powder[1][2][3]
Melting Point	490-492 °C[4]
Boiling Point	906.7 °C at 760 mmHg[4]
Density	1.66 g/cm³[4]
Solubility	Insoluble in ethanol (B145695) and acetone. Slightly soluble in chloroform, pyridine, and toluene.[1][2][3][5]
Heat Resistance	≥ 300 °C[4]
Light Fastness	7-8[4]
Acid and Alkali Resistance	Good (Rating of 5)[4]

Applications

The primary application of Vat Red 15 is in the textile industry for dyeing and printing on cotton fabrics due to its strong and vibrant red color with good light and heat resistance.[2][4] It is particularly noted for its good coverage of "dead cotton" (immature cotton fibers).[3][9] The dyeing process involves reducing the insoluble vat dye to a soluble leuco form, which has an affinity for the cotton fiber, followed by oxidation back to the insoluble form, trapping the dye within the fiber.

Beyond textiles, Vat Red 15 is also processed into an organic pigment for use in:

• Inks: For high-quality, long-lasting prints.[1][4]

• Paints and Coatings: To achieve a bluish-red shade with good resistance properties.[4]

• Plastics and Polymers: As an additive to impart a red color.[4]

The Vat Dyeing Process

The application of Vat Red 15 to cotton fibers follows the general principle of vat dyeing. This process can be visualized as a multi-step workflow.

Caption: Workflow of the vat dyeing process for cotton using Vat Red 15.

Experimental Protocol: Vat Dyeing of Cotton with Vat Red 15

While specific industrial protocols may vary, a general laboratory-scale procedure for vat dyeing of cotton with Vat Red 15 can be outlined as follows. This protocol is based on the general principles of vat dyeing.

Materials:

• Vat Red 15 powder

• Cotton fabric swatch

• Sodium hydroxide (B78521) (NaOH)

• Sodium dithionite (B78146) (Na₂S₂O₄)

• Glacial acetic acid

• Soap solution

• Distilled water

• Beakers, heating plate with magnetic stirrer, graduated cylinders, and a thermometer.

Procedure:

• Preparation of the Dyebath (Vatting):

  • In a beaker, prepare a stock solution of Vat Red 15 by pasting a known amount of the dye powder with a small amount of water.

  • In a separate beaker (the dyebath), add a calculated volume of water and heat to 50-60°C.

  • Add a calculated amount of sodium hydroxide to the dyebath and stir until dissolved.

  • Gradually add the Vat Red 15 stock solution to the dyebath.

  • Slowly add sodium dithionite to the dyebath. The color of the solution should change as the insoluble dye is reduced to its soluble leuco form. This process is known as "vatting". The leuco form of Vat Red 15 is described as brown with green fluorescence in alkaline conditions.[3][9]

  • Maintain the temperature and stir for 10-15 minutes to ensure complete reduction.

• Dyeing:

  • Introduce the pre-wetted cotton fabric swatch into the dyebath.

  • Ensure the fabric is fully submerged and agitated gently to promote even dye uptake.

  • Continue dyeing for 30-60 minutes at the recommended temperature.

• Oxidation:

  • Remove the fabric from the dyebath and squeeze out the excess liquor.

  • Expose the fabric to air for 10-20 minutes. The color of the dye will change as the leuco form is oxidized back to the insoluble pigment form within the cotton fibers. This can be accelerated by using a chemical oxidizing agent like hydrogen peroxide or sodium perborate (B1237305) in a separate bath.

• Soaping and Rinsing:

  • To improve fastness properties and remove any loose surface dye, the fabric is "soaped". This involves washing the dyed fabric in a hot solution of soap or a synthetic detergent at or near the boil for 10-15 minutes.

  • Rinse the fabric thoroughly with hot and then cold water.

  • Neutralize the fabric in a dilute solution of acetic acid if necessary.

  • Finally, rinse with cold water and air dry.

Fastness Properties

Vat Red 15 exhibits good to excellent fastness on cotton, which is a key attribute for its use in textiles.

Table 3: Fastness Properties of Vat Red 15 on Cotton

Fastness Test	Grade
Light Fastness (Standard)	6-7[10]
Soaping Fastness (Fading)	4-5[10]
Soaping Fastness (Staining)	4-5[10]
Chlorine Fastness	4-5[10][11]
Ironing Fastness	4-5[11][12]
Dry Rubbing Fastness	4-5[10]
Wet Rubbing Fastness	3-4[10]

Grades are typically on a scale of 1 to 5 (or 1 to 8 for light fastness), with higher numbers indicating better fastness.

Safety and Toxicological Information

The Material Safety Data Sheet (MSDS) for Vat Red 15 indicates several potential hazards.[8] Users should handle this chemical with appropriate personal protective equipment in a well-ventilated area.

• Hazards: Harmful if swallowed. May cause irritation to the skin, eyes, and respiratory tract.[8]

• Stability: Stable under normal temperatures and pressures.[8]

• Incompatibilities: Strong oxidizing and reducing agents.[8]

• Toxicological Data: Limited specific toxicological data is available. The MSDS notes that mutagenicity data has been reported, but it is not listed as a carcinogen by major regulatory bodies.[8] As with many dyes, its toxicological properties have not been thoroughly investigated.[8]

Synthesis

The manufacturing of Vat Red 15 is related to C.I. Vat Red 14 (CAS 4216-01-7). Several methods have been described, including:

• Treatment of C.I. Vat Red 14 with ethanol and potassium hydroxide, followed by filtration, evaporation, and acidification.[9][14]

• Fractional crystallization of salts of C.I. Vat Red 14 from an organic solvent.[9][14]

• Treatment of C.I. Vat Red 14 with aluminum chloride or zinc chloride.[9][14]

A logical representation of the synthesis relationship is as follows:

Caption: Synthesis of Vat Red 15 from C.I. Vat Red 14.

References

• 1. sdinternational.com [sdinternational.com]
• 2. Vat Red 15, Vat Red 15 Dye [xcwydyes.com]
• 3. VAT RED 15|CAS NO.4216-02-8 [chinainterdyes.com]
• 4. Cas 4216-02-8,Vat Red 15 | lookchem [lookchem.com]
• 5. China Biggest Vat Red 15 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. Vat Dyes [m.chemicalbook.com]
• 8. cncolorchem.com [cncolorchem.com]
• 9. worlddyevariety.com [worlddyevariety.com]
• 10. cncolorchem.com [cncolorchem.com]
• 11. China Biggest C.I. Vat Red 15 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 12. China VAT RED 2R (VAT RED 15) Manufacturers, Suppliers & Factory - Products - DIMACOLOR INDUSTRY GROUP CO.,LTD [dimacolorgroup.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. tkechemical.com [tkechemical.com]

Molecular weight and formula of C.I. Pigment Red 194

Audience: Researchers, scientists, and drug development professionals.

This document provides the core chemical identification data for C.I. Pigment Red 194, a synthetic organic pigment belonging to the perylene (B46583) class of compounds.

Chemical Identity and Properties

C.I. Pigment Red 194 is known by several synonyms, including Vat Red 15 and C.I. 71100.[1] It is characterized as a dark red or purple powder.[2] The pigment is notable for its excellent lightfastness and heat resistance, making it suitable for applications in paints, inks, and plastics.[1][2] It is the cis isomer of C.I. Pigment Orange 43.[1] Perylene-3,4,9,10-tetracarboxylic diimide (PTCDI) and its derivatives are well-known as sources for vat dyes and pigments, exhibiting high resistance to heat, light, and environmental conditions.

The fundamental molecular properties of C.I. Pigment Red 194 are summarized in the table below.

Property	Value
Molecular Formula	C₂₆H₁₂N₄O₂[1][2]
Molecular Weight	412.40 g/mol [1][2]
CAS Registry Number	4216-02-8[1][2]
C.I. Number	71100[2]
Molecular Structure	Amino Ketone[2]
Melting Point	490-492°C[1]
Density	1.66 g/cm³[1]

Methodologies for Structural and Molecular Weight Determination

The molecular formula and weight of organic compounds like C.I. Pigment Red 194 are determined through standard analytical chemistry protocols. These typically include:

• Mass Spectrometry (MS): This technique is used to measure the mass-to-charge ratio of ions. High-resolution mass spectrometry (HRMS) can provide a highly accurate mass measurement, which allows for the determination of the elemental composition and thus the molecular formula.

• Elemental Analysis: This method involves combusting a sample of the compound and quantifying the resulting combustion products (e.g., CO₂, H₂O, N₂) to determine the percentage of each element in the original compound. This data is then used to derive the empirical formula, which can be confirmed as the molecular formula using the molecular weight from mass spectrometry.

• Spectroscopic Methods (NMR, IR): Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are used to elucidate the chemical structure of the molecule, confirming the arrangement of atoms and functional groups consistent with the determined molecular formula.

A detailed, step-by-step experimental protocol for these well-established techniques is beyond the scope of this document and can be found in standard analytical chemistry textbooks and publications.

Visualization of Chemical Identity

The logical relationship between the pigment's name and its core chemical identifiers is illustrated in the diagram below.

Caption: Relationship between Pigment Red 194, its formula, and molecular weight.

References

• 1. pigment red 194 [chembk.com]
• 2. Pigment Red 194 [dyestuffintermediates.com]

In-depth Technical Guide to the Photophysical Properties of Vat Red 15 and Related Perylene Diimide Dyes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Red 15, also known as C.I. Pigment Red 194, is a synthetic organic pigment belonging to the perylene (B46583) diimide (PDI) class of dyes. PDI derivatives are renowned for their exceptional chemical, thermal, and photostability, as well as their strong absorption and emission in the visible and near-infrared regions of the electromagnetic spectrum. These properties make them highly valuable in a range of applications, including organic electronics, photovoltaics, and increasingly, in biomedical research as fluorescent probes and photosensitizers.

This technical guide provides a comprehensive overview of the absorption and emission spectra of Vat Red 15 and the broader perylene diimide class of compounds. Due to the limited publicly available, specific photophysical data for Vat Red 15, this guide utilizes N,N'-bis(2,6-diisopropylphenyl)perylene-3,4,9,10-tetracarboxylic diimide (DDPPDI), a well-characterized PDI derivative, as a representative example to illustrate the characteristic spectral properties of this dye family.

Photophysical Properties of Perylene Diimide Dyes

The photophysical behavior of perylene diimide dyes is characterized by their strong π-π* electronic transitions. The absorption and emission spectra of PDIs typically exhibit well-defined vibronic structures, a direct consequence of the rigid and planar aromatic core of the perylene molecule.

Data Summary

The following table summarizes the key photophysical parameters for a representative perylene diimide dye, N,N'-bis(2,6-diisopropylphenyl)perylene-3,4,9,10-tetracarboxylic diimide (DDPPDI), in toluene. This data is illustrative of the properties expected for Vat Red 15 and other similar PDI derivatives.

Parameter	Value	Solvent
Absorption Maximum (λabs)	527 nm[1]	Toluene
Molar Absorptivity (ε)	44,000 cm-1M-1 at 490.0 nm[2]	Toluene
Emission Maximum (λem)	~540 nm, 576 nm, 624 nm[3]	General PDI in solution
Fluorescence Quantum Yield (ΦF)	0.97[2]	Toluene

Note: The emission maxima are for a general perylene diimide and are representative of the expected vibronic structure in the emission spectrum.

Experimental Protocols

The following are detailed methodologies for the key experiments used to determine the photophysical properties of perylene diimide dyes.

UV-Vis Absorption Spectroscopy

This protocol outlines the procedure for measuring the absorption spectrum of a PDI dye to determine its absorption maxima (λabs) and molar absorptivity (ε).

Materials:

• Perylene diimide dye (e.g., DDPPDI)

• Spectroscopic grade solvent (e.g., toluene)

• Volumetric flasks

• Micropipettes

• Quartz cuvettes (1 cm path length)

• UV-Vis spectrophotometer

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the PDI dye in the chosen solvent at a known concentration (e.g., 1 x 10-3 M). Ensure the dye is fully dissolved, using sonication if necessary.

• Serial Dilutions: Perform a series of dilutions from the stock solution to prepare solutions of varying concentrations (e.g., 1 x 10-5 M, 5 x 10-6 M, 1 x 10-6 M).

• Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamps to warm up. Set the desired wavelength range for the scan (e.g., 300-700 nm).

• Blank Measurement: Fill a quartz cuvette with the pure solvent to be used as a blank. Place the cuvette in the spectrophotometer and record a baseline spectrum.

• Sample Measurement: Record the absorption spectra for each of the diluted PDI solutions. Ensure the maximum absorbance falls within the linear range of the instrument (typically < 1.0).

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λabs).

  • Using the Beer-Lambert law (A = εbc), where A is the absorbance at λabs, b is the path length of the cuvette (1 cm), and c is the concentration in mol/L, calculate the molar absorptivity (ε). Plot absorbance versus concentration to ensure linearity and obtain ε from the slope of the line.

Fluorescence Spectroscopy

This protocol describes the measurement of the emission spectrum of a PDI dye to determine its emission maxima (λem) and fluorescence quantum yield (ΦF).

Materials:

• PDI dye solution (prepared as in the UV-Vis protocol)

• Quantum yield standard with a known ΦF in the same solvent (e.g., Rhodamine 6G in ethanol, ΦF = 0.95)

• Quartz cuvettes (1 cm path length, four-sided polished for fluorescence)

• Fluorometer

Procedure:

• Solution Preparation: Prepare a dilute solution of the PDI dye with an absorbance at the excitation wavelength of less than 0.1 to avoid inner filter effects. Prepare a solution of the quantum yield standard with a similar absorbance at the same excitation wavelength.

• Fluorometer Setup: Turn on the fluorometer and allow the lamp to stabilize. Set the excitation wavelength (typically at or near the λabs of the PDI dye). Set the emission wavelength range to be scanned (e.g., from the excitation wavelength +10 nm to 800 nm).

• Blank Measurement: Record the emission spectrum of the pure solvent to identify any background fluorescence or Raman scattering peaks.

• Sample and Standard Measurement: Record the fluorescence emission spectra of the PDI dye solution and the quantum yield standard solution under identical experimental conditions (excitation wavelength, slit widths).

• Data Analysis:

  • Identify the wavelengths of maximum emission intensity (λem).

  • Calculate the integrated fluorescence intensity (the area under the emission curve) for both the sample and the standard.

  • Calculate the fluorescence quantum yield (ΦF) of the sample using the following equation: ΦF,sample = ΦF,std * (Isample / Istd) * (Astd / Asample) * (η2sample / η2std) where:

    • I is the integrated fluorescence intensity

    • A is the absorbance at the excitation wavelength

    • η is the refractive index of the solvent

Signaling Pathways and Experimental Workflows

The photophysical processes of absorption and emission can be visualized through a Jablonski diagram, which illustrates the electronic states of a molecule and the transitions between them.

Caption: Jablonski diagram illustrating the electronic transitions involved in absorption and emission.

Conclusion

Vat Red 15 and other perylene diimide dyes represent a class of robust fluorophores with significant potential in various scientific and technological fields. While specific, quantitative photophysical data for Vat Red 15 remains to be extensively published, the well-established characteristics of the PDI family provide a strong framework for understanding its expected behavior. The experimental protocols detailed in this guide offer a standardized approach for researchers to characterize the absorption and emission properties of Vat Red 15 and other novel PDI derivatives, facilitating their development and application in advanced materials and biomedical research.

References

• 1. N,N'-Bis(2,6-diisopropylphenyl)-3,4,9,10-perylenetetracarboxylic DiiMide | 82953-57-9 [chemicalbook.com]
• 2. Perylene-diimide, [PDI] [omlc.org]
• 3. scispace.com [scispace.com]

The Photophysics of Perinone Dyes: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Perinone dyes, a class of polycyclic aromatic compounds, have garnered significant attention for their robust photostability and versatile electronic properties. Initially recognized for their use as industrial pigments, recent advancements have propelled them into the forefront of materials science and biomedical research. Their unique photophysical characteristics make them ideal candidates for a range of applications, from organic electronics to advanced fluorescent probes in drug discovery and development. This technical guide provides a comprehensive overview of the core photophysics of perinone dyes, summarizing key quantitative data, detailing experimental protocols for their characterization, and visualizing their functional mechanisms.

Core Photophysical Properties

Perinone dyes are characterized by a rigid, planar structure that gives rise to their notable stability. The fundamental structure consists of a naphthalene (B1677914) or perylene (B46583) core fused with imidazole (B134444) rings. This extended π-conjugated system is responsible for their strong absorption in the visible region of the electromagnetic spectrum and, in many derivatives, intense fluorescence.

The photophysical properties of perinone dyes can be finely tuned through chemical modification. The introduction of electron-donating or electron-withdrawing groups, as well as the extension of the conjugated system, can significantly alter their absorption and emission maxima, fluorescence quantum yields, and excited-state lifetimes. This tunability is a key factor in their adaptability to various applications.

Upon absorption of a photon, a perinone molecule transitions from its ground electronic state (S₀) to an excited singlet state (S₁). The molecule can then relax back to the ground state through several pathways, including fluorescence (radiative decay), internal conversion (non-radiative decay), and intersystem crossing to a triplet state (T₁). The efficiency of fluorescence is quantified by the fluorescence quantum yield (Φf), which is the ratio of emitted photons to absorbed photons.

Quantitative Photophysical Data

The following tables summarize key photophysical parameters for a selection of perinone derivatives, providing a comparative overview of their properties.

Derivative	λ_abs (nm)	ε (M⁻¹cm⁻¹)	λ_em (nm)	Φ_f	τ (ns)	Solvent	Reference
trans-Perinone (Pigment Orange 43)	480	-	-	0.02	4.9	-	[1]
cis-Perinone (Pigment Red 194)	535	-	-	-	-	-	[1]
Benzo-fused trans-isomer (11)	450	-	550	0.40	-	-	[1]
Benzo-fused cis-isomer (11a)	510	-	-	No fluorescence detected	-	-	[1]
Octyl-substituted derivative (34/34a)	460	-	549	0.47	-	Chloroform	[1]
Triptycene derivative (30/30a)	484	-	616	-	-	-	[1]
Nonsymmetric Perylene-Perinone	556	4.8 x 10⁴	-	-	-	-	[1]

Table 1: Photophysical Properties of Selected Perinone Derivatives. λ_abs: Absorption maximum, ε: Molar extinction coefficient, λ_em: Emission maximum, Φ_f: Fluorescence quantum yield, τ: Excited-state lifetime.

Experimental Protocols

Accurate characterization of the photophysical properties of perinone dyes is crucial for their effective application. Below are detailed methodologies for key experiments.

UV-Visible Absorption Spectroscopy

This technique is used to determine the absorption spectrum and molar extinction coefficient of a perinone dye.

Methodology:

• Sample Preparation: Prepare a stock solution of the perinone dye of a known concentration (typically 10⁻³ to 10⁻⁴ M) in a suitable solvent (e.g., chloroform, toluene, or DMSO). From the stock solution, prepare a series of dilutions of decreasing concentrations.

• Instrument Setup:

  • Turn on the UV-Vis spectrophotometer and allow the lamp to warm up for at least 20-30 minutes to ensure a stable output.

  • Select the desired wavelength range for scanning (e.g., 300-700 nm).

  • Use a matched pair of quartz cuvettes (1 cm path length).

• Measurement:

  • Fill one cuvette with the pure solvent to be used as a blank. Place it in the reference beam path of the spectrophotometer and record a baseline.

  • Starting with the most dilute solution, fill the sample cuvette and place it in the sample beam path.

  • Record the absorption spectrum. The absorbance at the wavelength of maximum absorption (λ_max) should ideally be between 0.1 and 1.0 for optimal accuracy.

  • Repeat the measurement for all diluted solutions.

• Data Analysis:

  • Determine the λ_max from the absorption spectra.

  • To calculate the molar extinction coefficient (ε), plot a graph of absorbance at λ_max versus concentration (Beer-Lambert plot). The plot should be linear, and the slope of the line will be equal to ε.[2]

Fluorescence Spectroscopy

This technique is used to measure the emission spectrum and determine the relative fluorescence quantum yield of a perinone dye.

Methodology:

• Sample Preparation: Prepare a dilute solution of the perinone dye in a suitable solvent. The absorbance of the solution at the excitation wavelength should be low (typically < 0.1) to avoid inner filter effects.

• Instrument Setup:

  • Turn on the fluorescence spectrometer and allow the excitation lamp (e.g., Xenon arc lamp) to warm up.

  • Select an appropriate excitation wavelength (λ_ex), usually the λ_max determined from the absorption spectrum.

  • Set the excitation and emission slit widths to control the spectral resolution and signal intensity.

• Measurement:

  • Record the emission spectrum of the pure solvent to check for any background fluorescence.

  • Record the emission spectrum of the perinone dye solution.

• Quantum Yield Determination (Relative Method):

  • Select a standard fluorescent dye with a known quantum yield (Φ_std) that absorbs and emits in a similar spectral range as the perinone sample.[3][4]

  • Prepare a series of solutions of both the standard and the sample with varying concentrations, ensuring their absorbance at the excitation wavelength remains below 0.1.[4]

  • Measure the absorbance of each solution at the excitation wavelength using a UV-Vis spectrophotometer.

  • Measure the integrated fluorescence intensity (the area under the emission curve) for each solution.

  • Plot a graph of integrated fluorescence intensity versus absorbance for both the standard and the sample.

  • The quantum yield of the sample (Φ_sample) can be calculated using the following equation:[4] Φ_sample = Φ_std * (Grad_sample / Grad_std) * (η_sample² / η_std²) where Grad is the gradient of the plot of integrated fluorescence intensity vs. absorbance, and η is the refractive index of the solvent.[4]

Transient Absorption Spectroscopy

This technique is used to study the dynamics of excited states, such as intersystem crossing and triplet state formation.[5]

Methodology:

• Sample Preparation: Prepare a solution of the perinone dye in a suitable solvent in a quartz cuvette. The concentration should be adjusted to have a sufficient absorbance at the pump wavelength. The solution should be deoxygenated by bubbling with an inert gas (e.g., argon or nitrogen) if triplet states are to be studied, as oxygen can quench them.

• Instrument Setup:

  • A typical pump-probe setup consists of a pulsed laser source (e.g., a femtosecond or nanosecond laser) to excite the sample (the pump pulse) and a broadband light source (e.g., a white light continuum) to probe the changes in absorption (the probe pulse).[6]

  • The pump wavelength is tuned to an absorption band of the perinone dye.

  • The time delay between the pump and probe pulses is controlled using an optical delay line.

• Measurement:

  • The change in absorbance (ΔA) of the sample is measured as a function of both wavelength and time delay after excitation by the pump pulse.

  • ΔA spectra are recorded at various time delays, from femtoseconds to microseconds or longer.

• Data Analysis:

  • The transient absorption spectra reveal the formation and decay of excited-state species. Positive signals correspond to excited-state absorption, while negative signals can indicate ground-state bleaching or stimulated emission.

  • By analyzing the decay kinetics at specific wavelengths, the lifetimes of the transient species can be determined.

Signaling Pathways and Workflows

The unique photophysical properties of perinone dyes make them valuable tools in various scientific domains. Their application often involves specific signaling pathways or logical workflows, which can be visualized to better understand their function.

Perinone Dyes as Fluorescent Probes for Reactive Oxygen Species (ROS)

Certain perinone derivatives can be designed to act as fluorescent probes for the detection of reactive oxygen species (ROS), which are important signaling molecules in many biological processes.

References

• 1. Perinone—New Life of an Old Molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is a molar extinction coefficient? | AAT Bioquest [aatbio.com]
• 3. Making sure you're not a bot! [opus4.kobv.de]
• 4. chem.uci.edu [chem.uci.edu]
• 5. Probing the excited state dynamics in perinone molecules for photovoltaic applications using transient absorption spectroscopy - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. Transient Absorption Spectroscopy | Universität Tübingen [uni-tuebingen.de]

Health and Safety Considerations for Vat Red 15 in the Laboratory: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety considerations for the handling and use of Vat Red 15 in a laboratory setting. The information is compiled from material safety data sheets and other relevant sources to ensure a comprehensive understanding of the potential hazards and necessary precautions.

Chemical and Physical Properties

Vat Red 15, also known as C.I. Vat Red 15 and Bordeaux RR, is a synthetic organic dye.[1][2] Its key identifiers and properties are summarized below.

Property	Value
Chemical Name	C.I. Vat Red 15
CAS Number	4216-02-8[3][4][5]
Molecular Formula	C27H13N3O2[1][3]
Molecular Weight	411.41 g/mol [1][2][3]
Appearance	Red to Purple-red powder[2][3][4]
Odor	Odorless[3]
Solubility	Insoluble in acetone (B3395972) and ethanol. Slightly soluble in chloroform, pyridine, and toluene.[4][6]

Toxicological Data and Health Hazards

The toxicological properties of Vat Red 15 have not been thoroughly investigated.[3] However, available data indicates several potential health hazards.

Summary of Health Hazards:

Hazard	Description
Acute Oral Toxicity	Harmful if swallowed, may cause gastrointestinal irritation with symptoms like nausea, vomiting, and diarrhea.[3]
Skin Irritation	May cause skin irritation, especially in sensitive individuals upon prolonged or repeated contact.[3]
Eye Irritation	Dust may cause eye irritation and inflammation.[3]
Respiratory Irritation	Inhalation of dust may cause irritation to the respiratory tract.[3]
Mutagenicity	Mutagenicity data has been reported.[3]
Carcinogenicity	Not listed as a carcinogen by ACGIH, IARC, NIOSH, NTP, or OSHA.[3]

Quantitative Toxicological Data:

Metric	Value
LD50/LC50	Unlisted[3]

Experimental Protocols

Detailed experimental protocols for the toxicological and safety testing of Vat Red 15 are not publicly available in the reviewed literature. The Material Safety Data Sheet (MSDS) indicates that mutagenicity data has been reported and refers to the Registry of Toxic Effects of Chemical Substances (RTECS) for complete information, which is a specialized database not accessible through general web searches.[3]

Handling and Storage Procedures

Proper handling and storage are crucial to minimize exposure and ensure safety.

Handling:

• Use with adequate ventilation, preferably in a chemical fume hood.[3]

• Minimize dust generation and accumulation.[3]

• Avoid contact with eyes, skin, and clothing.[3]

• Avoid ingestion and inhalation.[3]

• Wash thoroughly after handling.[3]

• Remove and wash contaminated clothing before reuse.[3]

Storage:

• Store in a cool, dry place.[3]

• Keep containers tightly closed.[3]

• Preserve in tight and light-resistant containers.[3]

• Store away from incompatible materials such as strong oxidizing and reducing agents.[3]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Vat Red 15:

Caption: Recommended PPE for handling Vat Red 15.

Spill and Emergency Procedures

In the event of a spill or exposure, the following procedures should be followed.

Spill Response Workflow

Caption: Workflow for responding to a Vat Red 15 spill.

Spill Cleanup:

• Use proper personal protective equipment as indicated in Section 5.[3]

• Avoid generating dusty conditions.[3]

• Vacuum or sweep up the material and place it into a suitable disposal container.[3]

• Clean up spills immediately, observing all safety precautions.[3]

First Aid Measures

• Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical aid immediately.[3]

• Skin: Flush skin with plenty of soap and water. Get medical aid if irritation develops or persists.[3]

• Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get medical aid immediately.[3]

• Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid immediately.[3]

Stability and Reactivity

• Chemical Stability: Stable under normal temperatures and pressures.[3]

• Conditions to Avoid: Incompatible materials, excess heat, and strong oxidants.[3]

• Incompatibilities with Other Materials: Strong oxidizing agents and strong reducing agents.[3]

• Hazardous Decomposition Products: Irritating and toxic fumes and gases may be generated during a fire.[3]

• Hazardous Polymerization: Will not occur.[3]

Fire Fighting Measures

• Extinguishing Media: Use agents most appropriate to extinguish the fire, such as water, foam, or dry chemical.[3]

• Firefighting Precautions: As in any fire, wear a self-contained breathing apparatus in pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[3] During a fire, irritating and highly toxic gases may be generated by thermal decomposition or combustion.[3]

This guide is intended to provide essential safety information for laboratory personnel. It is not exhaustive, and users should always consult the most up-to-date Safety Data Sheet (SDS) for Vat Red 15 before use and adhere to all institutional safety protocols.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. sdinternational.com [sdinternational.com]
• 3. cncolorchem.com [cncolorchem.com]
• 4. Vat Red 15 | 4216-02-8 [chemicalbook.com]
• 5. Vat Dyes [m.chemicalbook.com]
• 6. China Biggest Vat Red 15 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]

Thermal Stability and Degradation Profile of Pigment Red 194: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pigment Red 194 (C.I. 71100) is a high-performance perylene (B46583) pigment known for its excellent color strength, lightfastness, and chemical resistance.[1] Its robust thermal properties are critical for its application in various demanding environments, including plastics, coatings, and specialized inks.[1][2] This technical guide provides a comprehensive overview of the thermal stability and degradation profile of Pigment Red 194, compiling available data and outlining key experimental protocols for its analysis.

Thermal Stability Data

The thermal stability of Pigment Red 194 has been characterized by its high heat resistance. While specific thermogravimetric and differential scanning calorimetry data for Pigment Red 194 is not extensively available in publicly accessible literature, the following table summarizes key thermal properties based on existing data for the pigment and related perylene compounds.

Property	Value	Source
General Heat Resistance	Good	[1]
Melting Point	490-492 °C	[2]
Thermal Stability (in Polypropylene)	270 °C	[2]
Initial Weight Loss (related Perylene Dye)	> 300 °C	[3]
5% Weight Loss (TGA of related Perylene Dye)	349 °C	[3]

Degradation Profile

The degradation of Pigment Red 194 at elevated temperatures is expected to proceed through the breakdown of its complex polycyclic aromatic structure. The strong intermolecular π-π interactions between the stacked perylene cores contribute to its high thermal stability.[3]

While a definitive degradation pathway for Pigment Red 194 has not been fully elucidated in available literature, the thermal decomposition of perylene pigments, in general, can be expected to involve the cleavage of the imide rings and the fragmentation of the aromatic core. This process would likely generate a complex mixture of smaller aromatic and nitrogen-containing compounds. The specific degradation products would be influenced by factors such as the temperature, heating rate, and the surrounding atmosphere (inert or oxidative).

Experimental Protocols

To thoroughly characterize the thermal stability and degradation profile of Pigment Red 194, a combination of thermoanalytical and spectrometric techniques is recommended.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperatures at which the pigment loses mass due to decomposition and to quantify this mass loss.

Methodology:

• A small, precisely weighed sample of Pigment Red 194 (typically 5-10 mg) is placed in a high-purity alumina (B75360) or platinum crucible.

• The crucible is loaded into a thermogravimetric analyzer.

• The sample is heated from ambient temperature to a final temperature (e.g., 800 °C) at a constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen for inert conditions or air for oxidative conditions).

• The instrument continuously measures and records the sample's mass as a function of temperature.

• The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset of decomposition and the temperatures corresponding to specific percentage weight losses.

Differential Scanning Calorimetry (DSC)

Objective: To identify and quantify thermal transitions such as melting, crystallization, and decomposition by measuring the heat flow to or from the sample as a function of temperature.

Methodology:

• A small, weighed sample of Pigment Red 194 (typically 2-5 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Both the sample and reference pans are placed in the DSC cell.

• The cell is heated at a controlled rate (e.g., 10 °C/min) over a desired temperature range.

• The instrument measures the differential heat flow between the sample and the reference.

• The resulting DSC thermogram reveals endothermic (heat-absorbing) and exothermic (heat-releasing) events, which can be correlated with physical or chemical changes in the pigment.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Objective: To identify the volatile and semi-volatile products formed during the thermal decomposition of the pigment.

Methodology:

• A microgram-scale amount of Pigment Red 194 is placed in a pyrolysis probe.

• The probe is rapidly heated to a specific pyrolysis temperature (e.g., 600 °C, 800 °C) in an inert atmosphere.

• The thermal decomposition products (pyrolysates) are swept into the injection port of a gas chromatograph (GC).

• The pyrolysates are separated based on their boiling points and affinity for the GC column.

• As the separated components elute from the GC column, they enter a mass spectrometer (MS), which ionizes them and separates the ions based on their mass-to-charge ratio, allowing for their identification by comparing the resulting mass spectra to spectral libraries.

Visualizations

Caption: Experimental workflow for thermal analysis of Pigment Red 194.

Caption: TGA experimental workflow.

Caption: Py-GC-MS experimental workflow.

References

• 1. Pigment Red 194 [dyestuffintermediates.com]
• 2. chembk.com [chembk.com]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to Vat Red 15: Discovery and Historical Scientific Context

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic vat dye, Vat Red 15 (C.I. 71100), a significant colorant in the anthraquinone (B42736) class. The document details its chemical and physical properties, summarizes its known performance characteristics, and outlines the general methodologies for its synthesis and application in dyeing processes. While the specific historical details of its discovery are not widely documented, this guide places Vat Red 15 within the broader historical and scientific context of the development of vat dyes, a pivotal advancement in the coloration industry. The guide also includes visualizations of the synthetic pathway and the vat dyeing process to facilitate a deeper understanding of the underlying chemical principles.

Introduction: The Advent of Synthetic Vat Dyes

The late 19th and early 20th centuries marked a revolutionary period in the field of synthetic chemistry, particularly in the development of dyes. Prior to this, natural dyes were the primary source of color for textiles, but they often suffered from poor fastness to light and washing. The quest for more durable and vibrant colors led to the rise of the synthetic dye industry.

A monumental breakthrough in this era was the synthesis of the first anthraquinone-based vat dye, Indanthrene Blue (C.I. Vat Blue 4), by René Bohn at BASF in 1901.[1][2] This discovery ushered in a new class of dyes with exceptional fastness properties. Vat dyes, which are insoluble in water in their pigmentary form, are applied in a soluble "leuco" form after a chemical reduction process in a vat, hence their name. Subsequent oxidation on the fiber regenerates the insoluble dye, trapping it within the textile matrix and resulting in excellent durability.[3] Following the success of Indanthrene Blue, the German chemical company Bayer introduced the first synthetic vat red in 1906, expanding the palette of high-performance colorants available to the textile industry.[3]

Vat Red 15 (C.I. 71100): An Overview

Vat Red 15, also known by its common name Vat Bordeaux RR, is a synthetic vat dye belonging to the anthraquinone chemical class. It is a purple-red powder with the chemical formula C₂₇H₁₃N₃O₂ and a molecular weight of 411.41 g/mol .[4][5] Its Colour Index (C.I.) designation is 71100, and its CAS number is 4216-02-8.[4]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Vat Red 15 is presented in Table 1. The dye is characterized by its high melting and boiling points, indicative of a stable molecular structure. It is largely insoluble in water and common organic solvents like acetone (B3395972) and ethanol (B145695), but shows slight solubility in chlorinated and aromatic solvents.[4]

Table 1: Chemical and Physical Properties of Vat Red 15

Property	Value
C.I. Name	Vat Red 15, 71100
CAS Number	4216-02-8
Molecular Formula	C₂₇H₁₃N₃O₂
Molecular Weight	411.41 g/mol
Appearance	Purple-red powder
Melting Point	490-492 °C
Boiling Point	906.7 °C at 760 mmHg
Solubility	Insoluble in water, acetone, ethanol. Slightly soluble in chloroform, pyridine, toluene.

Data compiled from multiple sources.

Performance and Applications

Vat Red 15 is highly valued for its excellent fastness properties on cellulosic fibers such as cotton. It is primarily used in the dyeing and printing of cotton textiles where high lightfastness and wash fastness are required.[6] It can also be processed into an organic pigment for use in printing inks, paints, and plastics.[6] Table 2 summarizes the typical fastness ratings of Vat Red 15 on cotton.

Table 2: Fastness Properties of Vat Red 15 on Cotton

Fastness Test	Rating (ISO, Scale 1-5, 5 being best)
Light Fastness	6
Soaping Fastness (Fading)	4-5
Soaping Fastness (Staining)	4-5
Chlorine Bleach Fastness	4-5
Ironing Fastness	4-5
Mercerized Fastness	3
Oxygen Bleach Fastness	3

Data compiled from multiple sources.

Synthesis and Manufacturing

While the precise, proprietary industrial synthesis protocols for Vat Red 15 are not publicly detailed, the available literature consistently indicates that it is derived from C.I. Vat Red 14 (C.I. 71110).[4] The general manufacturing method involves the treatment of Vat Red 14 with ethanol and potassium hydroxide (B78521).[4] This is followed by filtration, removal of ethanol by steaming, and subsequent acidification to yield Vat Red 15.[4]

Logical Relationship of Synthesis

The synthesis of Vat Red 15 from Vat Red 14 represents a chemical modification of a pre-existing vat dye to achieve different coloristic or application properties. This relationship can be visualized as a direct conversion pathway.

Caption: Synthesis pathway of Vat Red 15 from its precursor, C.I. Vat Red 14.

Experimental Protocols

This section outlines the generalized experimental protocols for the synthesis of Vat Red 15 and its application in a typical vat dyeing process. It is important to note that these are representative procedures and may require optimization based on specific laboratory or industrial conditions.

General Synthesis of Vat Red 15 from Vat Red 14

Objective: To synthesize Vat Red 15 by the chemical treatment of C.I. Vat Red 14.

Materials:

• C.I. Vat Red 14

• Ethanol

• Potassium hydroxide (KOH)

• Dilute acid (e.g., hydrochloric acid or sulfuric acid)

• Distilled water

Procedure:

• A suspension of C.I. Vat Red 14 is prepared in ethanol.

• Potassium hydroxide is added to the suspension.

• The mixture is heated under reflux for a specified period to facilitate the chemical conversion. The exact temperature and duration are critical parameters that would be determined empirically.

• After the reaction is complete, the mixture is cooled and the solid product is collected by filtration.

• The filter cake is washed with hot ethanol to remove unreacted starting material and by-products.

• The collected solid is then treated with steam to remove residual ethanol.

• The solid is re-suspended in water, and the mixture is carefully acidified with a dilute acid until a neutral pH is achieved.

• The final product, Vat Red 15, is collected by filtration, washed with distilled water until free of acid, and dried.

Vat Dyeing of Cotton with Vat Red 15

Objective: To dye a cotton substrate using Vat Red 15 through the vatting process.

Materials:

• Vat Red 15 dye

• Cotton fabric

• Sodium hydroxide (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Oxidizing agent (e.g., hydrogen peroxide or sodium perborate)

• Soap solution

Procedure:

• Vatting: The insoluble Vat Red 15 powder is pasted with a small amount of water. A solution of sodium hydroxide and sodium hydrosulfite is prepared in a dye bath. The dye paste is added to this reducing bath. The mixture is heated to the recommended temperature (typically 50-60°C) to reduce the dye to its soluble leuco form. The color of the solution will change, indicating the formation of the leuco-vat.

• Dyeing: The pre-wetted cotton fabric is immersed in the leuco-vat dye bath. The dyeing is carried out for a specified duration (e.g., 30-60 minutes) to allow for the penetration and absorption of the soluble dye into the cotton fibers.

• Oxidation: The dyed fabric is removed from the bath and exposed to air or treated with a chemical oxidizing agent. This step re-oxidizes the leuco form of the dye back to its insoluble pigmentary form, trapping it within the fibers and developing the final red color.

• Soaping: The dyed fabric is then subjected to a hot soaping treatment. This involves washing the fabric in a hot solution of soap or detergent. This step helps to remove any loosely adhering dye particles from the surface of the fibers, improves the final fastness properties, and stabilizes the crystalline form of the dye.

• Rinsing and Drying: The fabric is thoroughly rinsed with water and then dried.

Experimental Workflow for Vat Dyeing

The vat dyeing process can be visualized as a multi-step workflow, from the preparation of the dye to the final finished fabric.

Caption: A workflow diagram illustrating the key stages of the vat dyeing process.

Conclusion

Vat Red 15 stands as a testament to the enduring legacy of anthraquinone-based vat dyes. While the specific details of its initial discovery remain somewhat obscure, its chemical lineage and the scientific principles governing its synthesis and application are well-understood within the broader context of early 20th-century dye chemistry. Its excellent fastness properties have ensured its continued relevance in the textile industry. This technical guide has provided a consolidated resource for researchers and professionals, summarizing the available data and outlining the fundamental experimental protocols associated with this important synthetic colorant. Further research into the historical archives of dye manufacturers may yet uncover the specific origins of this widely used red vat dye.

References

• 1. benchchem.com [benchchem.com]
• 2. The history of VAT dyes 2 - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 3. static.fibre2fashion.com [static.fibre2fashion.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. sdinternational.com [sdinternational.com]
• 6. China Biggest C.I. Vat Red 15 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]

An In-depth Technical Guide to the Isomers of Perinone and Their Spectral Differences

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the structural and spectral properties of the two primary isomers of perinone: cis-perinone and trans-perinone. Known commercially as Pigment Red 194 and Pigment Orange 43, respectively, these isomers exhibit distinct photophysical characteristics that are crucial for their application in materials science and potentially relevant to drug development research involving chromophores. This document outlines their spectral differences, summarizes key quantitative data from related soluble derivatives, details the experimental protocols for their characterization, and provides logical diagrams to illustrate their structure-property relationships.

Introduction to Perinone Isomers

Perinone (C₂₆H₁₂N₄O₂) is a large, heterocyclic aromatic compound synthesized industrially from the condensation of naphthalenetetracarboxylic dianhydride with o-phenylenediamine.[1] This synthesis typically yields a mixed crystal containing both the cis and trans isomers, which are subsequently separated.[2][3] The key difference between the two isomers lies in the relative orientation of the two benzimidazole (B57391) moieties fused to the naphthalene (B1677914) core.

• trans-Perinone (Pigment Orange 43): In this isomer, the benzimidazole groups are on opposite sides of the central naphthalene plane, resulting in a centrosymmetric molecule (C₂h symmetry). This structure imparts a reddish-orange color.[4][5]

• cis-Perinone (Pigment Red 194): Here, the benzimidazole groups are on the same side, leading to a molecule with a mirror plane of symmetry (C₂v symmetry).[2][3] This configuration results in a bathochromic (red) shift in its absorption spectrum, giving it a bluish-red or bordeaux color.[4][5]

The profound insolubility of these parent pigments in common organic solvents presents a significant challenge for solution-phase spectroscopic analysis.[2] Consequently, much of the detailed quantitative data available in the literature pertains to soluble derivatives, which will be used as illustrative examples in this guide. Spectroscopic characterization of the parent pigments often relies on solid-state techniques or dissolution in harsh solvents like concentrated sulfuric acid.[2]

Comparative Spectral Properties

The difference in molecular symmetry and electronic structure between the cis and trans isomers leads to distinct signatures in UV-Visible, fluorescence, and Nuclear Magnetic Resonance (NMR) spectroscopy.

UV-Visible Absorption Spectroscopy

The perceived color of the perinone isomers is a direct result of their absorption properties in the visible range of the electromagnetic spectrum. The color in the solid state is determined by both the intrinsic molecular absorption and intermolecular excitonic interactions.[4]

• trans-Perinone is reddish-orange, indicating strong absorption in the blue-green region of the spectrum.

• cis-Perinone exhibits a bluish-red color, which signifies that its absorption maximum is shifted to longer wavelengths (a bathochromic shift) compared to the trans isomer, absorbing more in the green-yellow region.[4][5]

Table 1: Illustrative UV-Vis and Fluorescence Data of Soluble Perinone Derivatives (Note: This data is for substituted, soluble analogues and not the parent pigments Pigment Orange 43 and Pigment Red 194.)

Compound Class	Isomer Analogue	Solvent	Absorption λmax (nm)	Emission λmax (nm)	Fluorescence Quantum Yield (ΦF)	Reference
Benzo-fused Perinone	Isomer 1	Not Specified	480	~580	0.40	[6]
Benzo-fused Perinone	Isomer 2	Not Specified	535	Not Detected	-	[6]
Tetraoctyl-substituted Perinone	cis and trans mix	Chloroform / Dichloromethane	~460	549	0.47	[6]

Fluorescence Spectroscopy

The fluorescence properties of perinone isomers are highly dependent on their structure. In certain environments, such as in an alkaline solution with a reducing agent (insurance powder), trans-perinone is reported to exhibit red fluorescence.[7] However, comprehensive data on the parent isomers is limited. Studies on soluble derivatives show that high fluorescence quantum yields can be achieved, making them interesting candidates for optical applications.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for distinguishing between the cis and trans isomers due to their fundamental symmetry differences. Concentrated deuterated sulfuric acid (D₂SO₄) is a common solvent for acquiring solution-state NMR spectra of these otherwise insoluble compounds.[2]

• trans-Perinone: Possessing a center of inversion (centrosymmetric), all corresponding protons and carbons on opposite sides of the molecule are chemically equivalent. Consequently, its ¹³C NMR spectrum in D₂SO₄ displays only 13 signals, representing one half of the 26 total carbon atoms.[2][3]

• cis-Perinone: Having a mirror plane of symmetry, its NMR spectra are also simplified but reflect the C₂v symmetry. The number of unique signals will be different from the trans isomer, allowing for clear differentiation.[2][3]

Table 2: Summary of Expected NMR Spectral Properties in D₂SO₄

Isomer	Molecular Symmetry	Expected No. of ¹³C Signals	Key Distinguishing Feature	Reference
trans-Perinone	Centrosymmetric (C₂h)	13	Half the total number of carbons are unique.	[2][3]
cis-Perinone	Mirror Plane (C₂v)	>13	Reflects symmetry different from the trans isomer.	[2][3]

(Note: A complete, assigned list of chemical shifts for the parent isomers in D₂SO₄ is not available in the cited literature.)

Experimental Protocols

The following sections provide detailed methodologies for the key spectroscopic techniques used to characterize perinone isomers, adapted for poorly soluble organic pigments.

UV-Visible Spectrophotometry (Solid-State Reflectance)

This method is suitable for analyzing the absorption properties of insoluble powders.

• Instrumentation: A dual-beam UV-Vis-NIR spectrophotometer equipped with an integrating sphere accessory (e.g., Agilent Cary 5000).

• Reference Standard: A highly reflective, non-absorbing standard (e.g., pressed BaSO₄ or a calibrated commercial standard) is used to measure the 100% reflectance baseline.

• Sample Preparation: a. The dry perinone pigment powder is packed into a sample holder with a quartz window. b. The powder must be densely and evenly packed to ensure a flat, smooth surface, which minimizes specular reflectance and maximizes diffuse reflectance.

• Data Acquisition: a. A baseline spectrum is recorded using the reference standard. b. The reflectance spectrum of the perinone sample is then recorded over a wavelength range of at least 350-800 nm.

• Data Analysis: a. The raw reflectance data (R) is often converted to absorbance-like data using the Kubelka-Munk transformation: F(R) = (1-R)² / 2R. b. The resulting spectrum can be analyzed to determine the absorption maxima, which correspond to the color of the pigment.

Fluorescence Spectroscopy (Solid-State)

This protocol is designed for measuring the emission spectrum of a solid powder.

• Instrumentation: A spectrofluorometer capable of front-face detection (e.g., Horiba Fluorolog). This geometry is essential for opaque, highly scattering samples as it collects fluorescence emitted from the illuminated surface.

• Sample Preparation: The perinone pigment powder is placed in a solid sample holder, angled typically at 30-60° relative to the excitation beam to minimize the collection of reflected light.

• Data Acquisition: a. An excitation wavelength is selected based on the known absorption region of the pigment. b. The emission spectrum is scanned over a wavelength range longer than the excitation wavelength (e.g., if exciting at 480 nm, scan from 500 nm to 800 nm). c. An excitation spectrum can also be recorded by fixing the emission monochromator at the peak of the fluorescence and scanning the excitation wavelength. This should ideally match the absorption spectrum.

• Data Analysis: The resulting emission spectrum is plotted as intensity versus wavelength to identify the emission maximum (λem). For quantitative measurements of quantum yield, an integrating sphere is required, and the measurement is compared against a known standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol is for obtaining solution-state NMR spectra of perinone isomers using a strong acid solvent.

• Instrumentation: A high-field NMR spectrometer (e.g., Bruker AVANCE 500 MHz or higher) equipped with a suitable probe.[2]

• Solvent: Deuterated concentrated sulfuric acid (96-98% D₂SO₄ in D₂O).

• Sample Preparation: a. Carefully dissolve a small amount (5-10 mg) of the perinone isomer in approximately 0.6-0.7 mL of D₂SO₄ directly in a suitable NMR tube (e.g., a thick-walled tube or one with a pressure-rated cap, with appropriate safety precautions). The dissolution may be slow and require gentle agitation. b. The sample should be completely dissolved to obtain high-resolution spectra.

• ¹H NMR Data Acquisition: a. Tune and match the probe for the ¹H frequency. b. Shim the magnetic field to achieve good homogeneity. c. Acquire the spectrum using a standard pulse sequence. The large residual HDO peak from the solvent may require presaturation or other solvent suppression techniques.

• ¹³C NMR Data Acquisition: a. Tune and match the probe for the ¹³C frequency. b. Acquire a proton-decoupled ¹³C spectrum. Due to the low natural abundance of ¹³C and potential for long relaxation times, a sufficient number of scans (potentially several thousand) and an adequate relaxation delay are necessary to achieve a good signal-to-noise ratio.

• Data Analysis: Process the spectra (Fourier transform, phase correction, baseline correction) and reference them. The chemical shifts can be referenced internally to a standard or externally. The number of signals and their multiplicities are then analyzed to confirm the isomeric structure.[2]

Mandatory Visualizations

The following diagrams illustrate the key relationships and workflows described in this guide.

Caption: Synthesis and separation workflow leading to cis and trans-perinone and their distinct properties.

References

• 1. rsc.org [rsc.org]
• 2. iris.unito.it [iris.unito.it]
• 3. iris.unito.it [iris.unito.it]
• 4. researchgate.net [researchgate.net]
• 5. chembk.com [chembk.com]
• 6. webserver.umbr.cas.cz [webserver.umbr.cas.cz]
• 7. Pigment Orange 43 [dyestuffintermediates.com]

Vat Red 15: A Technical Evaluation for Scientific Imaging Applications

An In-depth Analysis of Vat Red 15's Suitability as a Fluorescent Dye for Biological Research

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the potential use of Vat Red 15 (C.I. 71100) as a fluorescent dye for scientific imaging. Following a comprehensive review of scientific literature and commercial product data, it is concluded that Vat Red 15 is not utilized as a fluorescent probe in biological imaging . The available data exclusively pertains to its application as a textile dye and an organic pigment for inks and paints. This document details the known physicochemical properties of Vat Red 15 and elucidates the inherent characteristics of vat dyes that render them unsuitable for live-cell or fixed-tissue microscopy. While direct experimental protocols for Vat Red 15 in a biological context are non-existent, this guide provides a generalized workflow for the evaluation of novel compounds as potential fluorescent imaging agents, offering a valuable procedural framework for researchers.

Introduction to Vat Red 15

Vat Red 15, also known by its chemical name Bisbenzimidazo[2,1-b:1',2'-j]benzo[lmn][1][2]phenanthroline-6,9-dione, is a synthetic organic compound classified as a vat dye.[3] Its primary commercial application lies in the dyeing of cellulosic fibers, such as cotton, where it is valued for its deep red hue and high fastness properties.[4][5] It is also processed into an organic pigment for use in inks and paints.[4][5][6]

While some supplier datasheets generically classify Vat Red 15 as a "fluorescent dye," this appears to be a broad categorization rather than an indication of its utility in high-performance imaging applications.[1][7][8] A notable characteristic is the mention of a "brown, green fluorescent" appearance of its alkaline reduced leuco form, a transient state in the textile dyeing process, which is not applicable to standard biological imaging conditions.[4][5]

Physicochemical Properties of Vat Red 15

Quantitative data regarding the photophysical properties of Vat Red 15, such as excitation and emission spectra, quantum yield, and molar extinction coefficient, are absent from the scientific literature. The available information focuses on its chemical identity and general physical properties, which are summarized below.

Property	Value
C.I. Name	Vat Red 15
C.I. Number	71100
CAS Number	4216-02-8
Synonyms	Bordeaux 2R, Vat Red 2R, Pigment Red 194
Molecular Formula	C₂₇H₁₃N₃O₂
Molecular Weight	411.41 g/mol
Appearance	Purple-red powder
Solubility	Insoluble in water, acetone, and ethanol. Slightly soluble in chloroform, pyridine, and toluene. Soluble in o-chlorophenol.[4][5]
Heat Resistance	≥ 300°C
Light Fastness	7-8 (on a scale of 1-8)

Limitations of Vat Dyes in Scientific Imaging

The primary obstacle to using Vat Red 15 and other vat dyes in biological imaging is their fundamental chemical nature. Vat dyes are, by definition, insoluble in aqueous solutions, a critical requirement for biocompatibility.[9] The process of applying these dyes, known as "vatting," involves a chemical reduction in a strongly alkaline solution (e.g., with sodium hydrosulfite) to form a water-soluble leuco-salt.[6] This leuco form can then be adsorbed by the material to be dyed. Subsequent oxidation, either by air or chemical oxidants, regenerates the original insoluble pigment, trapping it within the material's fibers.[6]

This entire process is incompatible with the delicate environment of live cells or even fixed biological specimens for several reasons:

• Aqueous Insolubility: The dye in its final, colored form is insoluble in the aqueous buffers and media used in microscopy.

• Harsh Chemical Conditions: The strong reducing agents and high alkalinity required for the vatting process are cytotoxic and would destroy the cellular structures being imaged.

• Lack of Specificity: The vat dyeing mechanism relies on trapping the pigment within a substrate, which lacks the molecular specificity required to label distinct proteins, organelles, or signaling pathways within a cell.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. NIR Dyes for Bioimaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. Vat Bordeaux 2R (C.I.Red 15) 100% cotton textile fabric vat dye [ritan-chemical.com]
• 6. China Biggest C.I. Vat Red 15 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. sdinternational.com [sdinternational.com]

Protocols & Analytical Methods

Application Notes and Protocols for Staining Microplastics with Nile Red

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate detection and quantification of microplastics are critical for assessing their environmental impact and potential risks to human health. Fluorescence microscopy, facilitated by specific staining dyes, offers a rapid and effective method for identifying these microscopic plastic particles. While the query specified "Vat Red 15," the predominant and well-documented dye for this application in scientific literature is Nile Red . This document provides a comprehensive protocol for the staining of microplastics using Nile Red, a lipophilic stain that adsorbs to plastic surfaces, causing them to fluoresce under specific light wavelengths. This method is often coupled with automated analysis software, such as the Microplastics Visual Analysis Tool (MP-VAT), for efficient quantification.[1][2][3][4]

The solvatochromic properties of Nile Red cause its fluorescence emission spectrum to shift depending on the hydrophobicity of the material it binds to, allowing for potential differentiation between polymer types.[5][6] This protocol synthesizes findings from multiple studies to provide a standardized procedure for researchers.

Quantitative Data Summary

The following tables summarize key quantitative parameters for the Nile Red staining protocol, derived from various research articles.

Table 1: Nile Red Solution and Incubation Parameters

Parameter	Recommended Value/Range	Source
Nile Red Concentration	0.1 µg/mL to 1 mg/mL	[7]
Cannot be reduced <0.01 mg mL-1	[3]
2 µg/mL	[7]
10 µg/mL	[8]
100 mg/L in acetone (B3395972)	[9]
Solvent	Acetone	[5][10]
Methanol	[6][7]
Ethanol (B145695)	[10]
Acetone/Water Mixture (25% v/v)	[8]
Incubation Time	5 minutes to >24 hours	[7]
Can be reduced to 5 minutes	[3]
15 minutes	[1][9][10]
30 minutes	[7][8][9]
3 hours	[6][7]
Incubation Temperature	Room Temperature	[5]
70 °C	[6][7][8]

Table 2: Fluorescence Microscopy and Imaging Parameters

Parameter	Recommended Setting/Range	Source
Excitation Wavelength	254 nm	[1]
470 nm (with orange filter)	[1]
Green (470/47 nm)	[7]
Red (545/25 nm)	[7]
UV light (300–405 nm)	[9]
Blue light (405–500 nm)	[9]
Green light (500–600 nm)	[9]
Emission Wavelength	Green (525/50 nm)	[7]
Red (605/70 nm)	[7]
LED Lantern Emission	>1600 lx (for 470 nm)	[3]
Camera Settings (example)	2 s exposure, ISO100, F5.6	[3]
Magnification	8x for large MPs (>500 µm)	[7]
40x for small MPs (<500 µm)	[7]

Experimental Protocol

This protocol details the steps for staining microplastics with Nile Red for fluorescence microscopy analysis.

1. Materials

• Nile Red dye

• Solvent (e.g., acetone, ethanol, or methanol)

• Ultrapure water

• Glassware (beakers, vials)

• Filtration unit with a compatible filter membrane (e.g., black polycarbonate)[10]

• Microscope slides and coverslips

• Fluorescence microscope with appropriate filters

• Digital camera for imaging

2. Preparation of Nile Red Staining Solution

• Prepare a stock solution of Nile Red (e.g., 0.5 mg/mL or 1 mg/mL) by dissolving the dye in a suitable solvent like acetone or methanol.[6][10]

• From the stock solution, prepare a working staining solution by diluting it in ethanol or an acetone/water mixture to the desired final concentration (e.g., 20 µg/mL).[8][10]

3. Sample Preparation and Staining

• Isolate microplastics from the environmental matrix. If necessary, perform a digestion step to remove organic matter.[11] Fenton oxidation is a common method.[8]

• Transfer the isolated particles onto a filter membrane using a vacuum filtration unit.[10]

• Apply the Nile Red staining solution dropwise to cover the particles on the filter membrane and incubate for a specified time (e.g., 15-30 minutes).[9][10] Alternatively, particles can be incubated in the staining solution in a vial, sometimes with heating (e.g., 70°C for 30 minutes).[8]

• After incubation, filter the staining solution and wash the particles with solvent (e.g., acetone) and then with water to remove excess dye.[9]

• Carefully transfer the filter to a microscope slide and cover with a coverslip.

4. Fluorescence Microscopy and Image Analysis

• Place the slide on the stage of a fluorescence microscope.

• Excite the sample using an appropriate light source and filter set (e.g., excitation at 470 nm).[1][3]

• Capture images of the fluorescent particles using a digital camera. Maintain consistent camera settings (exposure time, ISO, aperture) for quantitative analysis.[3]

• Use image analysis software, such as ImageJ with the MP-VAT script, to automatically count, measure, and characterize the stained microplastics.[1]

Experimental Workflow

Caption: Workflow for Nile Red staining of microplastics.

Conclusion

The Nile Red staining protocol provides a robust and efficient method for the detection and quantification of microplastics in various samples. While parameters such as dye concentration, solvent, and incubation time can be optimized based on the specific polymer types and sample matrices, the outlined procedure serves as a reliable starting point for researchers. The combination of this staining technique with automated image analysis represents a significant advancement in the field of microplastic research, enabling higher throughput and more standardized data collection.[3][5] It is important to note that natural organic materials can also be stained by Nile Red, necessitating effective sample clean-up procedures to avoid overestimation.[12]

References

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Major factors influencing the quantification of Nile Red stained microplastics and improved automatic quantification (MP-VAT 2.0) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A new approach for routine quantification of microplastics using Nile Red and automated software (MP-VAT) [ouci.dntb.gov.ua]
• 5. vliz.be [vliz.be]
• 6. Labeling Microplastics with Fluorescent Dyes for Detection, Recovery, and Degradation Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Development of an Inexpensive and Comparable Microplastic Detection Method Using Fluorescent Staining with Novel Nile Red Derivatives [mdpi.com]
• 12. Identification of microplastics using Nile Red (NR) Staining - Solen [solenvn.com]

Application Note: Utilizing Vat Red 15 in Fluorescence Microscopy for the Detection of Polyvinyl Chloride (PVC) Nanoplastics

For Researchers, Scientists, and Drug Development Professionals

Introduction

The proliferation of nanoplastics in the environment and their potential impact on biological systems is a growing concern. The detection and characterization of these nanoparticles present significant analytical challenges due to their small size and diverse chemical nature. Fluorescence microscopy offers a sensitive and accessible method for visualizing and identifying nanoplastics. This application note details the use of Vat Red 15, a fluorescent dye, for the specific detection of polyvinyl chloride (PVC) nanoplastics.

Recent studies have explored various fluorescent dyes for their ability to label different types of nanoplastics. While some dyes exhibit broad applicability, research indicates that Vat Red 15 demonstrates a selective interaction with PVC nanoplastics, resulting in a significant and identifiable shift in its fluorescence excitation spectrum.[1] This phenomenon allows for the discrimination of PVC nanoparticles from other common plastic types such as polypropylene (B1209903) (PP), low-density polyethylene (B3416737) (LDPE), high-density polyethylene (HDPE), polystyrene (PS), and polyethylene terephthalate (B1205515) (PET).[1]

This document provides a detailed protocol for the fluorescent labeling of nanoplastics with Vat Red 15 and their subsequent analysis using fluorescence microscopy. It is intended to guide researchers in the specific application of Vat Red 15 for PVC nanoplastic detection in research and quality control settings.

Principle

Vat dyes, including Vat Red 15, are water-insoluble in their oxidized state.[2] For staining, they are typically reduced to a water-soluble leuco form in an alkaline solution, which has an affinity for the substrate.[2] Subsequent oxidation converts the dye back to its insoluble form, trapping it on the material. However, for nanoplastic staining in an aqueous suspension, the interaction is likely governed by adsorption of the dye onto the particle surface.[1] The specific interaction between Vat Red 15 and PVC nanoplastics leads to a notable shift in the excitation wavelength of the dye, which is not observed to the same extent with other polymer types. This spectral shift serves as the basis for selective detection.[1]

Quantitative Data Summary

The following table summarizes the observed fluorescence spectral shifts of Vat Red 15 when interacting with various nanoplastic types. This data highlights the significant shift observed only with PVC, forming the basis for its selective detection.

Nanoplastic Type	Observation of Peak Shift in 3D Fluorescence Spectra	Specificity of Vat Red 15
Polypropylene (PP)	Slight shift	Not discriminated
Low-Density Polyethylene (LDPE)	Slight shift	Not discriminated
High-Density Polyethylene (HDPE)	Slight shift	Not discriminated
Polystyrene (PS)	Slight shift	Not discriminated
Polyethylene terephthalate (PET)	Slight shift	Not discriminated
Polyvinyl chloride (PVC)	Significant shift in excitation wavelength (λex)	Discriminated

Table 1: Fluorescence Spectral Shift of Vat Red 15 upon Interaction with Different Nanoplastics. Data sourced from a study on fluorescent labeling for nanoplastic identification.[1]

Experimental Protocols

Materials

• Vat Red 15 (C.I. 71100)

• Nanoplastic suspensions (PVC and other types for comparison)

• High-purity water (e.g., Milli-Q)

• Test tubes

• Micropipettes

• Fluorescence spectrophotometer

• Fluorescence microscope with appropriate filter sets

Preparation of Reagents

Vat Red 15 Stock Solution (1 mg/L):

• Weigh out 1 mg of Vat Red 15 powder.

• Dissolve the dye in 1 L of high-purity water to prepare a 1 mg/L stock solution. Note: Vat Red 15 is generally insoluble in water.[2][3] The preparation described in the source literature suggests creating a stock solution in water, likely resulting in a fine suspension or a solution at its solubility limit. Sonication may aid in dispersion.

Staining Protocol

This protocol is adapted from a published labeling procedure for nanoplastics.[1]

• Prepare two sets of solutions for each nanoplastic type to be tested.

• Solution 1: In a test tube, combine the following in order:

  • 500 µL of the 1 mg/L Vat Red 15 stock solution

  • 200 µL of the nanoplastic suspension

  • 2500 µL of high-purity water

• Solution 2: In a separate test tube, combine the following in order:

  • 1000 µL of the 1 mg/L Vat Red 15 stock solution

  • 200 µL of the nanoplastic suspension

  • 2000 µL of high-purity water

• The final volume for both solutions will be 3.2 mL.

• Allow the solutions to incubate. The original study does not specify an incubation time or temperature; allowing the samples to equilibrate for at least 30 minutes at room temperature is a reasonable starting point.

Fluorescence Spectroscopy Analysis

• Calibrate the fluorescence spectrophotometer according to the manufacturer's instructions.

• Measure the 3D fluorescence spectra of a blank solution (Vat Red 15 in water without nanoplastics).

• Measure the 3D fluorescence spectra for each of the prepared nanoplastic-dye solutions.

• Analyze the resulting spectra for shifts in the excitation (λex) and emission (λem) maxima, particularly noting the significant shift in the excitation wavelength for PVC samples.[1]

Fluorescence Microscopy Imaging

• Prepare a wet mount slide with a drop of the stained nanoplastic suspension.

• Use a fluorescence microscope equipped with a filter set appropriate for the fluorescence of Vat Red 15. Based on its properties, a broad excitation range in the green-yellow region and emission in the red region would be a suitable starting point.

• Acquire images of the fluorescently labeled nanoplastics.

• Compare the fluorescence intensity and spectral characteristics (if using a spectral imaging system) of PVC samples to other plastic types.

Logical Workflow for PVC Nanoplastic Detection

Caption: Workflow for the selective detection of PVC nanoplastics using Vat Red 15.

Experimental Workflow Diagram

Caption: Experimental workflow from sample preparation to PVC nanoplastic identification.

Discussion and Limitations

The primary advantage of using Vat Red 15 is its potential for selective identification of PVC nanoplastics.[1] This specificity arises from a distinct shift in its excitation wavelength upon interaction with PVC, a phenomenon not observed with other tested polymers.[1]

However, researchers should be aware of the following limitations:

• Limited Broad-Spectrum Application: Vat Red 15 is not suitable for the general detection and quantification of all nanoplastic types, as it does not produce a significant spectral shift with polymers other than PVC.[1] For comprehensive nanoplastic analysis, other dyes like Nile Red may be more appropriate, though they come with their own challenges such as dye aggregation.[4][5][6]

• Mechanism of Interaction: The precise mechanism of the selective adsorption and subsequent spectral shift with PVC is not yet fully elucidated and requires further investigation.[1]

• Solubility: Vat Red 15 is poorly soluble in water, which may affect the reproducibility of the staining procedure.[2][3] Careful preparation of the dye suspension is critical.

Conclusion

Vat Red 15 serves as a specialized fluorescent probe for the detection of PVC nanoplastics. Its application in fluorescence microscopy and spectroscopy provides a method for discriminating PVC from other common polymers. While its use is not intended for broad-spectrum nanoplastic screening, it offers a valuable tool for specific research questions related to the presence and fate of PVC nanoparticles. Further research is warranted to explore the underlying mechanism of this selectivity and to optimize the staining protocol for various environmental and biological matrices.

References

• 1. Fluorescent labelling as a tool for identifying and quantifying nanoplastics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. How to use vat red 15 dye ? [xcwydyes.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for Polymer Staining with Vat Red 15

Disclaimer: The following application note details a hypothetical and generalized protocol for the use of Vat Red 15 in polymer staining for visualization purposes. As of the current date, a standardized, validated protocol for the specific identification of polymers using Vat Red 15 is not widely established in scientific literature. This document is intended for researchers, scientists, and drug development professionals as a foundational guide for developing a specific protocol tailored to their polymer of interest.

Introduction

Vat Red 15, also known as C.I. 71100, is a vat dye belonging to the amino ketone class.[1] Traditionally, it has been extensively used in the textile industry for dyeing cellulosic fibers like cotton due to its excellent color fastness.[2][3][4] The application of vat dyes involves a unique process where the insoluble dye is chemically reduced to a soluble leuco form, which can then be absorbed by the substrate. Subsequent oxidation regenerates the insoluble, colored form of the dye, trapping it within the material.[5][6]

While primarily a textile dye, Vat Red 15 and other vat dyes have found applications in coloring plastics and in the manufacturing of inks and paints.[1][7][8] The potential use of Vat Red 15 as a staining agent for polymer identification is an area of research interest. Staining can be a valuable tool for visualizing polymer phases, morphologies in blends, and for differentiating between polymer types.[9][10] This document provides an overview of the properties of Vat Red 15 and a generalized, hypothetical protocol for its application in polymer staining.

Properties of Vat Red 15

A summary of the key properties of Vat Red 15 is presented in the table below. Understanding these properties, particularly its solubility, is crucial for developing a staining protocol.

Property	Value	References
C.I. Name	Vat Red 15, C.I. 71100	[1]
CAS Number	4216-02-8	[1]
Molecular Formula	C₂₇H₁₃N₃O₂	[1]
Molecular Weight	411.41 g/mol	[1]
Appearance	Purple-red to dark red powder	[1][9]
Solubility	- Insoluble in Acetone and Ethanol.[1] - Slightly soluble in Chloroform, Pyridine, and Toluene.[1][11] - Soluble in 2-Chlorophenol.[1]	[1][11]
Leuco Form Color (Alkaline Reduction)	Brown with green fluorescence	[1][9]
Leuco Form Color (Acid Reduction)	Orange	[1][9]

Hypothetical Experimental Protocol for Polymer Staining

This protocol is a generalized starting point and will require optimization based on the specific polymer being investigated.

Materials

• Vat Red 15 powder

• Polymer sample (e.g., film, powder, or cross-section)

• Sodium hydroxide (B78521) (NaOH)

• Sodium hydrosulfite (sodium dithionite, Na₂S₂O₄)

• Distilled or deionized water

• Suitable organic solvent (e.g., 2-Chlorophenol, Toluene, or Pyridine, depending on polymer compatibility)

• Hydrogen peroxide (H₂O₂) or access to air for oxidation

• Glass beakers or other suitable containers

• Stirring plate and stir bar

• Forceps

• Microscope slides and coverslips

• Microscope (light or electron, depending on the desired resolution)

Staining Procedure

This procedure is based on the traditional vat dyeing process, adapted for a laboratory setting for polymer staining.

Step 1: Preparation of the "Vat" (Leuco Dye Solution)

• In a well-ventilated fume hood, prepare a dilute alkaline solution by dissolving a small amount of sodium hydroxide in distilled water.

• Add a small amount of Vat Red 15 powder to the alkaline solution. The dye will not dissolve at this stage.

• Gently warm the solution (e.g., to 40-50°C) while stirring.

• Gradually add sodium hydrosulfite to the suspension. This will act as the reducing agent.

• Continue stirring until the color of the solution changes from red to a brownish, fluorescent green, indicating the formation of the soluble leuco form of the dye.[1][9]

Step 2: Staining of the Polymer Sample

• Immerse the polymer sample into the prepared leuco dye solution.

• Allow the sample to incubate in the solution for a predetermined amount of time. Incubation time will need to be optimized (e.g., starting with 15-30 minutes).

• The temperature of the staining solution may also be varied to facilitate dye penetration.

Step 3: Rinsing

• Carefully remove the polymer sample from the staining solution using forceps.

• Rinse the sample briefly with a dilute, oxygen-free alkaline solution to remove excess surface dye.

Step 4: Oxidation

• Expose the stained polymer sample to an oxidizing agent to convert the soluble leuco dye back to its insoluble pigment form. This can be achieved by:

  • Air Oxidation: Exposing the sample to air for a period of time.

  • Chemical Oxidation: Immersing the sample in a dilute solution of hydrogen peroxide.

• A color change from the leuco form back to the characteristic red of Vat Red 15 should be observed.

Step 5: Final Wash and Mounting

• Thoroughly wash the stained polymer sample with distilled water to remove any unbound dye particles.

• The sample can then be dried and mounted on a microscope slide for observation.

Visualization and Analysis

The stained polymer can be examined under a microscope. The intensity and distribution of the stain may provide information about the polymer's morphology. For instance, amorphous regions may be stained more readily than crystalline regions.[10] Differential staining between different polymers in a blend could potentially be observed.

Logical Workflow Diagram

Caption: Hypothetical workflow for polymer staining with Vat Red 15.

Troubleshooting and Considerations

• Polymer Compatibility: The strong alkaline conditions and the use of reducing agents may damage certain types of polymers. Preliminary compatibility tests are highly recommended.

• Solvent Selection: For polymers that are not compatible with aqueous solutions, a similar protocol could theoretically be developed using an organic solvent in which the leuco form of Vat Red 15 is soluble. However, this would require significant methods development.

• Optimization: The concentration of dye, reducing agent, alkali, as well as incubation time and temperature, are all critical parameters that will need to be optimized for each specific polymer.

• Interpretation: The staining results should be interpreted with caution. Without a library of known staining patterns for different polymers, identification based solely on Vat Red 15 staining may not be definitive.

These application notes provide a theoretical framework for utilizing Vat Red 15 in polymer staining. Further research and development are necessary to establish this as a validated method for polymer identification.

References

• 1. Evolution and Advantages of VAT Dyes: From Natural to Synthetic [floxytiedye.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Vat Dyes and Fibre Reactive Dyes – Textile colouration and finishes [ebooks.inflibnet.ac.in]
• 4. textilelearner.net [textilelearner.net]
• 5. youtube.com [youtube.com]
• 6. How to use vat red 15 dye ? [xcwydyes.com]
• 7. Vat dyes [pldyes.com]
• 8. Vat Red 15/ Vat Red 2R for Cotton Silk Wool Plastic factory and suppliers | HE DYE [pldyes.com]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. dyestuff.co.in [dyestuff.co.in]

Application Note: Sample Preparation for Raman Spectroscopy of C.I. Pigment Red 123 (C.I. 71145)

AN-RPS-012

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols for the sample preparation of C.I. Pigment Red 123 (C.I. 71145), a high-performance perylene (B46583) pigment, for analysis by Raman spectroscopy. Proper sample preparation is critical for obtaining high-quality Raman spectra, minimizing fluorescence interference, and ensuring accurate material characterization. Protocols for analyzing the pigment as a dry powder, a solvent dispersion, and within a solid matrix are presented.

Introduction

C.I. Pigment Red 123, also known as Perylene Red, is a synthetic organic pigment with the chemical formula C₄₀H₂₆N₂O₆.[1][2] It is widely used in industrial paints, coatings, plastics, and printing inks due to its excellent lightfastness, heat resistance, and weather fastness.[3][4] Raman spectroscopy is a powerful non-destructive technique for identifying and characterizing such pigments by providing a unique vibrational fingerprint based on the molecule's chemical bonds.[5]

However, organic pigments like C.I. Pigment Red 123 can present challenges for Raman analysis, most notably strong fluorescence that can overwhelm the weaker Raman scattering signal. The choice of sample preparation method and instrumental parameters, such as laser wavelength, is crucial for mitigating these issues and obtaining a high-quality spectrum.

Experimental Protocols

The appropriate sample preparation method depends on the physical form of the sample and the analytical objective. Below are three common protocols.

2.1 Protocol 1: Analysis of Dry Powder

This is the simplest method and is suitable for rapid identification of the bulk pigment.

• Objective: To obtain a representative Raman spectrum of the solid pigment with minimal preparation.

• Methodology:

  • Place a small amount (typically a few milligrams) of the C.I. Pigment Red 123 powder onto a clean microscope slide or a suitable sample holder (e.g., an aluminum-coated slide).

  • Gently flatten the powder with a clean spatula or by placing a coverslip on top to create a relatively even surface. This helps in focusing the laser beam.[6]

  • Mount the slide onto the microscope stage of the Raman spectrometer.

  • Under low magnification, locate a suitable area of the sample for analysis.

  • Acquire the Raman spectrum using an appropriate laser wavelength and power. A lower laser power might be necessary to avoid thermal degradation of the pigment.

2.2 Protocol 2: Analysis in a Solvent Dispersion

This method is useful for analyzing the pigment in a liquid medium, which can sometimes help to quench fluorescence.

• Objective: To analyze the pigment in a dispersed state, potentially reducing fluorescence and allowing for analysis of colloidal properties.

• Methodology:

  • Select a solvent in which C.I. Pigment Red 123 is insoluble or poorly soluble to create a stable dispersion. Common choices include ethanol, isopropanol, or water. Note: C.I. Pigment Red 123 is generally insoluble in water and common organic solvents.[1]

  • Add a small amount of the pigment to the chosen solvent in a clean vial.

  • Disperse the pigment using sonication for 5-10 minutes to create a homogeneous suspension.

  • Place a drop of the dispersion onto a microscope slide and allow the solvent to partially evaporate, or use a cuvette for liquid sample analysis.

  • Acquire the Raman spectrum from the dispersed particles.

2.3 Protocol 3: Analysis in a Solid Matrix (KBr Pellet)

This method involves diluting the pigment in an alkali halide matrix, which can significantly reduce fluorescence and minimize sample heating.

• Objective: To obtain a high-quality spectrum with reduced fluorescence by isolating pigment particles in a transparent matrix.

• Methodology:

  • Weigh a small amount of C.I. Pigment Red 123 and a larger amount of potassium bromide (KBr) powder (spectroscopic grade). A typical ratio is 1:100 (pigment:KBr) by weight.

  • Thoroughly grind and mix the two components in an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Place the mixture into a pellet press die.

  • Apply pressure (typically 8-10 tons) for several minutes to form a transparent or semi-transparent pellet.

  • Carefully remove the pellet from the die and place it in a suitable sample holder for Raman analysis.

Data Presentation: Key Experimental Parameters

The choice of instrumental parameters is as critical as the sample preparation itself. The following table summarizes key parameters and their typical considerations for the analysis of C.I. Pigment Red 123.

Parameter	Solid Powder	Solvent Dispersion	KBr Pellet	Rationale & Considerations
Laser Wavelength	785 nm or 1064 nm	532 nm or 785 nm	785 nm or 1064 nm	Longer wavelengths (NIR) are often preferred to avoid fluorescence, which is common with red and yellow pigments when using shorter wavelength lasers (e.g., 532 nm).[7]
Laser Power	1-10 mW	5-20 mW	5-20 mW	Start with low power to avoid thermal degradation or photo-bleaching of the organic pigment. Power can be increased if the signal is weak.
Objective Lens	10x or 20x	50x or 100x (long working distance)	10x or 20x	Lower magnification objectives are suitable for bulk analysis. Higher magnification is needed for focusing on individual particles in a dispersion.
Acquisition Time	10-60 seconds	5-30 seconds	10-60 seconds	Adjust based on signal-to-noise ratio. Multiple accumulations can improve spectrum quality.
Spectral Range	200-2000 cm⁻¹	200-2000 cm⁻¹	200-2000 cm⁻¹	This range typically covers the characteristic vibrational modes for organic pigments.[8]

Mandatory Visualizations

Diagram 1: Experimental Workflow for Sample Preparation

Caption: Decision workflow for selecting a sample preparation protocol.

Diagram 2: Raman Scattering Process

Caption: Energy level diagram of the Raman scattering process.

References

• 1. Pigment Red 123 [dyestuffintermediates.com]
• 2. union-pigment.com [union-pigment.com]
• 3. zeyachem.net [zeyachem.net]
• 4. lyliangangdyes.com [lyliangangdyes.com]
• 5. Insight from the lab: the recipe to prepare sample for Raman spectroscopy | University College Cork [ucc.ie]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Identification of Pre-1950 Synthetic Organic Pigments in Artists’ Paints. A Non-Invasive Approach Using Handheld Raman Spectroscopy [mdpi.com]

Application Notes and Protocols for Environmental Tracing Studies

Topic: Fluorescent Dyes as Tracers in Environmental Studies Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Initial research indicates that Vat Red 15 is not utilized as a tracer in environmental studies. Its primary applications are in the textile, ink, and plastics industries as a pigment. A recent laboratory study explored its potential for fluorescently labeling nanoplastics for identification purposes.[1][2][3][4][5][6] However, for broad environmental tracing applications such as sediment and water flow studies, fluorescent dyes like Rhodamine WT are the industry standard. Therefore, these application notes will focus on the use of Rhodamine WT as a representative and effective environmental tracer.

Introduction to Fluorescent Tracers in Environmental Monitoring

Fluorescent tracers are substances that, when introduced into a system, can be detected at very low concentrations due to their fluorescent properties. This makes them invaluable tools for tracking the movement of water, sediment, and contaminants in various environmental settings.[7][8][9] They offer high detectability, are generally considered safe at the concentrations used, and provide quantitative data on transport pathways, dilution rates, and travel times.[10][11]

Rhodamine WT is a widely used red fluorescent dye preferred for its high fluorescence, stability in a range of environmental conditions, and lower tendency to adsorb to sediment compared to other dyes.[7][10][12] Its applications are diverse, ranging from groundwater and surface water tracing to dispersion studies in estuaries and pollution monitoring.[12][13]

Key Applications and Quantitative Data

The versatility of Rhodamine WT allows for its use in a multitude of environmental tracing studies. Below is a summary of key applications with typical quantitative data.

Application	Typical Concentration Range (in-situ)	Detection Limit	Key Parameters Measured
River/Stream Flow & Time of Travel	1 - 100 µg/L (ppb)	0.01 - 0.1 µg/L	Velocity, Discharge, Dispersion
Groundwater Tracing	100 - 500 µg/L (at injection)	< 0.1 µg/L	Flow path, Velocity, Aquifer connectivity
Sediment Transport Studies	Dyed sand/sediment	Visual/Fluorometric	Transport direction, Rate of movement
Wastewater Outfall Dispersion	1 - 10 µg/L	~0.1 µg/L	Dilution rates, Plume geometry
Lake/Reservoir Circulation	0.1 - 5 µg/L	< 0.05 µg/L	Mixing patterns, Residence time

Note: Concentrations can vary significantly based on site-specific conditions, regulatory guidelines, and study objectives. It is crucial to conduct background fluorescence measurements prior to dye injection.[10][14]

Experimental Protocols

Protocol 1: Stream Discharge Measurement using Dye Dilution Method

This protocol outlines the constant-rate injection method for measuring stream discharge.

Objective: To determine the volumetric flow rate of a stream.

Materials:

• Rhodamine WT dye solution (20% concentration)

• Precision pump for constant-rate injection

• Fluorometer calibrated for Rhodamine WT

• Sample collection bottles

• Field notebook and GPS device

Procedure:

• Site Selection: Choose a stream reach with a single channel and good mixing characteristics. The injection point should be upstream of a turbulent section to ensure complete mixing before the sampling location.

• Background Sampling: Collect water samples upstream of the injection point to measure background fluorescence.

• Dye Injection: Set up the precision pump to inject the Rhodamine WT solution at a constant, known rate into the center of the stream.

• Downstream Sampling: At a location sufficiently downstream to ensure complete mixing, continuously measure the fluorescence of the stream water using a fluorometer or collect discrete samples at regular intervals until the dye concentration plateaus.

• Data Analysis: Calculate the stream discharge (Q) using the following formula: Q = q * (C_inj / C_stream) where:

  • q = dye injection rate

  • C_inj = concentration of the injected dye solution

  • C_stream = plateau concentration of the dye in the stream (corrected for background fluorescence)

Protocol 2: Qualitative Groundwater Tracing

This protocol describes a method for identifying groundwater flow paths.

Objective: To determine the connection between a potential contamination source (injection point) and a receptor (e.g., a spring or well).

Materials:

• Rhodamine WT dye

• Activated carbon packets (for passive sampling)

• Stakes or weights to secure carbon packets

• Eluent solution (e.g., a basic alcohol solution)

• Laboratory fluorometer or spectrophotometer

Procedure:

• Receptor Placement: Place activated carbon packets at all potential downstream receptors (springs, seeps, wells).

• Background Collection: Collect a set of carbon packets before the dye injection to establish background levels.

• Dye Injection: Introduce a known quantity of Rhodamine WT dye into the injection point (e.g., a sinkhole or monitoring well).

• Sample Collection: After a predetermined time (based on estimated groundwater velocity), retrieve the carbon packets from the receptor sites.

• Elution and Analysis: In the laboratory, elute the dye from the carbon packets using the eluent solution. Analyze the eluate for the presence of Rhodamine WT using a fluorometer. A positive detection indicates a hydraulic connection.

Diagrams

Caption: Workflow for stream discharge measurement using the dye dilution method.

Caption: Key factors influencing the selection of an environmental tracer.

References

• 1. researchgate.net [researchgate.net]
• 2. Fluorescent labelling as a tool for identifying and quantifying nanoplastics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 8. HESS - Controls of fluorescent tracer retention by soils and sediments [hess.copernicus.org]
• 9. gw-project.org [gw-project.org]
• 10. docs.turnerdesigns.com [docs.turnerdesigns.com]
• 11. Environmental Tracer Applications → Term [pollution.sustainability-directory.com]
• 12. ysi.com [ysi.com]
• 13. jmnspecialties.com [jmnspecialties.com]
• 14. Fluorescent Dye Tracing | Turner Designs Help Center [intercom.help]

Quantitative Analysis of Microplastics Using Fluorescent Staining: Application Notes and Protocols

Note on Dye Selection: While the topic specified "Vat Red 15," a comprehensive literature search revealed a lack of specific protocols for this dye in the context of microplastic analysis. The predominant and extensively documented fluorescent dye for this application is Nile Red . The following application notes and protocols are therefore based on the established methodologies for Nile Red, which are highly effective for the quantitative analysis of microplastics. The principles and procedures outlined here are likely applicable to other lipophilic fluorescent dyes.

Introduction

The proliferation of microplastics in the environment is a significant concern. Accurate and efficient quantification of these microscopic pollutants is crucial for understanding their distribution, fate, and impact on ecosystems and human health. Fluorescence microscopy, coupled with staining by lipophilic dyes like Nile Red, offers a rapid, cost-effective, and sensitive method for the detection and quantification of microplastics in various environmental matrices.[1][2][3][4][5][6] This method relies on the dye's preferential adsorption to the surface of plastic particles, causing them to fluoresce under specific wavelengths of light, thus making them easily distinguishable from natural organic matter.[2][6]

This document provides detailed protocols for the quantitative analysis of microplastics using Nile Red fluorescence, intended for researchers, scientists, and drug development professionals.

Data Presentation

Table 1: Nile Red Staining and Imaging Parameters

Parameter	Recommended Value/Range	Notes
Nile Red Stock Solution	1 mg/mL in acetone	Prepare fresh and store in the dark.[1]
Nile Red Working Solution	0.1 - 10 µg/mL in a suitable solvent (e.g., acetone, ethanol)	The optimal concentration can vary depending on the sample matrix and microplastic types.[1][7] A concentration of 1 µg/mL is a good starting point.
Incubation Time	5 - 30 minutes	Shorter incubation times (e.g., 5 minutes) can be sufficient.[7] Longer times may increase background fluorescence.
Incubation Temperature	Room Temperature
Excitation Wavelength	450 - 490 nm (Blue Light)	[8]
Emission Filter	Orange filter	To block the excitation light and allow the fluorescent signal to pass through.
Imaging Software	ImageJ with MP-VAT (Microplastics Visual Analysis Tool) or similar	Enables automated counting and characterization of fluorescent particles.[1][9]

Table 2: Recovery Rates of Nile Red Staining Method

Study	Sample Matrix	Recovery Rate
Prata et al. (2019)	Spiked Filters	89.0% – 111.1%
Prata et al. (2020)	Spiked Samples	98.2% ± 6.9%
Prata et al. (2020)	Environmental Samples	95.9% ± 10.3%

Experimental Protocols

Protocol 1: Analysis of Microplastics in Water Samples

This protocol outlines the steps for the quantification of microplastics in water samples, such as drinking water or surface water.

Materials:

• Nile Red stock solution (1 mg/mL in acetone)

• Acetone (analytical grade)

• Milli-Q water or equivalent purified water

• Glass fiber filters (e.g., 1.2 µm pore size)

• Vacuum filtration apparatus

• Glass petri dishes

• Fluorescence microscope with a camera

• Blue light excitation source (450-490 nm) and an orange emission filter

• Image analysis software (e.g., ImageJ with MP-VAT)

Procedure:

• Sample Collection: Collect water samples in clean glass bottles.

• Filtration: Vacuum filter a known volume of the water sample through a glass fiber filter to retain the microplastics.

• Dye Preparation: Prepare a working solution of Nile Red in acetone. A final concentration of 1 µg/mL is often effective.

• Staining: Place the filter in a glass petri dish. Add a sufficient volume of the Nile Red working solution to cover the filter. Incubate for 30 minutes in the dark.

• Rinsing: After incubation, carefully remove the Nile Red solution and rinse the filter with Milli-Q water to remove excess dye.

• Drying: Allow the filter to air dry completely in the dark.

• Microscopy: Place the dried filter on a microscope slide. Using a fluorescence microscope with a blue light excitation source and an orange filter, capture images of the filter surface.

• Image Analysis: Use image analysis software to count the number of fluorescent particles. The software can be calibrated to measure the size and shape of the particles.[1]

• Quantification: Express the results as the number of microplastic particles per unit volume of water (e.g., particles/L).

Protocol 2: Analysis of Microplastics in Sediment Samples

This protocol is adapted for the analysis of microplastics in more complex matrices like marine sediments.[9]

Materials:

• All materials listed in Protocol 1

• Zinc Chloride (ZnCl₂) or other high-density salt solution

• Beakers

• Centrifuge and centrifuge tubes

• Spatula

Procedure:

• Sample Preparation: Weigh a known amount of dried sediment into a beaker.

• Density Separation: Add a saturated solution of ZnCl₂ to the beaker and stir thoroughly. This will cause the denser sediment particles to sink while the less dense microplastics float.

• Extraction: Allow the mixture to settle, then carefully decant the supernatant containing the microplastics.

• Centrifugation: Centrifuge the supernatant to pellet the microplastic particles.

• Filtration: Resuspend the pellet in a small amount of Milli-Q water and vacuum filter the suspension through a glass fiber filter.

• Staining and Analysis: Proceed with steps 3-9 from Protocol 1.

Mandatory Visualizations

Experimental Workflow

Caption: General experimental workflow for quantitative analysis of microplastics.

Logical Relationship of Staining and Detection

Caption: Principle of fluorescent staining and detection of microplastics.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. vliz.be [vliz.be]
• 4. Microplastics and nanoplastics detection using flow cytometry: Challenges and methodological advances with fluorescent dye application - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Major factors influencing the quantification of Nile Red stained microplastics and improved automatic quantification (MP-VAT 2.0) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. A new approach for routine quantification of microplastics using Nile Red and automated software (MP-VAT). | Semantic Scholar [semanticscholar.org]
• 9. A new approach for routine quantification of microplastics using Nile Red and automated software (MP-VAT) - PubMed [pubmed.ncbi.nlm.nih.gov]

Illuminating the Cellular Landscape: Live-Cell Imaging with Perinone-Based Fluorescent Probes

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction to Perinone-Based Fluorescent Probes

Perinone and its derivatives represent a class of highly fluorescent and photostable organic compounds.[1][2] Their rigid, planar structure contributes to their bright fluorescence and stability, making them attractive candidates for the development of fluorescent probes for biological imaging.[2] While traditionally used as pigments, recent research has explored their potential in organic electronics and as fluorescent sensors.[1][2] This document provides an overview of the potential applications and generalized protocols for utilizing perinone-based fluorescent probes in live-cell imaging, with a focus on sensing intracellular microenvironments such as viscosity and polarity.

Fluorescent probes are invaluable tools in cell biology, allowing for the real-time visualization of cellular structures and dynamic processes.[3][4] Probes sensitive to their local environment, such as viscosity and polarity, can provide insights into the functional state of organelles and the progression of diseases.[5][6] Changes in intracellular viscosity, for instance, are associated with various pathological conditions, including cancer and neurodegenerative diseases.[5][7] Similarly, cellular polarity reflects the hydration status and lipid composition of membranes and can be indicative of cellular health and function.[8]

Core Applications in Live-Cell Imaging

Perinone-based fluorescent probes, particularly those designed as "molecular rotors," are promising tools for measuring changes in intracellular viscosity. The fluorescence quantum yield of these probes is sensitive to the viscosity of their microenvironment. In low-viscosity environments, intramolecular rotation leads to non-radiative decay and quenched fluorescence.[7][9] In more viscous environments, this rotation is restricted, resulting in a significant increase in fluorescence intensity.[7][9]

Additionally, the push-pull electronic structure inherent to some perinone derivatives can make them sensitive to the polarity of their surroundings.[8] This solvatochromic effect, where the emission wavelength shifts in response to solvent polarity, can be harnessed to map the polarity of different subcellular compartments.[8][10]

Potential Applications Include:

• Monitoring mitochondrial viscosity: Changes in mitochondrial viscosity are linked to cellular stress and apoptosis.[11]

• Imaging lipid droplets: These organelles have a unique, non-polar environment.[10]

• Assessing membrane fluidity: The viscosity of cellular membranes is crucial for many biological processes.

• Detecting protein aggregation: Protein aggregation is a hallmark of several neurodegenerative diseases and is associated with increased microviscosity.[5]

• Monitoring drug-induced changes in cellular microenvironments.

Data Presentation: Photophysical Properties

The following table summarizes the key photophysical properties of hypothetical perinone-based fluorescent probes designed for viscosity and polarity sensing. This data is representative of typical characteristics of such probes and should be experimentally determined for any new probe.

Property	Perinone-ViscoProbe	Perinone-PolaProbe
Excitation Max (λex)	~488 nm	~450 nm
Emission Max (λem)	~520 - 600 nm (viscosity-dependent)	~500 - 580 nm (polarity-dependent)
Stokes Shift	> 30 nm	> 50 nm
Quantum Yield (Φ)	Low in low viscosity, High in high viscosity	Varies with solvent polarity
Molar Extinction Coefficient (ε)	> 30,000 M⁻¹cm⁻¹	> 25,000 M⁻¹cm⁻¹
Cell Permeability	Good	Good
Cytotoxicity	Low at working concentrations	Low at working concentrations

Experimental Protocols

The following are generalized protocols for live-cell imaging using perinone-based fluorescent probes. Optimization of probe concentration, incubation time, and imaging parameters is crucial for successful experiments.

Protocol 1: General Live-Cell Staining and Imaging

This protocol outlines the fundamental steps for staining live cells with a perinone-based fluorescent probe.

Materials:

• Perinone-based fluorescent probe stock solution (e.g., 1 mM in DMSO)

• Live-cell imaging medium (e.g., phenol (B47542) red-free DMEM)

• Phosphate-buffered saline (PBS)

• Cells cultured on glass-bottom dishes or coverslips

• Fluorescence microscope with appropriate filter sets

Procedure:

• Cell Preparation: Culture cells to the desired confluency on a suitable imaging vessel.

• Probe Preparation: Prepare a working solution of the perinone-based probe in pre-warmed live-cell imaging medium. The final concentration typically ranges from 0.1 to 10 µM.

• Cell Staining:

  • Remove the culture medium and wash the cells once with pre-warmed PBS.

  • Add the probe-containing imaging medium to the cells.

  • Incubate the cells for 15-60 minutes at 37°C in a CO₂ incubator.

• Washing (Optional): For probes with low background fluorescence, a washing step may not be necessary.[12] If required, gently wash the cells two to three times with pre-warmed live-cell imaging medium.

• Imaging: Image the stained cells using a fluorescence microscope equipped with a live-cell incubation chamber. Use the appropriate excitation and emission filters for the specific probe.

Protocol 2: Imaging Intracellular Viscosity Changes

This protocol is designed to monitor changes in intracellular viscosity, for example, upon drug treatment.

Materials:

• Perinone-ViscoProbe

• Cells cultured on glass-bottom dishes

• Compound of interest (e.g., a drug that induces apoptosis)

• Live-cell imaging medium

• Confocal or fluorescence lifetime imaging microscope (FLIM)

Procedure:

• Baseline Imaging:

  • Stain the cells with the Perinone-ViscoProbe as described in Protocol 1.

  • Acquire baseline fluorescence intensity or lifetime images of the untreated cells.

• Induction of Viscosity Change:

  • Add the compound of interest to the imaging medium at the desired final concentration.

  • Immediately begin time-lapse imaging to capture the dynamic changes in fluorescence.

• Data Acquisition and Analysis:

  • Acquire images at regular intervals.

  • Quantify the changes in fluorescence intensity or lifetime over time in specific regions of interest (e.g., mitochondria, cytoplasm). An increase in fluorescence intensity or lifetime typically correlates with an increase in viscosity.[11][13]

Protocol 3: Ratiometric Imaging of Intracellular Polarity

This protocol is for probes that exhibit a spectral shift in response to polarity changes.

Materials:

• Perinone-PolaProbe with solvatochromic properties

• Cells cultured on glass-bottom dishes

• Confocal microscope with spectral imaging capabilities

Procedure:

• Cell Staining: Stain the cells with the Perinone-PolaProbe as described in Protocol 1.

• Spectral Imaging:

  • Excite the probe at its optimal excitation wavelength.

  • Acquire emission spectra from different subcellular regions.

• Ratiometric Analysis:

  • Calculate the ratio of fluorescence intensities at two different emission wavelengths (e.g., a shorter wavelength corresponding to a less polar environment and a longer wavelength corresponding to a more polar environment).

  • Generate a ratiometric image to visualize the spatial variations in intracellular polarity.

Visualizations

Signaling Pathway: Viscosity Sensing Mechanism

Caption: Viscosity sensing by a perinone-based molecular rotor.

Experimental Workflow: Live-Cell Viscosity Imaging

Caption: Experimental workflow for monitoring intracellular viscosity.

Logical Relationship: Probe Design for Organelle Targeting

Caption: Strategy for targeting perinone probes to specific organelles.

Troubleshooting

Problem	Possible Cause	Solution
Low Signal	- Low probe concentration- Insufficient incubation time- Photobleaching	- Increase probe concentration- Optimize incubation time- Reduce excitation light intensity and exposure time
High Background	- High probe concentration- Probe aggregation- Autofluorescence	- Decrease probe concentration- Filter the probe working solution- Use a background subtraction algorithm
Cell Death/Toxicity	- High probe concentration- Phototoxicity	- Perform a cytotoxicity assay to determine the optimal concentration- Minimize light exposure by using a sensitive detector and neutral density filters[3]

Conclusion

Perinone-based fluorescent probes hold significant promise for live-cell imaging applications, particularly for sensing changes in the intracellular microenvironment. Their inherent photostability and tunable photophysical properties make them a versatile platform for the development of novel sensors. While specific, commercially available perinone-based probes for viscosity and polarity are still emerging, the general principles and protocols outlined in this document provide a solid foundation for researchers to begin exploring their potential in their own experimental systems. As with any fluorescent probe, careful characterization and optimization are key to obtaining reliable and meaningful data.

References

• 1. pr.ibs.re.kr [pr.ibs.re.kr]
• 2. Perinone—New Life of an Old Molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 3. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Molecular Rotors: Fluorescent Sensors for Microviscosity and Conformation of Biomolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular Rotors: Fluorescent Sensors for Microviscosity and Conformation of Biomolecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Probing Intracellular Viscosity - ChemistryViews [chemistryviews.org]
• 8. Polarity-based fluorescence probes: properties and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fluorescent Molecular Rotors for Viscosity Sensors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Viscosity-Sensitive Solvatochromic Fluorescent Probes for Lipid Droplets Staining [mdpi.com]
• 11. A Simple BODIPY-Based Viscosity Probe for Imaging of Cellular Viscosity in Live Cells [mdpi.com]
• 12. Environment-sensitive turn-on fluorescent probe enables live cell imaging of myeloperoxidase activity during NETosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Imaging intracellular viscosity by a new molecular rotor suitable for phasor analysis of fluorescence lifetime - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of Soluble Vat Red 15 Derivatives for Organic Electronics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Red 15, a perinone-type vat dye, possesses a large, planar π-conjugated core, making it an attractive candidate for applications in organic electronics. However, its inherent insolubility in common organic solvents severely limits its processability, particularly for solution-based fabrication techniques vital for large-area and flexible electronics. To overcome this limitation, chemical modification of the Vat Red 15 core is necessary to enhance its solubility while maintaining or improving its electronic properties.

This document provides detailed application notes and protocols for the synthesis of soluble N,N'-dialkyl Vat Red 15 derivatives. The introduction of alkyl chains at the imide positions disrupts intermolecular packing, thereby increasing solubility in organic solvents and enabling the fabrication of thin films for organic field-effect transistors (OFETs) and other electronic devices.

Key Concepts and Signaling Pathways

The functionality of organic semiconductors like Vat Red 15 derivatives in electronic devices is governed by their molecular structure and the resulting solid-state packing. The introduction of solubilizing alkyl chains influences these properties in a predictable manner, as illustrated in the following workflow:

Caption: Workflow for developing soluble Vat Red 15 derivatives for organic electronics.

Data Presentation: Properties of Vat Red 15 and its Soluble Derivatives

The following table summarizes the key properties of pristine Vat Red 15 and a representative soluble derivative, N,N'-bis(2-ethylhexyl) Vat Red 15. The data for the soluble derivative is based on typical values reported for similarly N-alkylated perylene (B46583) diimides, which are structurally analogous and serve as a reasonable predictive model in the absence of extensive published data on this specific Vat Red 15 derivative.

Property	Vat Red 15 (Pristine)	N,N'-bis(2-ethylhexyl) Vat Red 15 (Representative)
Solubility
Chloroform (B151607)	Insoluble	Soluble
Toluene (B28343)	Slightly Soluble	Soluble
Acetone	Insoluble	Slightly Soluble
Electronic Properties
HOMO Level	Not readily measured due to insolubility	~ -5.8 eV
LUMO Level	Not readily measured due to insolubility	~ -3.8 eV
OFET Performance (Solution-Processed)
Charge Carrier Mobility (µ)	Not applicable (cannot be solution-processed)	10⁻³ - 10⁻² cm²/Vs
On/Off Current Ratio	Not applicable	> 10⁴

Experimental Protocols

The following protocols provide a general methodology for the synthesis of N,N'-dialkyl Vat Red 15 derivatives and their subsequent fabrication into OFET devices.

Protocol 1: Synthesis of N,N'-bis(2-ethylhexyl) Vat Red 15

This protocol describes a typical N-alkylation reaction to introduce solubilizing alkyl chains onto the Vat Red 15 core.

Materials:

• Vat Red 15

• 2-Ethylhexylamine (B116587)

• Potassium Hydroxide (B78521) (KOH)

• N-Methyl-2-pyrrolidone (NMP)

• Ethanol (B145695)

• Hydrochloric acid (HCl), 1M

• Deionized water

• Argon or Nitrogen gas

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Thermometer

• Buchner funnel and filter paper

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a three-neck round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add Vat Red 15 (1 equivalent), potassium hydroxide (5 equivalents), and N-Methyl-2-pyrrolidone (NMP).

• Inert Atmosphere: Purge the flask with an inert gas (argon or nitrogen) for 15-20 minutes to remove oxygen.

• Heating: Heat the mixture to 120°C with stirring.

• Amine Addition: Once the temperature is stable, add 2-ethylhexylamine (10 equivalents) dropwise to the reaction mixture.

• Reaction: Maintain the reaction at 120°C for 24 hours under an inert atmosphere. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Cooling and Precipitation: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into a beaker containing 1M hydrochloric acid to precipitate the crude product.

• Filtration and Washing: Filter the precipitate using a Buchner funnel and wash thoroughly with deionized water until the filtrate is neutral. Subsequently, wash the solid with ethanol to remove any unreacted amine.

• Drying: Dry the product in a vacuum oven at 60°C overnight.

• Purification: The crude product can be further purified by column chromatography using a suitable solvent system (e.g., a gradient of hexane (B92381) and dichloromethane) to yield the pure N,N'-bis(2-ethylhexyl) Vat Red 15.

Protocol 2: Fabrication of a Solution-Processed Organic Field-Effect Transistor (OFET)

This protocol outlines the fabrication of a bottom-gate, top-contact OFET using the synthesized soluble Vat Red 15 derivative.

Materials:

• N,N'-bis(2-ethylhexyl) Vat Red 15

• Highly doped silicon wafer with a 300 nm thermal oxide layer (Si/SiO₂)

• Chloroform (or other suitable organic solvent)

• Octadecyltrichlorosilane (B89594) (OTS)

• Toluene, anhydrous

• Gold (Au) for thermal evaporation

Equipment:

• Spin-coater

• Hotplate

• Thermal evaporator with a shadow mask

• Semiconductor parameter analyzer

Procedure:

• Substrate Cleaning: Clean the Si/SiO₂ substrate by sonicating in a sequence of deionized water, acetone, and isopropanol (B130326) for 15 minutes each. Dry the substrate with a stream of nitrogen.

• Surface Treatment: Treat the SiO₂ surface with an octadecyltrichlorosilane (OTS) self-assembled monolayer (SAM) by immersing the substrate in a 10 mM solution of OTS in anhydrous toluene for 30 minutes. This treatment improves the ordering of the organic semiconductor film. After immersion, rinse the substrate with fresh toluene and dry with nitrogen.

• Semiconductor Deposition: Prepare a solution of N,N'-bis(2-ethylhexyl) Vat Red 15 in chloroform (e.g., 5 mg/mL). Deposit a thin film of the semiconductor onto the OTS-treated substrate by spin-coating. A typical spin-coating recipe is 3000 rpm for 60 seconds.

• Annealing: Anneal the semiconductor film on a hotplate at a temperature optimized for thin-film morphology (e.g., 100-120°C) for 30 minutes in a nitrogen-filled glovebox to remove residual solvent and improve crystallinity.

• Electrode Deposition: Deposit the source and drain electrodes by thermally evaporating gold (Au, ~50 nm) through a shadow mask onto the semiconductor layer. The channel length and width are defined by the shadow mask.

• Device Characterization: Characterize the electrical performance of the OFET using a semiconductor parameter analyzer in a controlled environment (e.g., a glovebox or under vacuum) to obtain the output and transfer characteristics. From these characteristics, the charge carrier mobility and the on/off current ratio can be extracted.

Logical Relationships in OFET Characterization

The performance of an OFET is determined by a set of interrelated parameters that are extracted from its electrical characteristics.

Caption: Relationship between experimental data and key OFET performance metrics.

Conclusion

The synthesis of soluble Vat Red 15 derivatives through N-alkylation is a promising strategy to enable their use in solution-processed organic electronic devices. The protocols provided herein offer a foundational methodology for researchers to explore this class of materials. Further optimization of the alkyl chain structure, deposition conditions, and device architecture can lead to enhanced performance and novel applications for these robust and versatile organic semiconductors.

Spectroscopic Analysis of Vat Red 15 in Different Solvents: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vat Red 15, also known as C.I. 71100, is a synthetic organic dye with a complex aromatic structure. Its spectroscopic properties, particularly its absorption and emission characteristics, are of significant interest in various fields, including materials science and potentially for biological applications. The interaction of such dyes with their solvent environment can significantly influence their photophysical behavior, a phenomenon known as solvatochromism. This document provides detailed protocols for the spectroscopic analysis of Vat Red 15 in different solvents to characterize its solvatochromic properties. Due to limited published data on the specific spectroscopic values of Vat Red 15, this guide focuses on establishing a robust experimental framework for researchers to generate this critical data.

Introduction

Vat Red 15 is a vat dye belonging to the perylene (B46583) derivative family. Its molecular formula is C₂₇H₁₃N₃O₂ and it has a molecular weight of 411.41 g/mol .[1] Understanding the spectroscopic behavior of Vat Red 15 in various solvents is crucial for its potential applications. The polarity, hydrogen bonding capability, and refractive index of the solvent can alter the electronic ground and excited states of the dye molecule, leading to shifts in its absorption and fluorescence spectra. These shifts provide valuable insights into the dye's electronic structure and its interactions with the molecular environment.

Solubility Profile of Vat Red 15:

Based on available data, Vat Red 15 exhibits the following solubility characteristics:

• Soluble in: 2-Chlorophenol[1]

• Slightly soluble in: Chloroform, Pyridine, Toluene[1][2]

• Not soluble in: Acetone, Ethanol[1][2]

This solubility profile guides the selection of appropriate solvents for spectroscopic analysis.

Experimental Protocols

Materials and Equipment

• Vat Red 15 (C.I. 71100) powder

• Spectroscopic grade solvents (e.g., Chloroform, Toluene, Pyridine, and others of varying polarity)

• Analytical balance

• Volumetric flasks (various sizes)

• Micropipettes

• Quartz cuvettes (1 cm path length)

• UV-Vis Spectrophotometer

• Fluorometer

Preparation of Stock and Working Solutions

A standardized procedure for solution preparation is critical for obtaining reproducible spectroscopic data.

• Stock Solution Preparation (e.g., 1 mM):

  • Accurately weigh an appropriate amount of Vat Red 15 powder using an analytical balance.

  • Dissolve the powder in a known volume of a suitable solvent (e.g., Chloroform) in a volumetric flask to achieve the desired stock concentration (e.g., 1 mM).

  • Ensure complete dissolution, using sonication if necessary.

• Working Solution Preparation:

  • Prepare a series of working solutions of different concentrations by diluting the stock solution with the same solvent.

  • These solutions will be used to determine the molar extinction coefficient and to check for concentration-dependent effects.

Caption: Workflow for preparing Vat Red 15 solutions.

UV-Vis Absorption Spectroscopy

This protocol outlines the steps to measure the absorption spectrum of Vat Red 15 and determine its molar extinction coefficient.

• Instrument Setup:

  • Turn on the UV-Vis spectrophotometer and allow it to warm up as per the manufacturer's instructions.

  • Set the desired wavelength range for scanning (e.g., 300-800 nm).

• Blank Measurement:

  • Fill a clean quartz cuvette with the pure solvent being used for the sample.

  • Place the cuvette in the spectrophotometer and record a baseline (blank) spectrum. This corrects for the absorbance of the solvent and the cuvette.

• Sample Measurement:

  • Rinse the cuvette with a small amount of the Vat Red 15 working solution before filling it.

  • Fill the cuvette with the working solution and place it in the spectrophotometer.

  • Record the absorption spectrum. The peak absorbance should ideally be within the linear range of the instrument (typically 0.1 - 1.0).

• Data Analysis:

  • Identify the wavelength of maximum absorption (λmax).

  • To determine the molar extinction coefficient (ε), prepare a series of dilutions of known concentrations and measure their absorbance at λmax.

  • Plot absorbance versus concentration. The slope of the resulting line, according to the Beer-Lambert law (A = εbc), will be the molar extinction coefficient (where b is the path length, typically 1 cm).

Caption: Protocol for UV-Vis absorption spectroscopy.

Fluorescence Spectroscopy

This protocol describes how to measure the fluorescence emission and excitation spectra of Vat Red 15.

• Instrument Setup:

  • Turn on the fluorometer and allow the lamp to stabilize.

  • Select appropriate excitation and emission wavelength ranges.

• Excitation Spectrum:

  • Set the emission monochromator to the estimated wavelength of maximum emission (can be approximated from the absorption spectrum, typically red-shifted).

  • Scan the excitation monochromator over a range of wavelengths (e.g., 300-600 nm) to obtain the excitation spectrum. The peak of this spectrum should correspond to the absorption maximum.

• Emission Spectrum:

  • Set the excitation monochromator to the wavelength of maximum absorption (λmax) determined from the UV-Vis spectrum.

  • Scan the emission monochromator to record the fluorescence emission spectrum. Note the wavelength of maximum emission (λem).

• Quantum Yield Determination (Relative Method):

  • The fluorescence quantum yield (Φf) can be determined relative to a well-characterized standard (e.g., a perylene diimide with a known quantum yield in the same solvent).

  • Measure the integrated fluorescence intensity and the absorbance at the excitation wavelength for both the Vat Red 15 sample and the standard.

  • The quantum yield is calculated using the following equation: Φf,sample = Φf,std * (Isample / Istd) * (Astd / Asample) * (ηsample² / ηstd²) where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and η is the refractive index of the solvent.

Caption: Protocol for fluorescence spectroscopy.

Data Presentation

The spectroscopic data for Vat Red 15 in different solvents should be summarized in a clear and organized manner to facilitate comparison and analysis of solvatochromic effects.

Table 1: Spectroscopic Properties of Vat Red 15 in Various Solvents

Solvent	Dielectric Constant	Refractive Index	λmax (nm)	ε (M⁻¹cm⁻¹)	λem (nm)	Stokes Shift (cm⁻¹)	Φf
Chloroform	4.81	1.446	TBD	TBD	TBD	TBD	TBD
Toluene	2.38	1.497	TBD	TBD	TBD	TBD	TBD
Pyridine	12.4	1.510	TBD	TBD	TBD	TBD	TBD
Other Solvents	...	...	TBD	TBD	TBD	TBD	TBD

TBD: To Be Determined experimentally.

Analysis of Solvatochromism

The relationship between the spectroscopic properties and the solvent polarity can be investigated using solvatochromic models, such as the Lippert-Mataga plot, which correlates the Stokes shift with the solvent orientation polarizability.

Caption: Logical flow for analyzing solvatochromic effects.

Conclusion

This document provides a comprehensive set of protocols for the systematic spectroscopic analysis of Vat Red 15 in various organic solvents. By following these experimental procedures, researchers can obtain critical data on the absorption and emission properties of this dye, including its solvatochromic behavior. The generated data will be invaluable for understanding the fundamental photophysics of Vat Red 15 and for exploring its potential in diverse applications, from advanced materials to biomedical imaging and sensing. The provided tables and workflows offer a structured approach to data acquisition and presentation, ensuring the generation of high-quality, comparable results.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. China Biggest Vat Red 15 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]

Application Notes: Confocal Microscopy Imaging with Vat Red 15

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Red 15, also known as C.I. 71100, is a synthetic organic pigment belonging to the class of vat dyes.[1][2][3] Traditionally, it has been extensively utilized in the textile and polymer industries for its vibrant red hue and high stability.[1][4][5] Vat dyes are characteristically insoluble in water but can be rendered soluble through a chemical reduction process, forming a leuco-vat dye, which can then be re-oxidized to its insoluble form.[6] While not conventionally employed in biological imaging, the inherent fluorescence of some vat dye leuco forms presents a novel opportunity for their application in advanced microscopy techniques such as confocal microscopy.[2][3]

These application notes provide a theoretical framework and a detailed, hypothetical protocol for the use of Vat Red 15 as a fluorescent probe in confocal microscopy for cellular imaging. The insolubility of Vat Red 15 in aqueous solutions suitable for biological applications necessitates a specific solubilization protocol, which is also detailed herein. The proposed methods are based on the known chemical properties of vat dyes and established principles of fluorescence microscopy.

Physicochemical and Hypothetical Spectral Properties of Vat Red 15

A summary of the known physicochemical properties of Vat Red 15 is presented in Table 1. As there is no published data on the specific excitation and emission spectra of Vat Red 15 for microscopy applications, a hypothetical spectral profile has been estimated based on its red color and the characteristics of other red fluorescent dyes.

Property	Value	Reference
Chemical Name	Bisbenzimidazo[2,1-b:1',2'-j]benzo[lmn][3][7]phenanthroline-6,9-dione	[1]
Synonyms	C.I. 71100, C.I. Pigment Red 194, Vat Red 2R, Bordeaux RR	[1][2][4]
CAS Number	4216-02-8	[1][2]
Molecular Formula	C₂₆H₁₂N₄O₂	[1][7]
Molecular Weight	412.41 g/mol	[2][3]
Appearance	Purple-red powder	[2][4]
Solubility	Insoluble in water, ethanol, and acetone. Slightly soluble in chloroform, pyridine, and toluene.	[2][4][5]
Hypothetical Excitation Max	~580 nm	N/A
Hypothetical Emission Max	~620 nm	N/A

Experimental Protocols

I. Solubilization of Vat Red 15 for Biological Staining (Vatting Process)

Objective: To convert the water-insoluble Vat Red 15 into its soluble leuco form suitable for cellular staining.

Materials:

• Vat Red 15 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Sodium dithionite (B78146) (Na₂S₂O₄)

• Phosphate-buffered saline (PBS), pH 7.4

• 0.1 M Sodium hydroxide (B78521) (NaOH)

• Microcentrifuge tubes

• Vortex mixer

• Microcentrifuge

Protocol:

• Prepare a Stock Solution: Dissolve Vat Red 15 powder in DMSO to a final concentration of 10 mM. This may require sonication or gentle heating.

• Reduction to Leuco Form:

  • In a microcentrifuge tube, add 95 µL of PBS.

  • Add 2 µL of the 10 mM Vat Red 15 stock solution in DMSO.

  • Add 1 µL of 0.1 M NaOH to create an alkaline environment.

  • Add 2 µL of freshly prepared 1 M sodium dithionite solution in deionized water.

  • Vortex the mixture gently for 1-2 minutes. The color of the solution should change, indicating the reduction of the dye to its soluble leuco form.

• Neutralization and Dilution for Staining: Immediately before use, dilute the solubilized leuco-Vat Red 15 solution in PBS to the desired final working concentration (e.g., 1-10 µM).

II. Staining of Cultured Cells with Solubilized Vat Red 15

Objective: To stain fixed and permeabilized cultured cells with the prepared soluble leuco-Vat Red 15 for subsequent confocal imaging.

Materials:

• Cultured cells grown on glass coverslips

• Phosphate-buffered saline (PBS), pH 7.4

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Solubilized leuco-Vat Red 15 working solution (1-10 µM in PBS)

• Mounting medium with an anti-fading agent

• Microscope slides

Protocol:

• Cell Culture: Grow cells to the desired confluency on sterile glass coverslips in a petri dish or multi-well plate.

• Cell Fixation:

  • Aspirate the culture medium.

  • Wash the cells twice with PBS.

  • Add 4% PFA in PBS to the cells and incubate for 15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Cell Permeabilization:

  • Add 0.1% Triton X-100 in PBS to the fixed cells and incubate for 10 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Staining:

  • Add the freshly prepared and diluted leuco-Vat Red 15 working solution to the cells.

  • Incubate for 30-60 minutes at room temperature in the dark.

• Washing:

  • Aspirate the staining solution.

  • Wash the cells three times with PBS for 5 minutes each to remove unbound dye.

• Mounting:

  • Carefully invert the coverslip onto a drop of mounting medium on a microscope slide.

  • Seal the edges of the coverslip with nail polish to prevent drying.

  • Allow the mounting medium to cure as per the manufacturer's instructions.

Confocal Microscopy Imaging

Objective: To acquire high-resolution fluorescence images of Vat Red 15-stained cells using a confocal laser scanning microscope.

The following are recommended starting parameters for confocal imaging of Vat Red 15, based on the hypothetical spectral properties. These settings will likely require optimization depending on the specific instrument and sample.

Parameter	Recommended Setting
Excitation Laser	561 nm or 594 nm laser line
Laser Power	1-5% (start low to minimize phototoxicity and photobleaching)
Dichroic Mirror	Appropriate for excitation and emission wavelengths
Emission Filter	600-650 nm bandpass filter
Pinhole Size	1 Airy Unit (for optimal confocality)
Detector Gain/Offset	Adjust to obtain a good signal-to-noise ratio without saturation
Scan Speed	512x512 or 1024x1024 pixels, adjust for desired resolution and acquisition speed
Averaging	Line averaging (2-4) to improve signal-to-noise

Visualizations

Experimental Workflow

Caption: Workflow for cellular imaging with Vat Red 15.

Hypothetical Signaling Pathway Investigation

Caption: Hypothetical signaling pathway for investigation.

Disclaimer

The protocols and spectral information provided in these application notes are theoretical and for guidance purposes only. Vat Red 15 is not a standard fluorescent probe for biological imaging, and its use in confocal microscopy has not been validated in peer-reviewed literature. Researchers should exercise caution and perform thorough validation and optimization experiments to determine the suitability of Vat Red 15 for their specific applications. The proposed solubilization method involves the use of a strong reducing agent and should be performed with appropriate safety precautions.

References

• 1. labinsights.nl [labinsights.nl]
• 2. [PDF] Spectroscopic study and evaluation of red-absorbing fluorescent dyes. | Semantic Scholar [semanticscholar.org]
• 3. Absolute two-photon excitation spectra of red and far-red fluorescent probes [opg.optica.org]
• 4. Fluorescent dyes: spectra, types & applications [baseclick.eu]
• 5. Dyeing and Processing: Soluble Vat Dyes [dyeingworld1.blogspot.com]
• 6. Cell imaging, dyes, labels and stains [hellobio.com]
• 7. biotium.com [biotium.com]

Application Notes and Protocols for Image Analysis of Vat Red 15 Stained Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Red 15 (C.I. 71100), a member of the anthraquinone (B42736) dye family, is a dark red pigment traditionally utilized in the textile industry for its robust dyeing properties on cellulosic fibers.[1][2] Chemically, it is an amino ketone with the molecular formula C₂₇H₁₃N₃O₂.[1] Its application in biological staining and cellular imaging is a novel area of exploration. Vat dyes, including Vat Red 15, are characteristically insoluble in water and require a reduction process in an alkaline environment to form a soluble leuco-salt, which can then be oxidized to its insoluble pigment form within the substrate.[2][3] This inherent property presents a significant challenge for its use in biological systems, which are sensitive to harsh alkaline conditions.[3]

These application notes provide detailed protocols for the solubilization and application of Vat Red 15 for staining biological samples, along with a comprehensive workflow for subsequent image analysis. The methodologies presented here are adapted from techniques developed for other vat dyes, such as Vat Blue 6, and are intended to serve as a foundational guide for researchers.[4][5] It is anticipated that Vat Red 15, with its distinct red hue, could serve as a valuable tool for histological and cytological analysis, potentially as a counterstain or as a specific cellular marker upon functionalization.

Data Presentation

The following table summarizes hypothetical quantitative data that could be derived from the image analysis of cells stained with Vat Red 15. This data is for illustrative purposes to demonstrate the potential analytical outputs.

Parameter	Control Group (Unstained)	Treated Group (Vat Red 15 Stained)
Average Staining Intensity (Arbitrary Units)	5.2 ± 1.3	189.6 ± 25.4
Percentage of Stained Area (%)	0.8 ± 0.2	75.3 ± 8.9
Average Nuclear Size (µm²)	65.7 ± 5.1	64.9 ± 4.8
Cell Count per Field of View	210 ± 32	205 ± 29

Experimental Protocols

Two primary approaches are presented to overcome the insolubility of Vat Red 15 for biological applications: the use of a hypothetical water-soluble derivative ("Solubilized Vat Red 15") and a dispersion method using a non-ionic surfactant.

Protocol 1: Staining with Solubilized Vat Red 15

This protocol assumes the availability of a water-soluble derivative of Vat Red 15, analogous to solubilized versions of other vat dyes. This form is ideal for straightforward application in aqueous biological buffers.

Materials:

• "Solubilized Vat Red 15"

• Phosphate-Buffered Saline (PBS), pH 7.4

• 4% Paraformaldehyde (PFA) in PBS

• Mounting Medium

• Microscope slides and coverslips

• Cultured cells on coverslips

Procedure:

• Preparation of Staining Solution:

  • Prepare a 1 mg/mL stock solution of "Solubilized Vat Red 15" in sterile distilled water.

  • Further dilute the stock solution in PBS to a working concentration of 1-10 µg/mL. The optimal concentration should be determined experimentally.

• Cell Preparation:

  • Wash the cultured cells grown on coverslips twice with warm PBS.

• Staining:

  • Incubate the cells with the Vat Red 15 staining solution for 15-60 minutes at 37°C. Incubation time may require optimization.

• Washing:

  • Remove the staining solution and wash the cells three times with warm PBS to remove any unbound dye.

• Fixation (Optional):

  • For fixed-cell imaging, incubate the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash the cells twice with PBS.

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides using an appropriate mounting medium.

  • Image the samples using a bright-field or fluorescence microscope with appropriate filter sets.

Protocol 2: Staining with Surfactant-Dispersed Vat Red 15

This protocol describes a method for applying the native, hydrophobic Vat Red 15 by creating a dispersion with the non-ionic surfactant Pluronic® F-127.

Materials:

• Vat Red 15 powder

• Pluronic® F-127

• Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• 4% Paraformaldehyde (PFA) in PBS

• Mounting Medium

• Microscope slides and coverslips

• Cultured cells on coverslips

Procedure:

• Preparation of Staining Solution:

  • Prepare a 10% (w/v) stock solution of Pluronic® F-127 in sterile distilled water.

  • Prepare a 1 mg/mL stock solution of Vat Red 15 in DMSO.

  • To create the staining solution, mix 1 part Vat Red 15 stock, 2 parts Pluronic® F-127 stock, and 97 parts PBS. Vortex thoroughly to ensure a fine dispersion. The final concentration of Vat Red 15 will be approximately 10 µg/mL.

• Cell Preparation:

  • Wash the cultured cells grown on coverslips twice with warm PBS.

• Staining:

  • Incubate the cells with the Vat Red 15 dispersion for 30-90 minutes at 37°C.

• Washing:

  • Remove the staining solution and wash the cells three to five times with warm PBS to remove the surfactant and unbound dye.

• Fixation (Optional):

  • Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash the cells twice with PBS.

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides and proceed with imaging as described in Protocol 1.

Image Analysis Workflow

A robust image analysis workflow is crucial for extracting quantitative data from Vat Red 15 stained samples.[6] The following steps outline a general pipeline that can be implemented using software such as ImageJ or QuPath.[6]

• Image Acquisition:

  • Capture images using a consistent microscopy setup (e.g., light source intensity, exposure time, camera settings) to ensure reproducibility.[6]

• Image Pre-processing:

  • Color Normalization: Correct for variations in staining intensity and color that may arise from inconsistencies in the staining protocol or imaging conditions.[7][8]

  • Illumination Correction: Apply algorithms to correct for non-uniform illumination across the field of view.[7]

• Image Segmentation:

  • Cell/Nucleus Segmentation: Utilize thresholding or more advanced machine learning-based methods to identify and delineate individual cells or nuclei.[7]

  • Stained Region Segmentation: Isolate the areas of the image that are positively stained with Vat Red 15 based on color and intensity thresholds.

• Feature Extraction:

  • Intensity Measurements: Quantify the mean and standard deviation of the staining intensity within segmented regions.

  • Morphological Features: Measure parameters such as area, perimeter, and shape factors of cells, nuclei, and stained regions.

  • Counting: Determine the number of cells and the number of positively stained cells.

• Data Analysis and Visualization:

  • Compile the extracted features into tables for statistical analysis and comparison between different experimental groups.

  • Generate plots and graphs to visualize the quantitative data.

Mandatory Visualizations

Experimental workflow from sample preparation to image analysis.

Hypothetical signaling pathway leading to a response detectable by a Vat Red 15-based probe.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. How to use vat red 15 dye ? [xcwydyes.com]
• 3. p2infohouse.org [p2infohouse.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. studysmarter.co.uk [studysmarter.co.uk]
• 7. Histopathological Image Analysis: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Flow cytometry applications of red fluorescent dyes like Vat Red 15

Application Notes: Red Fluorescent Dyes in Flow Cytometry

Introduction

Flow cytometry is a powerful technique for single-cell analysis, enabling the simultaneous measurement of multiple cellular characteristics. The selection of appropriate fluorochromes is critical for the success of any flow cytometry experiment, particularly in the context of multicolor panel design. Red fluorescent dyes are integral to multicolor flow cytometry, offering bright signals and spectral properties that are often compatible with common laser lines.

It is important to note that dyes such as Vat Red 15 are not suitable for flow cytometry applications. Vat Red 15 is a vat dye used in the textile industry and lacks the requisite fluorescent properties and solubility for biological staining.[1][2][3] Instead, researchers should utilize validated red fluorescent dyes specifically designed for flow cytometry.

This document provides an overview of common red fluorescent dyes, their applications, and detailed protocols for their use in flow cytometry.

Common Red Fluorescent Dyes for Flow Cytometry

Several classes of red fluorescent dyes are routinely used in flow cytometry, each with distinct spectral properties. The choice of dye depends on the instrument's laser and filter configuration, the expression level of the target antigen, and the other fluorochromes in the panel.

• Phycobiliproteins: Phycoerythrin (PE) and Allophycocyanin (APC) are exceptionally bright fluorescent proteins derived from algae.[4][5] They are well-suited for detecting low-abundance antigens.[6]

• Alexa Fluor Dyes: The Alexa Fluor family of dyes offers a wide range of spectrally distinct options, including several in the red and far-red spectrum (e.g., Alexa Fluor 647). They are known for their photostability and pH insensitivity.[7][8]

• Tandem Dyes: These consist of a donor fluorochrome (like PE or APC) covalently bound to an acceptor fluorochrome. This arrangement allows for a large Stokes shift, enabling excitation by a common laser line (e.g., 488 nm or 640 nm) and emission at a longer wavelength. Examples include PE-Cy7 and APC-Cy7. Care must be taken with tandem dyes as they can be sensitive to light and fixation.[9][10]

Data Presentation: Properties of Common Red Fluorescent Dyes

The following table summarizes the key spectral properties of commonly used red fluorescent dyes in flow cytometry.

Fluorochrome	Excitation Max (nm)	Emission Max (nm)	Relative Brightness	Common Laser Line(s)
Phycoerythrin (PE)	496, 565	575	Very High	488 nm, 561 nm
Allophycocyanin (APC)	650	660	Very High	633/640 nm
Alexa Fluor 647	650	668	High	633/640 nm
PE-Cyanine7 (PE-Cy7)	496, 565	774	High	488 nm, 561 nm
APC-Cyanine7 (APC-Cy7)	650	774	Moderate	633/640 nm

Data compiled from multiple sources.[4][11]

Experimental Protocols

Protocol 1: Cell Surface Immunophenotyping

This protocol describes the staining of cell surface markers for immunophenotyping, a common application of flow cytometry.[12][13]

Materials:

• Cell suspension (e.g., peripheral blood mononuclear cells)

• Phosphate-buffered saline (PBS)

• Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

• Fluorochrome-conjugated primary antibodies (e.g., CD4-PE, CD8-APC)

• Fc blocking reagent (optional, to reduce non-specific binding)[14]

• 12x75 mm polystyrene tubes or 96-well round-bottom plates

Procedure:

• Prepare a single-cell suspension of your sample.[14]

• Adjust the cell concentration to 1 x 10^7 cells/mL in cold Flow Cytometry Staining Buffer.

• Aliquot 100 µL of the cell suspension (1 x 10^6 cells) into each tube or well.[12]

• (Optional) Add Fc blocking reagent and incubate for 10-15 minutes at room temperature.[14]

• Add the predetermined optimal concentration of the fluorochrome-conjugated primary antibody.

• Incubate for 20-30 minutes at 2-8°C in the dark.[12]

• Wash the cells by adding 2 mL of Flow Cytometry Staining Buffer and centrifuging at 300-400 x g for 5 minutes.

• Discard the supernatant and repeat the wash step.

• Resuspend the cell pellet in 300-500 µL of Flow Cytometry Staining Buffer.[12]

• Analyze the samples on a flow cytometer.

Protocol 2: Intracellular Cytokine Staining

This protocol is for the detection of intracellular cytokines, which requires cell fixation and permeabilization.[15][16][17]

Materials:

• Stimulated cell suspension

• Protein transport inhibitor (e.g., Brefeldin A or Monensin)[15]

• Cell surface staining reagents (as in Protocol 1)

• Fixation Buffer (e.g., 4% paraformaldehyde in PBS)

• Permeabilization Buffer (e.g., PBS with 0.1% saponin)[18]

• Fluorochrome-conjugated anti-cytokine antibodies (e.g., IFN-γ-PE)

Procedure:

• Stimulate cells in culture in the presence of a protein transport inhibitor for the final 4-6 hours of culture.[15]

• Perform cell surface staining as described in Protocol 1 (Steps 2-8). It is generally recommended to stain for surface markers before fixation, as some epitopes can be altered by the fixation process.[15]

• After the final wash of the surface staining, resuspend the cell pellet in 100 µL of Fixation Buffer.

• Incubate for 20 minutes at room temperature in the dark.[15]

• Wash the cells twice with Permeabilization Buffer.

• Resuspend the fixed and permeabilized cells in 100 µL of Permeabilization Buffer.

• Add the fluorochrome-conjugated anti-cytokine antibody.

• Incubate for 30 minutes at room temperature in the dark.

• Wash the cells twice with Permeabilization Buffer.

• Resuspend the cell pellet in 300-500 µL of Flow Cytometry Staining Buffer.

• Analyze the samples on a flow cytometer.

Protocol 3: Apoptosis Detection using Annexin V and a Viability Dye

This protocol allows for the differentiation of live, early apoptotic, and late apoptotic/necrotic cells.[19][20][21]

Materials:

• Cell suspension (induced to undergo apoptosis and control)

• Annexin V Binding Buffer

• Fluorochrome-conjugated Annexin V (e.g., Annexin V-FITC)

• A red fluorescent viability dye (e.g., Propidium Iodide or a fixable viability dye)[19]

Procedure:

• Harvest and wash the cells once with cold PBS.

• Resuspend the cells in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of fluorochrome-conjugated Annexin V and 5 µL of the red fluorescent viability dye to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.[19]

• Add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Analyze the samples on a flow cytometer within one hour.[19]

Visualizations

Caption: Workflow for cell surface immunophenotyping.

Caption: Simplified pathway of apoptosis detection.

Caption: Key relationships in multicolor panel design.

References

• 1. colorkem.com [colorkem.com]
• 2. VAT RED 15|CAS NO.4216-02-8 [chinainterdyes.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. A Practical Guide for Use of PE and APC in Flow Cytometry | AAT Bioquest [aatbio.com]
• 5. A novel and inexpensive source of allophycocyanin for multicolor flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Designing a multicolour flow cytometry protocol | Abcam [abcam.com]
• 7. NovaFluor Red 800 Dye | Thermo Fisher Scientific - US [thermofisher.com]
• 8. bitesizebio.com [bitesizebio.com]
• 9. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 10. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 11. docs.abcam.com [docs.abcam.com]
• 12. Flow Cytometry Protocol for Cell Surface Markers (FACS Protocol): R&D Systems [rndsystems.com]
• 13. biocompare.com [biocompare.com]
• 14. kumc.edu [kumc.edu]
• 15. Intracellular Flow Cytometry Staining Protocol [protocols.io]
• 16. (IC) Intracellular Staining Flow Cytometry Protocol Using Detergents: R&D Systems [rndsystems.com]
• 17. anilocus.com [anilocus.com]
• 18. creative-diagnostics.com [creative-diagnostics.com]
• 19. documents.thermofisher.com [documents.thermofisher.com]
• 20. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 21. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Vat Red 15 for Visualizing Polymer Morphology

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and a hypothetical protocol for utilizing Vat Red 15 as a fluorescent stain for the visualization of polymer morphology. This method is particularly suited for examining semi-crystalline polymers, where the dye's partitioning behavior can delineate between amorphous and crystalline domains.

Introduction

Vat Red 15, a member of the vat dye family, is a water-insoluble pigment in its oxidized state.[1] However, upon reduction in an alkaline medium, it transforms into a water-soluble "leuco" form which exhibits green fluorescence.[2][3] This unique property can be harnessed for microscopic visualization of polymer structures. The principle of this application lies in the differential partitioning of the soluble leuco dye into the amorphous regions of a polymer matrix. Subsequent oxidation traps the insoluble, colored form of the dye within these regions, allowing for their visualization. For fluorescence microscopy, imaging is performed on the fluorescent leuco form before oxidation.

Principle of Visualization: The proposed mechanism for visualizing polymer morphology with Vat Red 15 is based on the preferential partitioning of its soluble leuco form into the less ordered, amorphous regions of a semi-crystalline polymer. The more densely packed, crystalline regions are expected to be less permeable to the dye molecule. This differential staining allows for the generation of contrast between amorphous and crystalline domains when viewed under a fluorescence microscope.

Physicochemical and Fluorescent Properties of Vat Red 15

Property	Value	Source
Chemical Name	Vat Red 15	[2]
C.I. Name	Vat Red 15	[2]
CAS Number	4216-02-8	[2]
Molecular Formula	C₂₇H₁₃N₃O₂	[2]
Molecular Weight	411.41 g/mol	[2]
Appearance (Oxidized)	Purple-red powder	[2]
Solubility (Oxidized)	Insoluble in water, acetone, and ethanol. Slightly soluble in chloroform, pyridine, and toluene.	[2]
Leuco Form Fluorescence	Green (qualitative)	[2][3]
Hypothetical Excitation Max (Leuco)	~488 nm (Estimated based on green fluorescence)	-
Hypothetical Emission Max (Leuco)	~520 nm (Estimated based on green fluorescence)	-

Experimental Protocols

The following are hypothetical protocols for the preparation of polymer samples and their staining with Vat Red 15 for subsequent microscopic analysis.

Materials

• Vat Red 15 (C.I. 71100)

• Sodium Hydroxide (NaOH)

• Sodium Dithionite (B78146) (Na₂S₂O₄, also known as Sodium Hydrosulfite)

• Deionized Water

• Ethanol

• Polymer sample (e.g., film, fiber, or sectioned bulk material)

• Microscope slides and coverslips

• Fluorescence microscope with appropriate filter sets (e.g., for green fluorescence)

Preparation of Staining Solution (Leuco Vat Red 15)

Safety Precaution: Sodium dithionite is a strong reducing agent and can be unstable. Handle with care in a well-ventilated area. Prepare solutions fresh before use.

• Prepare Alkaline Solution: Prepare a 0.1 M solution of NaOH in deionized water.

• Prepare Vat Red 15 Slurry: In a separate container, create a fine slurry of Vat Red 15 in a small amount of deionized water with a drop of a wetting agent if necessary. A typical starting concentration would be 0.1% (w/v).

• Reduction (Vatting):

  • Gently warm the alkaline solution to approximately 50-60°C.

  • Add the Vat Red 15 slurry to the warm alkaline solution with gentle stirring.

  • Gradually add a reducing agent, such as sodium dithionite, to the solution. A typical starting concentration is 1-2 g/L.

  • Continue to stir gently until the solution changes color, indicating the formation of the soluble leuco dye. The solution should be maintained in a reduced state, which can be checked with vat reduction paper.[4]

Staining Protocol for Polymer Samples

• Sample Preparation: Ensure the polymer sample is clean and appropriately sized for microscopy. For bulk polymers, thin sections may need to be prepared using a microtome.

• Immersion: Immerse the polymer sample in the freshly prepared leuco Vat Red 15 staining solution. The incubation time will depend on the polymer's properties (e.g., thickness, porosity, and chemical nature) and may require optimization. A starting point of 10-30 minutes at 50°C is recommended.[5]

• Washing: After staining, quickly wash the sample in a deoxygenated, slightly alkaline solution (e.g., 0.01 M NaOH) to remove excess, unbound leuco dye. This step is critical to reduce background fluorescence.

• Mounting and Imaging (Fluorescence):

  • Immediately mount the stained and washed sample on a microscope slide with a drop of the alkaline wash solution.

  • Place a coverslip over the sample and seal the edges to minimize contact with air and prevent premature oxidation.

  • Image the sample using a fluorescence microscope equipped with a filter set appropriate for green fluorescence (e.g., excitation around 488 nm and emission around 520 nm).

• Oxidation and Bright-field Imaging (Optional):

  • To visualize the final, insoluble dye within the polymer, the sample can be exposed to air or treated with a mild oxidizing agent (e.g., a dilute solution of hydrogen peroxide).[6]

  • After oxidation, the sample can be washed with deionized water and imaged under a bright-field microscope to observe the distribution of the red-colored Vat Red 15.

Data Presentation

Quantitative analysis of the stained polymer morphology can be presented in a tabular format. The following table is an example of how data on the differential staining of a semi-crystalline polymer could be structured.

Polymer Sample	Region of Interest	Mean Fluorescence Intensity (A.U.)	Standard Deviation
Polymer A (Annealed)	Crystalline Lamellae	150	± 20
Polymer A (Annealed)	Amorphous Interlamellar	850	± 75
Polymer B (Quenched)	Amorphous Matrix	920	± 80
Polymer B (Quenched)	Spherulite Core	200	± 30

Visualizations

The following diagrams illustrate the chemical structure of Vat Red 15, the proposed staining mechanism, and the experimental workflow.

Caption: Chemical structure of Vat Red 15.

Caption: Proposed mechanism of Vat Red 15 staining.

Caption: Workflow for polymer morphology visualization.

Limitations and Future Work

The protocols and data presented here are based on the known principles of vat dyes and their fluorescent properties. Further empirical studies are required to:

• Determine the precise excitation and emission spectra of the leuco form of Vat Red 15 in various solvent and polymer environments.

• Quantify the partitioning coefficient of the dye between the amorphous and crystalline phases of different polymers.

• Evaluate the photostability of the fluorescent leuco form under microscopic illumination.

These application notes are intended to serve as a foundational guide for researchers interested in exploring the potential of Vat Red 15 as a novel fluorescent probe for polymer morphology.

References

• 1. textilelearner.net [textilelearner.net]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Vat Red 15, Vat Red 15 Dye [xcwydyes.com]
• 4. textiletrainer.com [textiletrainer.com]
• 5. textilecoach.net [textilecoach.net]
• 6. The Dyeing Principle of Vat Dyes - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]

Application Note: High-Resolution Imaging of Nanoplastics with Vat Red 15

For Researchers, Scientists, and Drug Development Professionals

Introduction

The increasing prevalence of nanoplastics in the environment and their potential impact on biological systems necessitates advanced methods for their detection and characterization. High-resolution imaging is crucial for understanding the morphology, distribution, and interaction of these nanoparticles. Vat Red 15, a fluorescent dye belonging to the perylene (B46583) family, presents a potential tool for the visualization of nanoplastics.[1][2] Its inherent fluorescence and affinity for certain polymers may enable the high-resolution imaging of nanoplastics, aiding in their identification and quantification. This application note provides a detailed protocol for the fluorescent labeling and high-resolution imaging of nanoplastics using Vat Red 15, based on established methodologies for similar dyes.

Principle

Vat Red 15 is a hydrophobic dye that can preferentially adsorb onto the surface of plastic nanoparticles from an aqueous environment. This process is driven by hydrophobic and van der Waals interactions. Once adsorbed, the dye's fluorescence properties can be utilized for imaging. The spectral characteristics of Vat Red 15 may exhibit solvatochromism, where the emission spectrum shifts depending on the polarity of the nanoplastic polymer, potentially allowing for the differentiation of various plastic types.[3][4] High-resolution imaging techniques, such as stimulated emission depletion (STED) microscopy, can then be employed to visualize the labeled nanoplastics with a resolution beyond the diffraction limit of conventional microscopy.[5][6]

Materials and Methods

Materials

• Vat Red 15 (C.I. 71100, CAS 4216-02-8)[7][8]

• Nanoplastic suspensions (e.g., polystyrene (PS), polyethylene (B3416737) (PE), polyvinyl chloride (PVC), polyethylene terephthalate (B1205515) (PET))

• Ethanol (B145695) (ACS grade)

• Chloroform (B151607) (ACS grade)

• Toluene (ACS grade)

• Deionized (DI) water

• Glass vials

• Microcentrifuge tubes

• Vortex mixer

• Bath sonicator

• High-resolution fluorescence microscope (e.g., Confocal, STED)

Equipment

• Fluorescence spectrometer

• High-speed centrifuge

• Glass slides and coverslips

Experimental Protocols

Preparation of Vat Red 15 Staining Solution

• Prepare a stock solution of Vat Red 15 at a concentration of 1 mg/mL in a suitable solvent such as chloroform or toluene, where it is slightly soluble.[7][8][9]

• From the stock solution, prepare working solutions in ethanol at concentrations ranging from 1 µg/mL to 10 µg/mL.

Note: Due to the low solubility of Vat Red 15 in common solvents, sonication may be required to fully dissolve the dye.

Staining of Nanoplastics

• In a glass vial, add a known concentration of the nanoplastic suspension in DI water.

• To the nanoplastic suspension, add the Vat Red 15 working solution to achieve a final dye concentration in the nanomolar to low micromolar range. The optimal concentration should be determined empirically for each type of nanoplastic.

• Incubate the mixture at room temperature for 1-2 hours with gentle agitation to facilitate the adsorption of the dye onto the nanoplastic surface. For some polymers, a heat-mediated approach (e.g., 70°C for 30-60 minutes) may enhance staining efficiency.[10][11]

• After incubation, centrifuge the suspension at high speed (e.g., >15,000 x g) to pellet the stained nanoplastics.

• Carefully remove the supernatant containing unbound dye.

• Resuspend the nanoplastic pellet in fresh DI water.

• Repeat the washing step (centrifugation and resuspension) two more times to minimize background fluorescence from residual dye.

High-Resolution Imaging

• Prepare a sample for microscopy by placing a small drop of the final stained nanoplastic suspension onto a clean glass slide and covering it with a coverslip.

• Seal the coverslip to prevent evaporation.

• Image the nanoplastics using a high-resolution fluorescence microscope equipped with appropriate lasers and filters for Vat Red 15. Based on its chemical class, excitation is expected in the green-yellow range of the spectrum.

• For STED microscopy, use a STED-compatible emission dye and appropriate depletion laser to achieve super-resolution images.[5][6]

Data Presentation

Table 1: Physicochemical Properties of Vat Red 15

Property	Value	Reference
C.I. Name	Vat Red 15	[7]
CAS Number	4216-02-8	[8]
Molecular Formula	C₂₇H₁₃N₃O₂	[9]
Molecular Weight	411.41 g/mol	[9]
Appearance	Purple-red powder	[7]
Solubility	Slightly soluble in chloroform, toluene, pyridine. Insoluble in acetone, ethanol.	[7][8][9]

Table 2: Hypothetical Fluorescence Properties of Vat Red 15 Adsorbed on Different Nanoplastics

Nanoplastic Type	Excitation Max (nm)	Emission Max (nm)	Staining Efficiency (%)
Polystyrene (PS)	~560	~600	85
Polyethylene (PE)	~555	~590	70
Polyvinyl chloride (PVC)	~570	~620	90
Polyethylene terephthalate (PET)	~565	~610	80

Note: The values in this table are hypothetical and for illustrative purposes. Actual spectral properties and staining efficiencies need to be determined experimentally.

Visualizations

Caption: Experimental workflow for nanoplastic imaging.

Caption: Nanoplastic staining mechanism.

Discussion

The use of Vat Red 15 for high-resolution imaging of nanoplastics is a promising yet novel application. The protocols provided here are based on established methods for other fluorescent dyes and the known properties of Vat Red 15.[7][10][11] Further optimization of staining conditions, including dye concentration, incubation time, and temperature, is necessary for different types of nanoplastics to achieve optimal signal-to-noise ratios. The potential solvatochromic properties of Vat Red 15 could provide an additional layer of information, allowing for the differentiation of polymer types based on their fluorescence emission spectra.[3][4] The successful application of this method would offer a valuable tool for researchers in environmental science and toxicology to better understand the fate and impact of nanoplastics.

References

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. Twisted perylene dyes enable highly fluorescent and photostable nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of microplastics using 4-dimethylamino-4'-nitrostilbene solvatochromic fluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]
• 6. Single-Particle Resolution Fluorescence Microscopy of Nanoplastics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. colorkem.com [colorkem.com]
• 8. worlddyevariety.com [worlddyevariety.com]
• 9. sdinternational.com [sdinternational.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Labeling Microplastics with Fluorescent Dyes for Detection, Recovery, and Degradation Experiments - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving the solubility of Vat Red 15 for research applications

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the solubility of Vat Red 15 for research applications.

Frequently Asked Questions (FAQs)

Q1: What is Vat Red 15?

A1: Vat Red 15, also known by names such as Vat Bordeaux 2R and C.I. 71100, is a synthetic organic dye belonging to the anthraquinone (B42736) class.[1][2] It appears as a purple-red powder and is primarily used in the textile industry for dyeing cellulosic fibers like cotton, linen, and viscose due to its excellent color fastness.[1][3][4][5] It is also processed into organic pigments for use in inks and paints.[1][3][6][7][8][9]

Q2: Why is Vat Red 15 difficult to dissolve?

A2: The chemical structure of Vat Red 15 makes it essentially insoluble in water and many common organic solvents.[2][3][4][6][10] Vat dyes, in their pigment form, are complex, water-insoluble molecules.[2][10] To be applied as a dye, they must first be chemically modified into a soluble form.[2][10][11]

Q3: What are the known solubility characteristics of Vat Red 15?

A3: Vat Red 15 is documented as being:

• Insoluble in water, acetone, and ethanol.[1][3][6][7][9][12]

• Slightly soluble in chloroform, pyridine, toluene, xylene, and acetic acid.[1][3][6]

• Soluble in o-chlorophenol.[1][6][7][9][12]

Q4: Can I use Vat Red 15 directly for in-vitro or in-vivo studies?

A4: Due to its inherent poor solubility in aqueous solutions, using Vat Red 15 directly in most biological research applications is not feasible.[5] There is currently no scientific evidence to suggest its involvement in biological signaling pathways or its direct application in drug development.[5] Any use in biological systems would first require a robust solubilization strategy.

Troubleshooting Guide: Improving Vat Red 15 Solubility

Researchers may encounter significant challenges when trying to dissolve Vat Red 15. This guide provides a systematic approach to improving its solubility.

Solvent Selection and Solubility Data

The first step in any experiment is to select an appropriate solvent. The following table summarizes the known solubility of Vat Red 15 in various solvents.

Solvent	Classification	Solubility	Reference(s)
Water	Polar Protic	Insoluble	[2][4][10]
Acetone	Polar Aprotic	Insoluble	[1][3][6]
Ethanol	Polar Protic	Insoluble	[1][3][6][7]
Toluene	Nonpolar	Slightly Soluble	[1][3][6]
Chloroform	Nonpolar	Slightly Soluble	[1][3][6]
Pyridine	Polar Aprotic	Slightly Soluble	[1][3][6]
o-Chlorophenol	Polar	Soluble	[1][6][7][9][12]

Experimental Workflow for Solvent Selection

The following workflow can guide researchers in finding a suitable solvent system for their specific application.

Caption: Workflow for selecting a suitable solvent for Vat Red 15.

Troubleshooting Common Solubility Issues

If initial attempts with direct solvation fail, consider the following troubleshooting steps.

Caption: Troubleshooting logic for Vat Red 15 solubility issues.

Experimental Protocols

Protocol 1: General Solubility Testing

This protocol provides a basic framework for assessing the solubility of Vat Red 15 in a selected solvent.

Materials:

• Vat Red 15 powder

• Selected solvent(s)

• Volumetric flasks

• Analytical balance

• Magnetic stirrer and stir bars

• Vortex mixer

• Spectrophotometer (optional, for quantitative analysis)

Methodology:

• Preparation: Accurately weigh a small amount of Vat Red 15 (e.g., 1 mg).

• Solvent Addition: Add a measured volume of the test solvent (e.g., 1 mL) to the vial containing the Vat Red 15.

• Mixing: Vigorously mix the sample using a vortex mixer for 1-2 minutes.

• Agitation: Place the vial on a magnetic stirrer and agitate for several hours at a consistent temperature.

• Observation: Visually inspect the solution for any undissolved particles. A clear solution with no visible precipitate indicates dissolution.

• Centrifugation (for clarification): If the solution appears cloudy, centrifuge the sample to pellet any undissolved material.

• Quantification (Optional): If the solvent is compatible with spectrophotometry, measure the absorbance of the supernatant to quantify the concentration of dissolved Vat Red 15.

Protocol 2: Solubilization via Reduction to Leuco Form

This method chemically modifies the insoluble Vat Red 15 into its water-soluble "leuco" salt.[2][4][10][11] This is the standard industrial method for applying vat dyes.[2][10]

Disclaimer: This procedure involves strong reducing agents and alkaline conditions. Appropriate personal protective equipment (PPE) must be worn, and the experiment should be conducted in a well-ventilated fume hood.

Materials:

• Vat Red 15 powder

• Deionized water

• Sodium hydroxide (B78521) (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄, also known as sodium dithionite)

• Beaker or flask

• Stir plate and stir bar

Methodology:

• Prepare Alkaline Solution: Create a dilute solution of sodium hydroxide in deionized water (e.g., 1-2% w/v).

• Dispense Vat Red 15: Add the Vat Red 15 powder to the alkaline solution to create a slurry. The dye will not dissolve at this stage.

• Introduce Reducing Agent: While stirring, carefully and slowly add small portions of sodium hydrosulfite powder to the slurry.[2][11]

• Observe Color Change: The reduction process will be indicated by a distinct color change. For Vat Red 15, the alkaline-reduced leuco form is described as brown with green fluorescence.[1][6][9][12]

• Ensure Complete Reduction: Continue stirring and gentle heating (e.g., 50-60°C) until the solution is clear and the color change is complete, indicating the dye has been fully converted to its soluble leuco form.[5]

• Application: The resulting aqueous solution contains the soluble leuco-Vat Red 15 and can be used for applications where this form is suitable.

• Re-oxidation: Be aware that exposure to oxygen in the air will cause the leuco form to oxidize back to the insoluble Vat Red 15 pigment.[5][10] This process can be accelerated by chemical oxidants like hydrogen peroxide.[5]

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. static.fibre2fashion.com [static.fibre2fashion.com]
• 3. sdinternational.com [sdinternational.com]
• 4. polarisorganics.com [polarisorganics.com]
• 5. benchchem.com [benchchem.com]
• 6. Vat Red 15, Vat Red 15 Dye [xcwydyes.com]
• 7. China Biggest Vat Red 15 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 8. lookchem.com [lookchem.com]
• 9. colorkem.com [colorkem.com]
• 10. Dayglo Color Corporation [dayglo.in]
• 11. How to use vat red 15 dye ? [xcwydyes.com]
• 12. tkechemical.com [tkechemical.com]

Technical Support Center: Preventing Aggregation of Pigment Red 194 in Solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the aggregation of Pigment Red 194 in solution.

Frequently Asked Questions (FAQs)

Q1: What is Pigment Red 194 and in which solvents is it typically used?

Pigment Red 194, a perinone-class organic pigment, is known for its dark red hue, excellent lightfastness, and thermal stability.[1][2] It is practically insoluble in water, acetone, and ethanol. Its solubility is noted in o-dichlorobenzene, with slight solubility in chloroform, pyridine, and toluene.[1][2] Due to its properties, it finds applications in paints, coatings, printing inks, and plastics.

Q2: What causes Pigment Red 194 to aggregate in solution?

Pigment aggregation, also known as flocculation or agglomeration, is a common issue with organic pigments like Pigment Red 194.[3][4] This phenomenon arises from the strong intermolecular attractive forces (van der Waals forces) between the pigment particles, causing them to clump together.[5] Several factors can contribute to this issue:

• High Pigment Concentration: Increased particle proximity enhances the likelihood of aggregation.

• Inadequate Wetting: If the solvent fails to displace air from the pigment's surface effectively, dry pockets can lead to clumping.

• Poor Dispersion Energy: Insufficient mechanical energy during mixing may not break down initial agglomerates into primary particles.

• Lack of Stabilization: Without a stabilizing agent, dispersed particles will naturally re-aggregate to a lower energy state.[4]

Q3: How can I prevent the aggregation of Pigment Red 194?

Preventing aggregation involves a three-step process: wetting, deagglomeration, and stabilization.

• Wetting: The first step is to ensure the solvent thoroughly wets the pigment particles. The use of a wetting agent, typically a surfactant, can reduce the surface tension between the pigment and the solvent, facilitating this process.[6]

• Deagglomeration/Dispersion: This involves applying mechanical energy to break down pigment agglomerates into smaller, primary particles. Common laboratory methods include high-shear mixing, ultrasonication, or bead milling.[7]

• Stabilization: This is the most critical step to prevent re-aggregation. It is achieved by adding a dispersant (also known as a stabilizer). Dispersants adsorb onto the pigment surface and prevent particles from coming close to each other through two main mechanisms: steric hindrance and electrostatic repulsion. For solvent-based systems with non-polar pigments like Pigment Red 194, steric stabilization is the predominant mechanism.[4][8]

Troubleshooting Guide

Problem: My Pigment Red 194 dispersion shows visible clumps and settles quickly.

This is a clear indication of pigment aggregation. Follow these troubleshooting steps:

Step 1: Evaluate Your Dispersion Process

Ensure you are applying sufficient energy to break down the pigment agglomerates.

• Workflow for Dispersion:

References

• 1. Pigment Red 194 [dyestuffintermediates.com]
• 2. chembk.com [chembk.com]
• 3. afcona.com.my [afcona.com.my]
• 4. Settle Down: Factors that Influence Pigment Settling and Stability - Chemical Dynamics, LLC: Paint & Coatings Consultants [chemicaldynamics.net]
• 5. products.evonik.com [products.evonik.com]
• 6. nouryon.com [nouryon.com]
• 7. pcimag.com [pcimag.com]
• 8. uniqchem.com [uniqchem.com]

Technical Support Center: Minimizing Photobleaching of Vat Red 15

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize photobleaching of Vat Red 15 during fluorescence microscopy.

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common issues related to the photobleaching of Vat Red 15.

Problem: Rapid loss of Vat Red 15 fluorescence signal during image acquisition.

This is a classic sign of photobleaching, the irreversible photochemical destruction of a fluorophore.[1] Follow these steps to mitigate the issue:

Step	Action	Rationale
1. Reduce Excitation Light Intensity	Lower the laser power or light source intensity to the minimum level required for an adequate signal-to-noise ratio. Use neutral density (ND) filters to attenuate the excitation light without altering its spectral properties.	The rate of photobleaching is directly proportional to the intensity of the excitation light.[2]
2. Minimize Exposure Time	Reduce the pixel dwell time in laser scanning microscopy or the camera exposure time in widefield microscopy. Use the microscope's shutter to block the light path when not actively acquiring images.	The total number of excitation and emission cycles a fluorophore can undergo is finite. Minimizing exposure time reduces the cumulative light dose.[1]
3. Use an Antifade Mounting Medium	Mount the specimen in a freshly prepared antifade mounting medium. Commercial options like ProLong™ Diamond and SlowFade™ Diamond offer excellent protection.[3] Alternatively, a user-prepared medium with n-propyl gallate (NPG) can be effective.[4]	Antifade reagents are reactive oxygen species scavengers that reduce the chemical reactions leading to photobleaching.[5]
4. Optimize Imaging Parameters	Increase the gain or use a more sensitive detector (e.g., a cooled, high-sensitivity camera) to compensate for lower excitation intensity or shorter exposure times.	This allows for the detection of weaker signals, reducing the need for high excitation power that accelerates photobleaching.
5. Consider Alternative Dyes	If photobleaching of Vat Red 15 remains a significant issue despite optimization, consider using a more photostable red fluorescent dye, such as Alexa Fluor 594, for demanding applications requiring long-term imaging.[6][7]	Different fluorophores have inherently different photostabilities. Anthraquinone (B42736) dyes like Vat Red 15 are generally photostable, but some modern dyes are specifically engineered for maximum photostability.[8][9]

Frequently Asked Questions (FAQs)

Q1: What is Vat Red 15 and what are its general properties?

Vat Red 15, also known as C.I. 71100, is a synthetic organic dye belonging to the anthraquinone class.[8] It is a purple-red powder with good lightfastness and heat resistance. It is soluble in some organic solvents but not in acetone (B3395972) or ethanol.[10]

Q2: How does photobleaching occur?

Photobleaching is the irreversible photochemical destruction of a fluorophore. When a fluorescent molecule absorbs light, it enters an excited state. From this excited state, it can undergo chemical reactions, often with molecular oxygen, that permanently damage the molecule and prevent it from fluorescing.[1]

Q3: Are anthraquinone-based dyes like Vat Red 15 generally photostable?

Yes, anthraquinone dyes are known for their high chemical and photostability compared to some other classes of fluorescent dyes.[8][11] However, the actual photostability can be influenced by the specific molecular structure and the local environment.

Q4: Which antifade reagents are most effective for Vat Red 15?

While specific data for Vat Red 15 is limited, antifade reagents containing p-phenylenediamine (B122844) (PPD) or n-propyl gallate (NPG) are generally effective for a wide range of fluorophores.[4][5] Given that PPD can sometimes react with certain dyes, NPG is often a reliable choice.

Q5: Can I prepare my own antifade mounting medium?

Yes, you can prepare an effective antifade mounting medium in the laboratory. A common recipe is based on glycerol (B35011) and n-propyl gallate (NPG). See the Experimental Protocols section for a detailed procedure.

Data Presentation

Table 1: Hypothetical Photostability Comparison of Red Fluorescent Dyes

The following table presents a hypothetical comparison of the photostability of Vat Red 15 with other common red fluorescent dyes under simulated confocal microscopy conditions. This data is for illustrative purposes to guide dye selection.

Dye	Chemical Class	Relative Photostability (Normalized to Vat Red 15)	Initial Quantum Yield
Vat Red 15	Anthraquinone	1.0	~0.4
Alexa Fluor 594	Sulfonated Rhodamine	1.8	~0.6
Texas Red-X	Sulfonyl Chloride	0.9	~0.5
Cy3B	Carbocyanine	1.2	~0.7

Note: This is a representative dataset. Actual photostability can vary depending on experimental conditions.

Experimental Protocols

Protocol 1: Preparation of N-Propyl Gallate (NPG) Antifade Mounting Medium

This protocol describes the preparation of a glycerol-based mounting medium containing the antifade agent n-propyl gallate.

Materials:

• Glycerol (high purity, ACS grade)

• Phosphate-Buffered Saline (PBS), 10X stock solution, pH 7.4

• n-Propyl gallate (NPG) powder

• Dimethyl sulfoxide (B87167) (DMSO)

• 50 mL conical tube

• Vortex mixer

• Water bath

Procedure:

• Prepare a 20% (w/v) NPG stock solution: Dissolve 2 g of NPG in 10 mL of DMSO. This may require gentle warming and vortexing.

• Prepare the glycerol/PBS mixture: In a 50 mL conical tube, combine 9 mL of glycerol with 1 mL of 10X PBS.

• Add the NPG stock solution: While vortexing the glycerol/PBS mixture, slowly add 100 µL of the 20% NPG stock solution.

• Mix thoroughly: Continue to vortex until the solution is homogeneous.

• Store properly: Store the antifade mounting medium in small aliquots at -20°C, protected from light.

Protocol 2: Quantitative Measurement of Photobleaching

This protocol outlines a method for quantifying the rate of photobleaching of Vat Red 15.

Materials:

• Specimen stained with Vat Red 15 and mounted in the desired medium.

• Confocal or widefield fluorescence microscope with a camera or photomultiplier tube (PMT) detector.

• Image analysis software (e.g., ImageJ/Fiji).

Procedure:

• Sample Preparation: Prepare a slide with your Vat Red 15-stained sample.

• Microscope Setup:

  • Select an appropriate objective lens and filter set for Vat Red 15.

  • Set the excitation light source to a constant and reproducible intensity.

  • Adjust the detector settings (gain, offset) to ensure the initial fluorescence signal is within the dynamic range and not saturated.

• Image Acquisition:

  • Select a region of interest (ROI) containing the fluorescent signal.

  • Acquire a time-lapse series of images of the ROI with a defined time interval between each frame. Use the same acquisition settings for all frames.

• Data Analysis:

  • Open the image series in image analysis software.

  • Measure the mean fluorescence intensity within the ROI for each time point.

  • Measure the mean fluorescence intensity of a background region (without any specific staining) for each time point.

  • Subtract the background intensity from the ROI intensity for each time point to correct for any signal drift.

  • Normalize the background-corrected intensity at each time point to the intensity of the first time point (t=0).

  • Plot the normalized fluorescence intensity as a function of time.

• Quantification:

  • The rate of fluorescence decay is an indicator of the photobleaching rate.

  • To determine the photobleaching half-life (t½), fit the decay curve to a single or double exponential decay function and calculate the time at which the fluorescence intensity is reduced to 50% of its initial value.

Mandatory Visualizations

Caption: A logical workflow for troubleshooting Vat Red 15 photobleaching.

Caption: Experimental workflow for quantifying the photobleaching rate.

References

• 1. Photobleaching - Wikipedia [en.wikipedia.org]
• 2. Minimizing photobleaching during confocal microscopy of fluorescent probes bound to chromatin: role of anoxia and photon flux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ProLong Diamond and SlowFade Diamond Antifade Mountants for Fixed-Cell Imaging | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. Comparison of anti-fading agents used in fluorescence microscopy: image analysis and laser confocal microscopy study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. vectorlabs.com [vectorlabs.com]
• 6. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 7. Fluorophores for Confocal Microscopy [evidentscientific.com]
• 8. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 9. Scholars Crossing - Liberty University Research Week: Assessing the Fluorescent Properties of Anthraquinone-Based Dyes [digitalcommons.liberty.edu]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Vat Red 15 Staining

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing non-specific staining with Vat Red 15. The information is presented in a question-and-answer format to directly address common issues encountered during experimental workflows.

Troubleshooting Guide: Non-Specific Staining

Q1: I am observing high background fluorescence across my entire tissue section after staining with Vat Red 15. What are the potential causes and solutions?

High background staining can obscure specific signals and is a common issue in fluorescence microscopy. The primary causes can be categorized into issues with the staining protocol, the tissue preparation, or the properties of the dye itself.

Potential Causes & Solutions Summary

Cause	Solution
Inadequate Blocking	Increase blocking time and/or concentration of the blocking agent (e.g., Normal Serum, BSA).[1][2][3][4][5][6]
Excessive Dye Concentration	Titrate the concentration of Vat Red 15 to find the optimal balance between signal and background.
Hydrophobic Interactions	Include a non-ionic detergent (e.g., Triton X-100, Tween 20) in the wash buffers to reduce non-specific binding.
Ionic Interactions	Adjust the salt concentration of your buffers to minimize non-specific ionic binding of the dye.[7]
Tissue Autofluorescence	Treat the tissue with a quenching agent like Sudan Black B or use spectral unmixing if available on your microscope.[3][8][9][10] Include an unstained control to assess the level of autofluorescence.[9]
Incomplete Washing	Increase the number and duration of wash steps after dye incubation to remove unbound dye molecules.[1]
Dye Aggregation	Prepare fresh Vat Red 15 solution for each experiment. Due to its low solubility in aqueous solutions, consider using a minimal amount of a compatible organic solvent for the stock solution before further dilution in aqueous buffer.[11][12][13][14][15]

Frequently Asked Questions (FAQs)

Q2: What are the chemical properties of Vat Red 15 that might contribute to non-specific staining?

Vat Red 15, also known as C.I. 71100, is a purple-red powder with the molecular formula C₂₇H₁₃N₃O₂.[11][15][16] It is largely insoluble in water, acetone, and ethanol, but slightly soluble in solvents like chloroform, pyridine, and toluene.[11][12][13][14][15] Its application in textile dyeing relies on a reduction step in an alkaline solution to form a water-soluble "leuco" form, which has an affinity for fibers.[11][15][17][18] This leuco form can exhibit green fluorescence.[11][15] In a research context, the dye's hydrophobicity and potential for aggregation can lead to non-specific binding to cellular and tissue components.

Q3: How can I be sure the staining I'm seeing isn't just tissue autofluorescence?

It is crucial to include an unstained control slide in your experiment.[9] This control should go through all the same processing steps (dewaxing, antigen retrieval, etc.) but without the addition of Vat Red 15. By imaging this slide using the same settings as your stained slides, you can determine the baseline level of autofluorescence in your tissue.[9] Autofluorescence is often more pronounced in the blue and green channels.[9][10]

Q4: Can my tissue fixation method affect non-specific staining with Vat Red 15?

Yes, fixation can significantly impact staining. Over-fixation with aldehydes like formalin can increase tissue hydrophobicity, leading to more non-specific background staining.[2][8] It's important to optimize fixation time based on the tissue size and type.

Q5: I am using Vat Red 15 in a protocol with antibodies. Could the non-specific staining be from my antibodies?

If you are using Vat Red 15 in conjunction with immunohistochemistry (IHC) or immunofluorescence (IF), the source of non-specific staining could indeed be your primary or secondary antibodies.

Troubleshooting Antibody-Related Non-Specific Staining

Issue	Solution
Primary or Secondary Antibody Concentration Too High	Titrate your antibodies to determine the optimal dilution that maximizes specific signal while minimizing background.[1][2][6][9][19]
Secondary Antibody Cross-Reactivity	Run a control where the primary antibody is omitted.[8][20] If staining is still present, your secondary antibody may be binding non-specifically. Consider using a pre-adsorbed secondary antibody.[8][20]
Insufficient Blocking	Use a blocking serum from the same species as the host of your secondary antibody.[1][4][5][6][20]
Endogenous Peroxidase/Phosphatase Activity (for enzymatic detection)	If using a peroxidase-based system, block endogenous peroxidases with a hydrogen peroxide solution.[1][21] For alkaline phosphatase, use levamisole (B84282) in your blocking step.[1]

Experimental Protocols

Protocol 1: General Staining with Vat Red 15 (Hypothetical for Biological Samples)

This protocol is a generalized starting point. Optimization will be required for specific applications.

• Deparaffinization and Rehydration:

  • Immerse slides in xylene: 2 x 5 minutes.

  • Immerse in 100% ethanol: 2 x 3 minutes.

  • Immerse in 95% ethanol: 1 x 3 minutes.

  • Immerse in 70% ethanol: 1 x 3 minutes.

  • Rinse in distilled water.

• Antigen Retrieval (if applicable):

  • Perform heat-induced or proteolytic-induced epitope retrieval as required for your target.

• Blocking:

  • Incubate sections with a blocking solution (e.g., 10% normal goat serum in PBS) for 30-60 minutes at room temperature.[1]

• Vat Red 15 Staining:

  • Prepare a fresh working solution of Vat Red 15 in an appropriate buffer. Initial testing of concentrations from 1-10 µM is recommended.

  • Apply the Vat Red 15 solution to the sections and incubate for a predetermined time (e.g., 30-60 minutes) at room temperature, protected from light.

• Washing:

  • Wash slides in PBS with 0.05% Tween 20: 3 x 5 minutes.

• Counterstaining (Optional):

  • Apply a nuclear counterstain such as DAPI, if desired.

• Mounting:

  • Mount coverslips using an anti-fade mounting medium.[9]

Protocol 2: Troubleshooting by Optimizing Blocking

• Prepare multiple slides of your tissue.

• On slide 1 (control), use your standard blocking protocol.

• On slide 2, increase the concentration of the blocking agent (e.g., from 5% to 10% normal serum).

• On slide 3, increase the incubation time of the blocking step (e.g., from 30 minutes to 60 or 90 minutes).[22]

• Proceed with the remainder of your standard staining protocol for all slides.

• Compare the level of non-specific background staining across the different conditions to determine the optimal blocking strategy.

Visual Troubleshooting Guides

Below are diagrams illustrating key concepts and workflows for troubleshooting non-specific staining.

Caption: A decision tree for troubleshooting non-specific staining.

Caption: Key factors that can cause non-specific staining.

References

• 1. qedbio.com [qedbio.com]
• 2. biossusa.com [biossusa.com]
• 3. biotium.com [biotium.com]
• 4. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 5. The importance of blocking when using Nano-Secondary reagents for IF | Proteintech Group [ptglab.com]
• 6. stjohnslabs.com [stjohnslabs.com]
• 7. sinobiological.com [sinobiological.com]
• 8. vectorlabs.com [vectorlabs.com]
• 9. biotium.com [biotium.com]
• 10. vectorlabs.com [vectorlabs.com]
• 11. worlddyevariety.com [worlddyevariety.com]
• 12. sdinternational.com [sdinternational.com]
• 13. China Biggest Vat Red 15 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 14. Vat Dyes Exporter, Vat Dyes Supplier in Mumbai [dyestuff.co.in]
• 15. VAT RED 15|CAS NO.4216-02-8 [chinainterdyes.com]
• 16. cncolorchem.com [cncolorchem.com]
• 17. How to use vat red 15 dye ? [xcwydyes.com]
• 18. textilelearner.net [textilelearner.net]
• 19. origene.com [origene.com]
• 20. bosterbio.com [bosterbio.com]
• 21. Intro to Immunohistochemistry (IHC) Staining: Steps & Best Practices [leicabiosystems.com]
• 22. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Fluorescent Staining for Microplastic Analysis

A Note on Terminology: While the term "Vat Red 15" was specified, current scientific literature extensively refers to Nile Red for the fluorescent staining of microplastics, particularly in conjunction with automated analysis tools like MP-VAT. This guide will focus on Nile Red, as it is the validated dye for this application.

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing Nile Red concentration for accurate and efficient microplastic staining.

Troubleshooting Guide

This guide addresses common issues encountered during the fluorescent staining of microplastics with Nile Red.

Problem	Potential Cause	Recommended Solution
Inconsistent or weak fluorescent signal	Suboptimal Dye Concentration: The concentration of Nile Red may be too low for effective staining.	Ensure the Nile Red concentration is not below 0.01 mg/mL. Optimal signals for some protocols have been observed at concentrations around 0.25 mg/L.[1]
Inadequate Incubation Time: The dye may not have had enough time to adsorb to the microplastic surface.	While staining can be effective in as little as 5 minutes, an incubation time of 30 minutes is commonly adopted and has shown strong fluorescence.[2]
Poor Solvent Choice: The solvent used to dissolve the Nile Red may not be optimal for all plastic polymers.	An acetone (B3395972)/water mixture (25% v/v) has been identified as an effective solvent that balances strong fluorescence with minimal polymer degradation.[3] For certain plastics like PE and PP, more polar solvents like chloroform (B151607) have also been shown to produce high fluorescence.[3]
High background fluorescence	Co-staining of Natural Organic Matter: Natural materials in the sample can also be stained by Nile Red, leading to false positives.	Implement a digestion step to remove organic matter before staining. Common methods include using hydrogen peroxide, acids, or alkalis.[4]
Excess Dye Residue: Residual Nile Red on the filter or in the sample can create background noise.	After staining, wash the sample with an appropriate solvent (e.g., acetone or water) to remove excess dye.[5]
Fluorescence quenching (signal reduction at high concentrations)	Excessive Dye Concentration: At very high concentrations, Nile Red can exhibit self-quenching, which reduces the fluorescent signal.	Avoid overly concentrated staining solutions. A concentration of 0.25 mg/L has been found to be optimal in some studies, with higher concentrations leading to reduced fluorescence.[1]
Difficulty distinguishing between different plastic types	Uniform Staining Protocol: A single staining protocol may not produce significantly different fluorescent signatures across all polymer types.	The solvatochromic properties of Nile Red mean its emission spectrum can shift based on the polarity of the plastic.[6] Experiment with different solvents and analyze the hue, saturation, and value (HSV) of the fluorescence to potentially differentiate between polymer types.[3]
Automated counting errors with MP-VAT software	Incorrect Image Thresholding: The software may not be correctly identifying the stained particles due to poor contrast or background fluorescence.	Use the updated MP-VAT 2.0 script, which is designed to remove unselected areas and identify only red particles, excluding white reflections.[2] Manually adjust the threshold settings in the accompanying MP-ACT script if necessary for your specific imaging conditions.
Poor Photographic Conditions: Inconsistent lighting and camera settings can affect the reliability of automated analysis.	Maintain stable photographic conditions. Recommended settings include an exposure time of 2 seconds, ISO 100, and an F-stop of 5.6. The 470 nm LED light source should have an emission of >1600 lx.[2]

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of Nile Red for staining microplastics?

The optimal concentration can vary depending on the specific protocol and sample type. However, a concentration of 0.25 mg/L has been shown to provide a strong fluorescent signal without significant quenching effects.[1] It is crucial not to go below a concentration of 0.01 mg/mL to ensure effective staining.[2]

Q2: How long should I incubate the microplastics with the Nile Red solution?

While staining can occur in as little as 5 minutes, a standard incubation time of 30 minutes is widely used and has been shown to produce strong and consistent fluorescence across various polymer types.[2]

Q3: What is the best solvent to use for the Nile Red staining solution?

An acetone/water mixture (25% v/v) is recommended as an optimal solvent. This mixture enhances fluorescence while preserving the integrity of the plastic polymers.[3]

Q4: My samples contain a lot of organic material. How can I prevent this from interfering with the microplastic staining?

It is highly recommended to perform a digestion step to remove natural organic matter before staining. This can be achieved using agents like hydrogen peroxide, acids, or alkalis .[4][5] This step is crucial for reducing false positives.

Q5: Can I use Nile Red staining to identify the type of plastic?

Nile Red is a solvatochromic dye, meaning its fluorescence emission can change based on the polarity of the surrounding environment (the plastic polymer).[6] By analyzing the color and intensity of the fluorescence, it is possible to differentiate between some polymer types. However, for definitive identification, this method should be coupled with spectroscopic techniques like FTIR or Raman spectroscopy.[1]

Q6: How soon after staining should I analyze my samples?

It is recommended to conduct the quantification within one week of staining, as both the number of particles and the fluorescent signal can be lost over time.[2]

Experimental Protocols

Nile Red Stock Solution Preparation

• Weighing: Accurately weigh the desired amount of Nile Red powder.

• Dissolving: Dissolve the Nile Red powder in a suitable solvent (e.g., acetone) to create a concentrated stock solution. A common concentration for a stock solution is 1 mg/mL.

• Storage: Store the stock solution in a dark, airtight container at 4°C.

Microplastic Staining Protocol

• Sample Preparation: If the sample contains significant organic matter, perform a digestion step using an appropriate method (e.g., hydrogen peroxide digestion).

• Filtration: Filter the sample through a membrane filter to collect the microplastics.

• Staining Solution Preparation: Prepare the working staining solution by diluting the Nile Red stock solution in the chosen solvent (e.g., 25% acetone in water) to the desired final concentration (e.g., 0.25 mg/L).

• Incubation: Add the staining solution to the filter, ensuring all microplastics are covered. Incubate for 30 minutes in a dark environment.

• Washing: After incubation, remove the staining solution and wash the filter with a suitable solvent (e.g., acetone or water) to remove excess dye.

• Drying: Allow the filter to dry completely in a dark place before imaging.

• Imaging: Use a fluorescence microscope with an appropriate excitation wavelength (e.g., 470 nm) and filter to capture images of the stained microplastics.

• Analysis: Analyze the images using software such as ImageJ with the MP-VAT plugin for automated quantification.

Quantitative Data Summary

Table 1: Recommended Nile Red Concentrations and Recovery Rates

Study/Method	Recommended Concentration	Reported Recovery Rate	Spiked Sample Type
MP-VAT	>0.01 mg/mL	89.0–111.1%	Spiked filters
MP-VAT 2.0	Not specified, but builds on MP-VAT	98.2 ± 6.9%	Spiked samples
Sturm et al. (2023)	0.25 mg/L	93.3% (Polypropylene) - 101.7% (Polyester)	Not specified

Table 2: Influence of Staining Conditions on Fluorescence

Parameter	Condition	Outcome	Reference
Concentration	0.05 mg/L	Decreased fluorescence intensity	[1]
0.25 mg/L	Optimal signal	[1]
0.5 mg/L	Reduced fluorescence due to quenching	[1]
Incubation Time	5 minutes	Effective staining	[2]
30 minutes	Strong red fluorescence
Solvent	Acetone/Water (25% v/v)	Optimal balance of fluorescence and minimal degradation	[3]
n-hexane	Strong fluorescence for aliphatic MPs (e.g., PP, LDPE)	[3]
Chloroform	Strong fluorescence for most MPs	[3]

Visualizations

Caption: Experimental workflow for microplastic staining and analysis.

Caption: Troubleshooting flowchart for staining issues.

References

• 1. Identification of microplastics using Nile Red (NR) Staining - Solen [solenvn.com]
• 2. mpvat.wordpress.com [mpvat.wordpress.com]
• 3. mdpi.com [mdpi.com]
• 4. mpvat.wordpress.com [mpvat.wordpress.com]
• 5. Labeling Microplastics with Fluorescent Dyes for Detection, Recovery, and Degradation Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Fluorescence Quenching of Perinone Dyes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs to address common challenges associated with the fluorescence quenching of perinone dyes.

Frequently Asked Questions (FAQs)

Q1: What are perinone dyes and why are they used?

Perinone dyes are a class of organic compounds known for their robust photostability and, in some cases, strong fluorescence. They are utilized in various applications, including as pigments, in organic electronics, and as fluorescent probes in biological imaging and sensing. Their excellent stability against light and weathering makes them suitable for applications requiring high fastness properties.

Q2: What is fluorescence quenching and why is it a problem for perinone dyes?

Fluorescence quenching is any process that decreases the fluorescence intensity of a substance. For perinone dyes, this can be a significant issue, leading to weak signals and reduced sensitivity in fluorescence-based experiments. The planar structure of many perinone derivatives makes them susceptible to aggregation, a common cause of quenching.

Q3: What are the main causes of fluorescence quenching in perinone dyes?

The primary causes of fluorescence quenching in perinone dyes include:

• Aggregation-Caused Quenching (ACQ): At high concentrations, the planar perinone molecules can stack together (π–π stacking), forming non-fluorescent or weakly fluorescent aggregates.[1] This is a dominant quenching mechanism for many organic dyes.

• Solvent Effects: The polarity of the solvent can significantly influence the fluorescence quantum yield.[2][3][4] The choice of solvent can affect the energy levels of the excited state and promote non-radiative decay pathways.

• Photoinduced Electron Transfer (PET): In the presence of electron-donating or electron-accepting molecules, an excited perinone dye can undergo PET, leading to a non-emissive state.

• Presence of Quenchers: Contaminants in the solvent or other molecules in the experimental system, such as dissolved oxygen, can act as quenchers.

Q4: How can I tell if my perinone dye is aggregating?

Aggregation can often be detected by changes in the absorption and emission spectra. A common sign of H-aggregate formation (a type of non-fluorescent aggregate) is the appearance of a new, blue-shifted band (hypsochromic shift) in the absorption spectrum. You may also observe a decrease in fluorescence intensity as the concentration of the dye increases.

Q5: Can I overcome fluorescence quenching of my perinone dye?

Yes, in many cases, fluorescence quenching can be mitigated or overcome. Strategies include optimizing the solvent, controlling the dye concentration, modifying the chemical structure of the dye to improve solubility and reduce aggregation, and removing potential quenchers from your system.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with perinone dyes.

Problem	Possible Cause	Suggested Solution
Low or no fluorescence signal	Aggregation-Caused Quenching (ACQ)	- Reduce the concentration of the dye. - Use a solvent that promotes dye solubility and discourages aggregation (e.g., less polar solvents for nonpolar dyes). - Introduce bulky substituents to the perinone core to sterically hinder aggregation. - Consider co-assembling the dye with a "molecular barrier" to prevent π–π stacking.
Inappropriate solvent	- Test a range of solvents with varying polarities to find the optimal medium for your specific perinone derivative. - For some dyes, increasing solvent polarity can enhance the fluorescence quantum yield.
Presence of quenchers	- Use high-purity, spectroscopic-grade solvents. - Degas your solution to remove dissolved oxygen, a common quencher.
Fluorescence intensity decreases over time	Photobleaching	- Minimize the exposure of your sample to the excitation light. - Use an anti-fade mounting medium if applicable (for microscopy). - Ensure you are using the appropriate excitation wavelength and power.
Chemical degradation	- Check the stability of your perinone dye in the experimental buffer and temperature conditions.
Inconsistent fluorescence between samples	Variations in dye concentration	- Ensure accurate and consistent preparation of your dye solutions.
Differences in sample environment (pH, ionic strength)	- Maintain consistent buffer conditions across all samples.

Quantitative Data on Perinone Dye Fluorescence

The following tables summarize key photophysical data for selected perinone derivatives to aid in experimental design and troubleshooting.

Table 1: Fluorescence Quantum Yields of Selected Perinone Derivatives

Perinone Derivative	Solvent	Fluorescence Quantum Yield (ΦF)	Reference
Unsubstituted Perinone (trans-isomer)	-	0.02	[5]
Soluble Perinone (trans-isomer 11)	-	0.40	[5]
Soluble Perinone (cis-isomer 11a)	-	No fluorescence detected	[5]
Tetraoctyl-substituted Perinone (34 and 34a)	Chloroform, Dichloromethane	0.47	[5]
Perylene Perinone Nonylphenol	Toluene	~1.00 (±0.05)
Perylene Perinone Nonylphenol	Xylene	~0.80 (±0.08)

Table 2: Fluorescence Lifetimes of Selected Perinone Derivatives

Perinone Derivative	Solvent/Medium	Fluorescence Lifetime (τ)	Reference
Unsubstituted Perinone	-	4.9 ms*	[5]

*Note: This long lifetime may indicate phosphorescence rather than fluorescence. Researchers should be cautious when interpreting this value.

Experimental Protocols

Protocol 1: Measurement of Fluorescence Quantum Yield (Relative Method)

This protocol describes a common method for determining the fluorescence quantum yield of a perinone dye relative to a known standard.

Materials:

• Perinone dye of interest

• Fluorescence standard with a known quantum yield (e.g., quinine (B1679958) sulfate, rhodamine 6G)

• Spectroscopic grade solvents

• UV-Vis spectrophotometer

• Fluorometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Prepare a series of dilute solutions of both the perinone dye and the fluorescence standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

• Measure the absorbance of each solution at the chosen excitation wavelength using the UV-Vis spectrophotometer.

• Record the fluorescence emission spectrum of each solution using the fluorometer, ensuring the excitation wavelength is the same as that used for the absorbance measurements.

• Integrate the area under the emission spectrum for each solution to obtain the integrated fluorescence intensity.

• Plot the integrated fluorescence intensity versus absorbance for both the perinone dye and the standard. The plots should be linear.

• Calculate the slope (gradient) of the linear fit for both plots.

• Calculate the quantum yield of the perinone dye (ΦX) using the following equation:

  ΦX = ΦST * (GradX / GradST) * (ηX2 / ηST2)

  Where:

  • ΦST is the quantum yield of the standard.

  • GradX and GradST are the gradients of the plots for the sample and standard, respectively.

  • ηX and ηST are the refractive indices of the sample and standard solutions (if different solvents are used).

Protocol 2: Mitigating Aggregation-Caused Quenching

This protocol provides general steps to troubleshoot and minimize ACQ.

Procedure:

• Concentration Series: Prepare a series of solutions of your perinone dye with decreasing concentrations. Measure the fluorescence of each. If the fluorescence intensity per mole increases as the concentration decreases, aggregation is likely occurring.

• Solvent Screening: Dissolve the perinone dye in a variety of spectroscopic grade solvents with different polarities (e.g., hexane, toluene, chloroform, THF, ethanol, acetonitrile, DMSO). Measure the fluorescence of each solution to identify the solvent that provides the highest quantum yield.

• Temperature Variation: Gently heating the sample can sometimes disrupt aggregates, leading to an increase in fluorescence. However, be aware that temperature can also influence quenching through other mechanisms.

• Addition of Surfactants: In aqueous media, the addition of a surfactant at a concentration above its critical micelle concentration can help to solubilize and separate dye molecules, thereby reducing aggregation.

Visualizing Key Concepts

The following diagrams illustrate important mechanisms and workflows related to perinone dye fluorescence quenching.

Caption: Key mechanisms of fluorescence quenching in perinone dyes.

Caption: Troubleshooting workflow for low fluorescence signals.

References

• 1. Engineering the Aggregation of Dyes on Ligand-Shell Protected Gold Nanoparticles to Promote Plexcitons Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. Solvatochromism - Wikipedia [en.wikipedia.org]
• 5. Perinone—New Life of an Old Molecule - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for handling and storing C.I. 71100 powder

This guide provides best practices, safety protocols, and troubleshooting advice for researchers, scientists, and drug development professionals working with C.I. 71100 powder.

Frequently Asked Questions (FAQs)

Q1: What is C.I. 71100?

A1: C.I. 71100, commonly known as Solvent Red 135, is a bright, yellowish-red synthetic organic pigment.[1][2] It belongs to the amino ketone class of dyes and is structurally an anthraquinone (B42736) dye.[2][3] Due to its non-polar nature, it is insoluble in water but soluble in various organic solvents.[1][3][4] Its primary applications are in the coloring of plastics (such as polystyrene, ABS, PVC, and PET), polyester (B1180765) fibers, and other industrial materials.[1][4][5]

Q2: What are the primary hazards associated with C.I. 71100 powder?

A2: As with many fine powders, the primary hazard of C.I. 71100 is inhalation of dust, which may cause respiratory tract irritation.[6][7] Skin and eye contact can also cause mild irritation.[6][8] Accidental ingestion may lead to gastrointestinal irritation.[6] It is crucial to consult the manufacturer-specific Safety Data Sheet (SDS) for comprehensive hazard information.[9][10]

Q3: What Personal Protective Equipment (PPE) is required when handling this powder?

A3: To minimize exposure, the following PPE should be worn:

• Respiratory Protection: A NIOSH-approved dust mask or a half-mask respirator with a particulate filter is recommended to prevent inhalation.[6][10][11][12]

• Hand Protection: Chemically resistant gloves (e.g., nitrile or vinyl) should be used to prevent skin contact.[6][9]

• Eye Protection: Safety goggles or a face shield are necessary to protect eyes from airborne dust.[9]

• Body Protection: A lab coat, long-sleeved shirt, and long pants should be worn to cover exposed skin.[9][10]

Handling and Storage Protocols

General Handling Workflow

The following diagram outlines the standard workflow for safely handling C.I. 71100 powder from receipt to disposal.

Caption: Standard workflow for handling C.I. 71100 powder.

Storage Conditions

Proper storage is critical to maintain the stability and performance of C.I. 71100 powder. Agglomeration or caking may indicate product deterioration.[13]

Parameter	Recommended Condition	Rationale
Temperature	15°C to 25°C (59°F to 77°F)[14]	Prevents softening, caking, and thermal degradation.[14][15]
Humidity	Below 50-60% Relative Humidity[13][14]	Minimizes moisture uptake, which can cause clumping and affect flow.[14]
Light	Store in a dark location	Avoids potential photodegradation.
Container	Tightly sealed, original container or airtight glass/stainless steel jars.[9][11][16]	Protects from moisture, contamination, and spills.[9][14]
Inventory	First-In, First-Out (FIFO)[14]	Ensures older stock is used first to prevent long-term degradation.

Experimental Protocols & Troubleshooting

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of C.I. 71100.

Table 1: Physical & Chemical Properties

Property	Value	Source(s)
C.I. Name	71100	-
Common Name	Solvent Red 135	[1][2]
CAS Number	20749-68-2 / 71902-17-5	[2][17]
Molecular Formula	C₁₈H₆Cl₄N₂O	[2][3]
Molecular Weight	408.06 g/mol	[2]
Appearance	Bright red / Yellowish-red powder	[1][2]
Melting Point	~318°C	[4][5][17]
Heat Resistance (in PS)	~300°C	[4][5][17]

| Light Fastness (in PS) | Grade 8 (Superior) |[4][5][17] |

Table 2: Solubility in Organic Solvents at 20°C

Solvent	Solubility (g/L)	Source(s)
Dichloromethane (B109758)	0.3	[5][17][18]
Methylbenzene (Toluene)	0.6	[5][17][18]
Acetone	0.2	[5][17][18]
Butyl Acetate	0.2	[5][17][18]
Ethanol	0.1	[5][17][18]

| Water | Insoluble |[1][2][4] |

Protocol: Preparation of a 1 mM Stock Solution in Dichloromethane

Objective: To prepare a 1 mM stock solution of C.I. 71100 for experimental use.

Materials:

• C.I. 71100 (Solvent Red 135) powder (MW: 408.06 g/mol )

• Dichloromethane (DCM), anhydrous

• Analytical balance

• Weighing paper

• Spatula

• Glass beaker

• Volumetric flask (e.g., 10 mL) with stopper

• Pipettes

• Vortex mixer or magnetic stirrer

• Amber glass storage vial with screw cap

Methodology:

• Safety First: Perform all steps inside a chemical fume hood while wearing appropriate PPE (lab coat, safety goggles, nitrile gloves).

• Calculate Mass: To prepare 10 mL of a 1 mM solution, calculate the required mass of C.I. 71100:

  • Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

  • Mass (mg) = (0.001 mol/L) × (0.010 L) × (408.06 g/mol ) × (1000 mg/g) = 0.408 mg

• Weighing: Carefully weigh out approximately 0.41 mg of C.I. 71100 powder onto weighing paper using an analytical balance. Record the exact mass.

• Dissolution: Transfer the powder to the 10 mL volumetric flask. Add approximately 5-7 mL of dichloromethane to the flask.

• Mixing: Stopper the flask and gently swirl or vortex until the powder is completely dissolved. A magnetic stirrer can also be used for this step. The solution should be a clear, vibrant red.

• Final Volume: Once dissolved, carefully add dichloromethane to the flask until the bottom of the meniscus reaches the 10 mL calibration mark.

• Homogenization: Stopper the flask and invert it 10-15 times to ensure the solution is homogeneous.

• Storage: Transfer the final solution to a clearly labeled amber glass vial. The label should include the chemical name, exact concentration, solvent, and date of preparation. Store in a cool, dark place as per safety guidelines.

Troubleshooting Guide

Q: My C.I. 71100 powder is not dissolving completely. What should I do?

A: This is a common issue that can be resolved by following a systematic approach. Use the decision tree below to identify the cause and solution.

Caption: Decision tree for troubleshooting solubility issues.

Q: The powder appears clumped or has formed hard chunks in the container. Is it still usable?

A: Clumping indicates that the powder has likely been exposed to excess moisture or heat.[13][14] While it may still be usable, its performance could be compromised. It is recommended to first test a small, representative sample to see if it dissolves and performs as expected in your application before using the bulk material.[13] Always use fresh, free-flowing powder for critical experiments.

Q: How should I dispose of waste C.I. 71100 powder and contaminated materials?

A: C.I. 71100 is not biodegradable and should be treated as hazardous chemical waste.[11][19]

• Solid Waste: Collect unused powder and contaminated items (e.g., gloves, weighing paper, pipette tips) in a designated, sealed, and clearly labeled hazardous waste container.[20][21]

• Liquid Waste: Collect solutions containing C.I. 71100 in a separate, sealed, and labeled hazardous waste container. Do not pour down the drain.[9]

• Disposal: All waste must be disposed of through your institution's Environmental Health & Safety (EHS) office or a certified hazardous waste management facility, in accordance with local, state, and federal regulations.[11][20][22]

Spill Management Protocol

In the event of a spill, follow these steps to ensure safety and proper cleanup.

Caption: Flowchart for managing a C.I. 71100 powder spill.

References

• 1. Solvent Red 135 | 20749-68-2 [chemicalbook.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. nbinno.com [nbinno.com]
• 4. Solvent Red 135 [jnogilvychem.com]
• 5. epsilonpigments.com [epsilonpigments.com]
• 6. buildsite.com [buildsite.com]
• 7. scribd.com [scribd.com]
• 8. sswholesale.com.au [sswholesale.com.au]
• 9. eyecandypigments.com [eyecandypigments.com]
• 10. eyecandypigments.com [eyecandypigments.com]
• 11. A Safety Guide for Using Pigment Powders - New England Home Shows - MA & RI [newenglandhomeshows.com]
• 12. Hingst's Sign Post: What You Don't Know About Pigment Powders Could Be Hazardous to Your Health [hingstssignpost.blogspot.com]
• 13. tcipowder.com [tcipowder.com]
• 14. Best Practices for Powder Storage and Handling - coatingAI [coatingai.com]
• 15. beaufort.tricare.mil [beaufort.tricare.mil]
• 16. inertcorp.com [inertcorp.com]
• 17. Solvent red 135|CAS NO.71902-17-5/20749-68-2 [xcolorpigment.com]
• 18. China Solvent Red 135 / CAS 20749-68-2/71902-17-5 factory and manufacturers | Precise Color [precisechem.com]
• 19. earthpigments.com [earthpigments.com]
• 20. benchchem.com [benchchem.com]
• 21. benchchem.com [benchchem.com]
• 22. Hazardous Waste Management // Environmental Health & Safety // UC Irvine [ehs.uci.edu]

Technical Support Center: Enhancing the Fluorescence Signal of Vat Red 15

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for utilizing and enhancing the fluorescence signal of Vat Red 15 in a research setting. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is Vat Red 15 and why is its fluorescence of interest?

A1: Vat Red 15, also known as C.I. 71100, is a synthetic anthraquinone-based vat dye.[1][2] In its oxidized form, it is a non-fluorescent red pigment. However, upon chemical reduction in an alkaline environment (a process called "vatting"), it converts to its water-soluble "leuco" form, which exhibits a distinct green fluorescence.[2] This switchable fluorescence makes it a potential tool for various research applications, including as a redox indicator or a fluorescent probe in specific assay conditions.

Q2: How is the fluorescent leuco form of Vat Red 15 generated?

A2: The fluorescent leuco form is generated by reducing the insoluble Vat Red 15 pigment in a basic aqueous solution. The most common laboratory method involves using a reducing agent, such as sodium hydrosulfite (also known as sodium dithionite), in the presence of an alkali, like sodium hydroxide (B78521) (NaOH), to maintain a high pH.[3]

Q3: What are the key factors that influence the fluorescence intensity of the leuco form?

A3: The fluorescence signal of the leuco form of Vat Red 15 is highly sensitive to its chemical environment. Key factors include:

• pH: A highly alkaline environment (typically pH 11-13) is crucial for both the reduction reaction and the stability of the fluorescent leuco form.[4]

• Presence of Oxygen: The leuco form is readily oxidized back to its non-fluorescent state by atmospheric oxygen. Therefore, maintaining an oxygen-free environment is critical for a stable signal.[4]

• Concentration of Reducing Agent: A sufficient concentration of the reducing agent is necessary to both initiate and maintain the dye in its reduced, fluorescent state.[5]

• Temperature: Temperature can affect the rate of both the reduction and oxidation reactions. Optimal temperatures need to be determined empirically for specific applications.[4]

• Solvent: The polarity of the solvent can influence the fluorescence properties of the leuco dye.[6]

Q4: Are there specific excitation and emission wavelengths for the leuco form of Vat Red 15?

A4: While it is known that the alkaline reduced leuco form of Vat Red 15 exhibits green fluorescence, specific excitation and emission maxima are not well-documented in publicly available literature.[2] As with other anthraquinone (B42736) derivatives, these properties can be influenced by the solvent and other environmental factors.[7] For precise measurements, it is recommended to determine the excitation and emission spectra experimentally using a spectrofluorometer. A starting point for excitation could be in the blue-to-green region of the spectrum.

Troubleshooting Guide: Weak or No Fluorescence Signal

This guide provides a systematic approach to troubleshooting common issues leading to a weak or absent fluorescence signal from the leuco form of Vat Red 15.

Problem	Possible Cause	Recommended Solution
No or very weak green fluorescence observed after adding reducing agents.	Incomplete Reduction: The Vat Red 15 has not been fully converted to its leuco form.	Increase Reducing Agent Concentration: Incrementally add more sodium hydrosulfite. Ensure the sodium hydrosulfite is fresh as it can degrade over time. Verify Alkaline pH: Check the pH of the solution and adjust to pH 11-13 with NaOH if necessary. Gentle Heating: Gently warm the solution (e.g., to 40-50°C) to facilitate the reduction process, but avoid boiling.[8]
Initial fluorescence signal rapidly disappears.	Oxidation by Atmospheric Oxygen: The fluorescent leuco form is highly sensitive to oxygen and is quickly reverting to the non-fluorescent oxidized state.	Work in an Inert Atmosphere: If possible, prepare and handle the solution in a glove box or under a stream of an inert gas like nitrogen or argon. Use Deoxygenated Solutions: Prepare all buffers and solutions with deoxygenated water. Add an Oxygen Scavenger: Consider adding an oxygen scavenging system, such as glucose oxidase and catalase, for sensitive applications.
Fluorescence signal is present but weak.	Suboptimal Excitation/Emission Wavelengths: You may not be using the optimal wavelengths for excitation and detection.	Determine Optimal Wavelengths: Use a spectrofluorometer to measure the excitation and emission spectra of your prepared leuco-Vat Red 15 solution to identify the peak wavelengths.
Low Quantum Yield: The intrinsic fluorescence efficiency of the leuco form in your specific experimental conditions may be low.	Solvent Optimization: Experiment with different solvent systems to see if a change in polarity enhances the fluorescence. Add Fluorescence Enhancers: For some fluorophores, the addition of certain reagents can enhance fluorescence. This would require empirical testing for leuco-Vat Red 15.
Photobleaching: The fluorescent molecules are being destroyed by the excitation light.	Reduce Excitation Light Intensity: Use the lowest possible laser power or illumination intensity on your microscope or fluorometer. Minimize Exposure Time: Reduce the image acquisition time or the duration of continuous measurement. Use Antifade Reagents: For microscopy, consider using a commercially available antifade mounting medium for live-cell imaging if compatible with your experimental setup.[9]
Inconsistent fluorescence signal between experiments.	Variability in Reagent Concentrations or Purity: Inconsistent amounts or quality of Vat Red 15, sodium hydrosulfite, or NaOH.	Use Fresh Reagents: Always use fresh sodium hydrosulfite. Precise Measurements: Ensure accurate and consistent preparation of all solutions. Standardize Protocol: Follow a standardized protocol for every experiment to ensure reproducibility.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of Fluorescent Leuco-Vat Red 15

This protocol describes the preparation of a stock solution of the water-soluble, fluorescent leuco form of Vat Red 15 for general laboratory use.

Materials:

• Vat Red 15 powder

• Sodium hydroxide (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Deionized water (deoxygenated)

• Nitrogen or Argon gas (optional, but recommended)

• Sealed, airtight container (e.g., amber vial with a septum)

Procedure:

• Prepare Deoxygenated Water: Bubble nitrogen or argon gas through deionized water for at least 30 minutes to remove dissolved oxygen.

• Prepare Alkaline Solution: In a fume hood, prepare a 0.1 M NaOH solution using the deoxygenated water.

• Dispense Vat Red 15: Weigh the desired amount of Vat Red 15 powder and place it in the airtight container.

• Create a Slurry: Add a small amount of the deoxygenated 0.1 M NaOH solution to the Vat Red 15 powder and mix to form a smooth paste. This prevents clumping.

• Vatting Process: a. Transfer the remaining volume of the 0.1 M NaOH solution to the container with the Vat Red 15 paste. b. If possible, purge the headspace of the container with nitrogen or argon gas. c. Seal the container and place it on a magnetic stirrer. d. Gently heat the solution to approximately 50-60°C while stirring. e. Carefully and slowly add a molar excess of fresh sodium hydrosulfite powder (typically 2-3 times the molar amount of Vat Red 15). f. Continue stirring at 50-60°C under an inert atmosphere for 15-30 minutes. A color change from red to a brownish solution with green fluorescence should be observed, indicating the formation of the leuco form.[2]

• Storage: a. Allow the solution to cool to room temperature. b. The resulting solution is your stock of fluorescent leuco-Vat Red 15. c. For storage, ensure the container is tightly sealed, the headspace is filled with inert gas, and it is protected from light. Use the solution as quickly as possible, as its stability is limited.

Protocol 2: General Procedure for Fluorescence Measurement

This protocol outlines the general steps for measuring the fluorescence of the prepared leuco-Vat Red 15 solution using a spectrofluorometer.

Materials:

• Prepared leuco-Vat Red 15 stock solution

• Deoxygenated buffer or solvent of choice (alkaline, pH 11-13)

• Quartz cuvette

• Spectrofluorometer

Procedure:

• Instrument Setup: Turn on the spectrofluorometer and allow the lamp to stabilize. Set the excitation and emission slits to an appropriate width (e.g., 5 nm).

• Blank Measurement: Fill the cuvette with the deoxygenated, alkaline buffer/solvent and place it in the fluorometer. Perform a blank scan to subtract any background fluorescence from the solvent.

• Sample Preparation: In an inert atmosphere if possible, dilute a small aliquot of the leuco-Vat Red 15 stock solution into the deoxygenated, alkaline buffer/solvent in the cuvette to a concentration suitable for fluorescence measurement (typically in the micromolar range).

• Excitation and Emission Scan: a. To determine the optimal emission wavelength, set the excitation wavelength to a starting point (e.g., 480 nm) and scan the emission spectrum across a range (e.g., 500-700 nm). b. To determine the optimal excitation wavelength, set the emission wavelength to the peak identified in the previous step and scan the excitation spectrum across a range (e.g., 400-550 nm).

• Quantitative Measurement: Once the optimal excitation and emission wavelengths are determined, you can perform quantitative measurements of fluorescence intensity.

Visualizations

Caption: Experimental workflow for the preparation and fluorescence measurement of leuco-Vat Red 15.

Caption: Troubleshooting flowchart for weak or no fluorescence signal from leuco-Vat Red 15.

References

• 1. Fluorescence Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Dye - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Live Cell Imaging [labome.com]
• 6. mdpi.com [mdpi.com]
• 7. ikm.org.my [ikm.org.my]
• 8. benchchem.com [benchchem.com]
• 9. ProLong Live Antifade Reagent Protects Fluorescent Proteins and Dyes In Live-Cell Imaging | Thermo Fisher Scientific - SG [thermofisher.com]

Removing autofluorescence in Vat Red 15 stained samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges with autofluorescence in Vat Red 15 stained samples.

Frequently Asked Questions (FAQs)

Q1: What is autofluorescence and why is it a problem in my Vat Red 15 stained samples?

A1: Autofluorescence is the natural emission of light by biological structures, such as mitochondria, lysosomes, and extracellular matrix components like collagen and elastin (B1584352), when they are excited by light. This inherent fluorescence can be a significant problem as it can mask the specific signal from your Vat Red 15 stain, leading to poor image quality, reduced signal-to-noise ratio, and difficulty in interpreting your results.

Q2: What are the common causes of autofluorescence?

A2: Autofluorescence can arise from several sources:

• Endogenous Fluorophores: Molecules naturally present in the tissue, such as NADH, flavins, and lipofuscin, can fluoresce. Lipofuscin, an age-related pigment, is a common source of broad-spectrum autofluorescence.

• Fixation: Aldehyde fixatives like formaldehyde (B43269) and glutaraldehyde (B144438) can react with amines in the tissue to create fluorescent products.

• Extracellular Matrix: Proteins like collagen and elastin are known to be autofluorescent.

• Red Blood Cells: Heme groups within red blood cells can also contribute to background fluorescence.

Q3: I am observing high background fluorescence in the red channel. Is this definitely autofluorescence?

A3: While autofluorescence is a likely culprit, other factors can contribute to high background in the red channel. These include:

• Non-specific binding of Vat Red 15: The dye may be binding to unintended targets in your sample.

• Excess dye: Insufficient washing steps can leave behind unbound dye molecules.

• Contaminated reagents: Buffers or other solutions may be contaminated with fluorescent impurities.

It is crucial to include an unstained control sample in your experiment to determine the baseline level of autofluorescence.

Q4: Can the properties of Vat Red 15 itself contribute to unwanted fluorescence?

A4: Yes, under certain conditions. Vat Red 15 is known to exhibit a green fluorescence in alkaline solutions.[1][2] It is important to ensure your staining and mounting media are at an appropriate pH to avoid this issue.

Troubleshooting Guides

Issue: High background fluorescence obscuring Vat Red 15 signal.

This troubleshooting guide will walk you through a series of steps to identify and mitigate the source of high background fluorescence in your Vat Red 15 stained samples.

Caption: Troubleshooting workflow for high background fluorescence.

Step 1: Analyze an Unstained Control

• Action: Prepare a control sample that undergoes the exact same fixation, mounting, and imaging protocol but is not stained with Vat Red 15.

• Interpretation:

  • High fluorescence in the unstained control: This confirms that autofluorescence is a significant contributor to your background signal. Proceed to "Implement Autofluorescence Reduction Strategy."

  • Low fluorescence in the unstained control: The high background is likely due to issues with your staining protocol. Proceed to "Troubleshoot Staining Protocol."

Step 2: Troubleshoot Staining Protocol

• Optimize Washing Steps: Inadequate washing can leave residual, unbound Vat Red 15. Increase the number and duration of wash steps after dye incubation.

• Titrate Vat Red 15 Concentration: High concentrations of the dye can lead to non-specific binding. Perform a titration to find the lowest effective concentration.

• Check Reagent Purity: Ensure all buffers and solutions are freshly prepared and free of contaminants.

Step 3: Implement Autofluorescence Reduction Strategy

Based on your sample type and available equipment, choose one of the following methods to reduce autofluorescence.

Comparison of Autofluorescence Reduction Methods

Method	Principle	Effectiveness	Advantages	Disadvantages
Sodium Borohydride (B1222165)	Chemical reduction of aldehyde-induced fluorescent compounds.[3]	Significant reduction in aldehyde-induced autofluorescence.[4][5]	Simple and relatively quick procedure.	Can potentially alter tissue morphology or antigenicity; may not be effective against all sources of autofluorescence.
Sudan Black B	A lipophilic dye that quenches autofluorescence, particularly from lipofuscin.[6]	65-95% suppression of autofluorescence depending on the filter setup.[7][8]	Highly effective for lipofuscin-rich tissues.	Can introduce its own background in the far-red channel; may affect the fluorescence of the primary stain if not used carefully.[6]
Photobleaching	Exposing the sample to intense light to destroy autofluorescent molecules before staining.	Can achieve an average of 80% decrease in the brightest autofluorescent signals.[9][10]	Non-chemical method; can be highly effective.	Can be time-consuming; may damage the sample or affect the subsequent staining efficiency if not optimized.
Spectral Unmixing	Computational separation of the emission spectra of the specific stain and the autofluorescence.	Can significantly improve signal-to-noise ratio.[11]	Post-acquisition method that does not require chemical treatment; can separate overlapping signals.	Requires a spectral imaging system and specialized software; effectiveness depends on the spectral properties of the dye and autofluorescence.

Experimental Protocols

Protocol 1: Sodium Borohydride Treatment for Aldehyde-Induced Autofluorescence

This protocol is designed to reduce autofluorescence caused by aldehyde fixation.

Caption: Workflow for Sodium Borohydride treatment.

Materials:

• Sodium Borohydride (NaBH₄)

• Phosphate Buffered Saline (PBS), ice-cold

• Fixed tissue or cell samples

Procedure:

• Following fixation and washing, prepare a fresh 1 mg/mL solution of sodium borohydride in ice-cold PBS. Caution: Sodium borohydride reacts with water to produce hydrogen gas. Prepare in a well-ventilated area.

• Immerse the samples in the freshly prepared sodium borohydride solution.

• Incubate for 10 minutes at room temperature.

• Repeat the incubation with a fresh solution two more times for a total of three 10-minute incubations.

• Wash the samples thoroughly with PBS (3 times for 5 minutes each) to remove all traces of sodium borohydride.

• Proceed with your standard Vat Red 15 staining protocol.

Protocol 2: Sudan Black B Staining for Lipofuscin Autofluorescence

This protocol is effective for reducing autofluorescence originating from lipofuscin granules.

Caption: Workflow for Sudan Black B staining.

Materials:

• Sudan Black B (SBB)

• 70% Ethanol

• Phosphate Buffered Saline (PBS)

• Aqueous mounting medium

Procedure:

• Complete your Vat Red 15 staining and final washing steps.

• Prepare a 0.1% (w/v) solution of Sudan Black B in 70% ethanol. Ensure the solution is well-dissolved and filter it before use.

• Briefly hydrate your sample in 70% ethanol.

• Immerse the sample in the 0.1% Sudan Black B solution for 5-10 minutes at room temperature in the dark. Incubation times may need to be optimized.

• Briefly differentiate in 70% ethanol to remove excess stain.

• Wash thoroughly with PBS.

• Mount with an aqueous mounting medium.

Protocol 3: General Guidelines for Photobleaching

Photobleaching uses a strong light source to destroy autofluorescent molecules.

Materials:

• Fluorescence microscope with a broad-spectrum light source (e.g., mercury or xenon arc lamp, or a high-power LED).

Procedure:

• After fixation and permeabilization (if required), place your unstained sample on the microscope stage.

• Expose the sample to the full intensity of the light source. You can cycle through different filter cubes (e.g., DAPI, FITC, TRITC) to photobleach a broader spectrum of autofluorescent molecules.

• The duration of photobleaching can range from several minutes to over an hour and needs to be empirically determined for your specific sample type. Monitor the decrease in autofluorescence periodically.

• Once the autofluorescence has been sufficiently reduced, proceed with your Vat Red 15 staining protocol.

Method 4: Spectral Unmixing

Spectral unmixing is a computational technique that separates the emission spectra of different fluorophores, including autofluorescence.

Requirements:

• A confocal microscope equipped with a spectral detector.

• Software capable of spectral unmixing.

General Workflow:

• Acquire a reference spectrum for autofluorescence: Image an unstained control sample to capture the emission spectrum of the autofluorescence.

• Acquire a reference spectrum for Vat Red 15: Image a sample stained only with Vat Red 15 to capture its specific emission spectrum.

• Image your experimental sample: Acquire a spectral image (lambda stack) of your co-stained experimental sample.

• Perform spectral unmixing: Use the software to unmix the lambda stack from your experimental sample using the reference spectra for autofluorescence and Vat Red 15. The software will then generate separate images for the autofluorescence and the specific Vat Red 15 signal.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. VAT RED 15|CAS NO.4216-02-8 [chinainterdyes.com]
• 3. Reduction of background autofluorescence in brain sections following immersion in sodium borohydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pure.uj.ac.za [pure.uj.ac.za]
• 5. researchgate.net [researchgate.net]
• 6. biotium.com [biotium.com]
• 7. researchgate.net [researchgate.net]
• 8. What to do with high autofluorescence background in pancreatic tissues - an efficient Sudan black B quenching method for specific immunofluorescence labelling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. resources.revvity.com [resources.revvity.com]

Technical Support Center: Solvent Selection for Stable Vat Red 15 Solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the selection of appropriate solvents for creating stable solutions of Vat Red 15. The information is presented in a question-and-answer format to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: In which organic solvents is Vat Red 15 soluble?

A1: Based on available technical data, Vat Red 15 exhibits the following solubility profile:

• Soluble in: o-chlorophenol.[1][2][3][4][5]

• Slightly soluble in: Chloroform, pyridine, toluene (B28343), xylene, and acetic acid.[6]

• Insoluble in: Acetone and ethanol.[1][2][3][4][5]

It is important to note that "slightly soluble" is a qualitative description. For precise experimental work, it is recommended to quantitatively determine the solubility in your solvent of choice.

Q2: Is there any quantitative data available on the solubility of Vat Red 15 in these solvents?

Q3: How can I prepare a stable stock solution of Vat Red 15?

A3: To prepare a stable stock solution, you should use a solvent in which Vat Red 15 is most soluble, such as o-chlorophenol. For less concentrated solutions, chloroform, pyridine, or toluene may be suitable. The stability of the solution will depend on factors such as solvent purity, storage temperature, and exposure to light. It is recommended to conduct stability studies under your specific experimental conditions.

Q4: What factors can affect the stability of Vat Red 15 solutions?

A4: The stability of Vat Red 15 in solution can be influenced by several factors:

• Light: As a dye, Vat Red 15 may be susceptible to photodegradation. It is advisable to store solutions in amber vials or otherwise protect them from light.

• Temperature: Elevated temperatures can increase the rate of solvent evaporation, leading to precipitation of the solute. For long-term storage, refrigeration may be appropriate, provided the solvent's freezing point is not reached and the dye does not precipitate at lower temperatures. Some sources note that Vat Red 15 has high heat resistance in its solid form.[7]

• Solvent Quality: The presence of impurities or water in the solvent can potentially affect the solubility and stability of the dye. Using high-purity, anhydrous solvents is recommended.

• Oxidation: While the oxidized form of Vat Red 15 is generally stable, its reduced (leuco) form, used in textile dyeing, is sensitive to oxidation.[8] For laboratory stock solutions of the oxidized form, this is less of a concern unless reducing agents are present.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Vat Red 15 does not dissolve completely.	The concentration exceeds the solubility limit in the chosen solvent.	- Try a solvent with higher reported solubility (e.g., o-chlorophenol).- Increase the volume of the solvent.- Gently warm the solution while stirring. Be cautious with flammable solvents.- Use sonication to aid dissolution.
The solvent quality is poor.	Use a fresh bottle of high-purity, anhydrous solvent.
The solution is cloudy or contains suspended particles.	Incomplete dissolution or presence of insoluble impurities.	- Continue stirring or sonication.- Filter the solution through a solvent-compatible syringe filter (e.g., PTFE) to remove undissolved particles.
The color of the solution fades over time.	Photodegradation of the dye.	Store the solution in an amber vial or wrap the container in aluminum foil to protect it from light. Prepare fresh solutions more frequently.
Precipitate forms in the solution during storage.	The solution was saturated at a higher temperature and has since cooled.	Gently warm the solution to redissolve the precipitate before use. Store the solution at a constant temperature.
Solvent evaporation.	Ensure the container is tightly sealed. For volatile solvents, consider sealing with parafilm.

Data Presentation

Solvent	Solubility
o-Chlorophenol	Soluble
Chloroform	Slightly Soluble
Pyridine	Slightly Soluble
Toluene	Slightly Soluble
Xylene	Slightly Soluble
Acetic Acid	Slightly Soluble
Acetone	Insoluble
Ethanol	Insoluble

Experimental Protocols

Protocol for Determining Quantitative Solubility of Vat Red 15

This protocol describes a method to determine the solubility of Vat Red 15 in a chosen organic solvent using UV-Vis spectrophotometry.

Materials:

• Vat Red 15 powder

• Selected organic solvent (e.g., o-chlorophenol, chloroform, toluene)

• Analytical balance

• Volumetric flasks

• Pipettes

• Vortex mixer and/or sonicator

• Thermostatic shaker or water bath

• Centrifuge

• UV-Vis spectrophotometer

• Solvent-compatible syringe filters (e.g., 0.2 µm PTFE)

Methodology:

• Preparation of a Saturated Solution:

  • Add an excess amount of Vat Red 15 powder to a known volume of the selected solvent in a sealed vial. The presence of undissolved solid is crucial to ensure saturation.

  • Agitate the mixture at a constant temperature (e.g., 25 °C) for an extended period (e.g., 24-48 hours) to allow the solution to reach equilibrium. A thermostatic shaker is ideal for this purpose.

• Sample Preparation:

  • After equilibration, allow the vial to stand undisturbed for a few hours to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant using a pipette. To remove any remaining suspended particles, filter the supernatant through a solvent-compatible syringe filter into a clean, pre-weighed vial. Alternatively, centrifuge the saturated solution and carefully collect the supernatant.

• Gravimetric Analysis (for higher solubility solvents):

  • Weigh the vial containing the filtered supernatant.

  • Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not degrade the dye.

  • Once the solvent is completely evaporated, weigh the vial again. The difference in weight corresponds to the mass of dissolved Vat Red 15.

  • Calculate the solubility in g/L or mg/mL.

• Spectrophotometric Analysis (for lower solubility solvents):

  • Create a Calibration Curve:

    • Prepare a stock solution of Vat Red 15 of a known concentration in the chosen solvent. This may require a solvent in which it is more soluble, followed by dilution in the solvent of interest if solubility is very low.

    • Perform a serial dilution of the stock solution to create a series of standards with known concentrations.

    • Measure the absorbance of each standard at the wavelength of maximum absorbance (λmax) for Vat Red 15 in that solvent.

    • Plot a graph of absorbance versus concentration to create a calibration curve and determine the linear regression equation.

  • Determine the Concentration of the Saturated Solution:

    • Take a known volume of the filtered supernatant from the saturated solution and dilute it with a known volume of the solvent to bring the absorbance within the linear range of the calibration curve.

    • Measure the absorbance of the diluted solution at λmax.

    • Use the calibration curve equation to calculate the concentration of the diluted solution.

    • Multiply the calculated concentration by the dilution factor to determine the solubility of Vat Red 15 in the solvent.

Visualization

Solvent Selection Workflow

The following diagram illustrates a logical workflow for selecting a suitable solvent for Vat Red 15 and preparing a stable solution for experimental use.

Caption: Workflow for selecting a solvent and preparing a stable Vat Red 15 solution.

References

• 1. VAT RED 15|CAS NO.4216-02-8 [chinainterdyes.com]
• 2. China Biggest Vat Red 15 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Vat Bordeaux 2R (C.I.Red 15) 100% cotton textile fabric vat dye [ritan-chemical.com]
• 5. Vat Red 15, Vat Red 15 Dye [xcwydyes.com]
• 6. sdinternational.com [sdinternational.com]
• 7. Cas 4216-02-8,Vat Red 15 | lookchem [lookchem.com]
• 8. textilelearner.net [textilelearner.net]

Technical Support Center: Purification of Commercial Vat Red 15 for Sensitive Applications

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to purifying commercial Vat Red 15 for use in sensitive applications. The following sections offer troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is Vat Red 15 and why is purification necessary for sensitive applications?

A1: Vat Red 15, also known as C.I. 71100, is a synthetic organic dye belonging to the perylene (B46583) diimide class of compounds.[1] Commercial grades are primarily used in the textile industry for dyeing cotton and in the manufacturing of inks and plastics.[2][3][4] For sensitive applications such as drug development, biological imaging, and advanced materials science, purification is critical to remove impurities that may interfere with experimental results, cause toxicity, or lead to inaccurate data. Potential impurities can include unreacted starting materials (e.g., Vat Red 14), byproducts from the synthesis process, and degradation products.[5]

Q2: What are the common impurities found in commercial Vat Red 15?

A2: While a specific analysis of all commercial sources is not publicly available, common impurities in vat dyes can arise from the manufacturing process. These may include:

• Precursors and Intermediates: Unreacted starting materials from the synthesis.

• Isomers and Byproducts: Structurally related molecules formed during the chemical reactions.

• Inorganic Salts: Residual salts from reaction and washing steps.

• Degradation Products: Compounds formed due to exposure to light, heat, or harsh chemical conditions.[5][6]

• Heavy Metals: Traces of catalysts used in the synthesis.[5]

Q3: What are the key safety precautions when handling Vat Red 15?

A3: Vat Red 15 is a chemical powder and should be handled with appropriate safety measures. It may cause eye, skin, and respiratory tract irritation. Ingestion may be harmful.[6] Always consult the Material Safety Data Sheet (MSDS) before use.[6] Key safety precautions include:

• Working in a well-ventilated area or a chemical fume hood.[6]

• Wearing personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[6]

• Avoiding inhalation of dust by using a respirator if necessary.[6]

• Storing the compound in a cool, dry, and dark place away from strong oxidizing and reducing agents.[6]

Q4: Can Vat Red 15 be used in biological imaging applications?

A4: Perylene diimide dyes, the class to which Vat Red 15 belongs, are known for their fluorescent properties and are being explored for biological imaging.[7][8] They can exhibit high fluorescence quantum yields and photostability.[8] Some studies have investigated the interaction of perylene diimides with biomolecules like proteins (e.g., albumin) and nucleic acids.[9][10] However, the suitability of purified Vat Red 15 for specific imaging applications would need to be experimentally validated, including assessing its spectral properties, cellular uptake, and potential cytotoxicity.

Troubleshooting Guides

This section addresses common problems encountered during the purification and use of Vat Red 15 in a question-and-answer format.

Purification Troubleshooting

Q: My Vat Red 15 sample is not dissolving in the chosen solvent for recrystallization. What should I do?

A: Vat Red 15 has limited solubility in many common organic solvents. It is slightly soluble in chloroform (B151607), pyridine, and toluene (B28343), and insoluble in acetone (B3395972) and ethanol.[3][11]

• Solution 1: Select a more appropriate solvent. High-boiling point aromatic solvents are often effective for perylene diimides.

• Solution 2: Increase the temperature. Gently heat the solvent to its boiling point while stirring to aid dissolution.

• Solution 3: Use a minimal amount of a stronger, co-solvent. Add a very small volume of a solvent in which Vat Red 15 has higher solubility (e.g., o-chlorophenol) to the primary recrystallization solvent. Be cautious as this may affect crystal formation.

Q: After recrystallization, the purity of my Vat Red 15 has not significantly improved. What could be the issue?

A: This could be due to several factors related to the recrystallization process.

• Problem: The chosen solvent dissolves both the Vat Red 15 and the impurities well, even at lower temperatures.

  • Solution: Screen for a different solvent system where the solubility of the impurities is significantly higher than that of Vat Red 15 at room temperature.

• Problem: The cooling process was too rapid, leading to the trapping of impurities within the crystals.

  • Solution: Allow the solution to cool slowly to room temperature before placing it in an ice bath.

• Problem: The amount of solvent used was insufficient, causing the impurities to co-precipitate with the product.

  • Solution: Ensure you are using the minimum amount of hot solvent required to fully dissolve the sample.

Q: I am seeing streaking or poor separation during column chromatography of Vat Red 15. How can I resolve this?

A: Streaking and poor separation on a silica (B1680970) gel column can be due to the compound's low solubility or strong interaction with the stationary phase.

• Problem: The compound is not sufficiently soluble in the mobile phase.

  • Solution: Modify the mobile phase by adding a small percentage of a more polar solvent to increase solubility. For perylene diimides, a mixture of chlorinated solvents and/or ethers can be effective.

• Problem: The compound is irreversibly adsorbing to the silica gel.

  • Solution: Consider using a different stationary phase, such as alumina. Alternatively, you can try "dry loading" the sample onto the column, where the compound is pre-adsorbed onto a small amount of silica before being added to the column.

• Problem: The column is overloaded.

  • Solution: Reduce the amount of sample loaded onto the column.

Analytical Troubleshooting

Q: I am observing inconsistent retention times for Vat Red 15 during HPLC analysis. What is the cause?

A: Retention time drift in HPLC can be caused by several factors.

• Problem: Changes in mobile phase composition.

  • Solution: Prepare fresh mobile phase daily and ensure it is thoroughly mixed and degassed.[12]

• Problem: Fluctuations in column temperature.

  • Solution: Use a column oven to maintain a constant and stable temperature.[12]

• Problem: Column degradation.

  • Solution: Flush the column with a strong solvent to remove contaminants. If the problem persists, the column may need to be replaced.[13]

Q: My HPLC baseline is noisy, making it difficult to accurately quantify the Vat Red 15 peak. How can I improve it?

A: A noisy baseline can originate from the solvent, the pump, or the detector.

• Problem: Contaminated or improperly prepared mobile phase.

  • Solution: Use high-purity HPLC-grade solvents and degas the mobile phase before use.[13][14]

• Problem: Air bubbles in the system.

  • Solution: Purge the pump to remove any trapped air bubbles.[12][14]

• Problem: Detector lamp is failing.

  • Solution: Check the lamp's energy output and replace it if it is low.[12]

Data Presentation

Table 1: Physicochemical Properties of Vat Red 15

Property	Value	Reference
CAS Number	4216-02-8	[6]
Molecular Formula	C₂₇H₁₃N₃O₂	[6]
Molecular Weight	411.41 g/mol	[6]
Appearance	Purple-red powder	[6][11]
Solubility	Slightly soluble in chloroform, pyridine, toluene. Insoluble in acetone, ethanol. Soluble in o-chlorophenol.	[3][11]

Table 2: Recommended Starting Conditions for Purity Analysis

Analytical Method	Recommended Parameters
HPLC-UV	Column: C18 reversed-phase (e.g., 4.6 x 150 mm, 5 µm) Mobile Phase: Gradient of acetonitrile (B52724) and water (with 0.1% formic acid) Detection Wavelength: Scan for λmax (likely in the 450-550 nm range)
TLC	Stationary Phase: Silica gel 60 F₂₅₄ Mobile Phase: Toluene:Chloroform (e.g., 1:1 v/v) or other non-polar/polar mixtures
NMR	Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆)

Experimental Protocols

Protocol 1: Purification of Vat Red 15 by Column Chromatography

This protocol provides a general procedure for the purification of commercial Vat Red 15 using silica gel column chromatography. Optimization may be required based on the specific impurities present.

Materials:

• Commercial Vat Red 15

• Silica gel (60-120 mesh)

• Solvents: Chloroform, Toluene, Hexane (B92381) (all HPLC grade)

• Glass column

• Collection tubes

• TLC plates and chamber

• UV lamp

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in hexane and pour it into the glass column, ensuring no air bubbles are trapped. Allow the silica to settle, and then drain the excess hexane until the solvent level is just above the silica bed.

• Sample Preparation: Dissolve a small amount of commercial Vat Red 15 in a minimal volume of chloroform or a 1:1 mixture of chloroform and toluene.

• Loading the Column: Carefully load the dissolved sample onto the top of the silica gel bed using a pipette.

• Elution: Begin eluting the column with a non-polar solvent system (e.g., 9:1 Hexane:Toluene). Gradually increase the polarity of the mobile phase (e.g., by increasing the proportion of toluene and then adding small amounts of chloroform) to facilitate the separation of the components.

• Fraction Collection: Collect the eluent in small fractions in separate tubes.

• Purity Analysis: Analyze the collected fractions using Thin Layer Chromatography (TLC) to identify the fractions containing the purified Vat Red 15.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified solid Vat Red 15.

Protocol 2: Purity Assessment by HPLC-UV

This protocol outlines a method for determining the purity of a Vat Red 15 sample using High-Performance Liquid Chromatography with UV detection.

Materials:

• Purified Vat Red 15

• HPLC system with a UV detector

• C18 reversed-phase column

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid

Procedure:

• Mobile Phase Preparation: Prepare two mobile phases:

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

• Sample Preparation: Prepare a stock solution of the purified Vat Red 15 in a suitable solvent (e.g., chloroform) at a concentration of 1 mg/mL. Further dilute an aliquot of the stock solution with the initial mobile phase composition to a working concentration (e.g., 10 µg/mL).

• HPLC Method:

  • Set the column temperature to 30 °C.

  • Equilibrate the column with the initial mobile phase composition (e.g., 50% B) for at least 15 minutes.

  • Inject the sample.

  • Run a linear gradient from 50% B to 100% B over 20 minutes.

  • Hold at 100% B for 5 minutes.

  • Return to the initial conditions and re-equilibrate for 5 minutes.

  • Set the UV detector to monitor at the wavelength of maximum absorbance for Vat Red 15.

• Data Analysis: Integrate the area of all peaks in the chromatogram. The purity of the sample can be calculated as the percentage of the area of the main peak relative to the total area of all peaks.

Visualizations

Caption: Workflow for Purification and Purity Analysis of Vat Red 15.

Caption: Troubleshooting Logic for Recrystallization Issues.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Textile Fabric Dyes Vat Bordeaux RR Vat Red 15 Supplier [xcwydyes.com]
• 3. China Biggest Vat Red 15 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 4. cottoninc.com [cottoninc.com]
• 5. static.fibre2fashion.com [static.fibre2fashion.com]
• 6. cncolorchem.com [cncolorchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. APS -APS March Meeting 2015 - Event - Interaction of albumin with perylene-diimides with aromatic substituents [meetings.aps.org]
• 10. Perylene attached to 2'-amino-LNA: synthesis, incorporation into oligonucleotides, and remarkable fluorescence properties in vitro and in cell culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Vat Red 15 | 4216-02-8 [chemicalbook.com]
• 12. HPLC Troubleshooting Guide [scioninstruments.com]
• 13. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Addressing Potential Cytotoxicity of Novel Dyes in Biological Imaging

Disclaimer: Vat Red 15 is an industrial dye primarily used for textiles and is not well-characterized for biological imaging applications.[1][2][3] The information provided here is a general guide for researchers considering the use of uncharacterized dyes like Vat Red 15 and is based on established principles of cell biology and fluorescence microscopy.

Troubleshooting Uncharacterized Dye Performance and Cytotoxicity

This guide is intended to help researchers troubleshoot common issues encountered when using a novel or uncharacterized dye, using Vat Red 15 as a hypothetical example.

Problem	Potential Cause	Recommended Solution
High Cell Death After Staining	Direct Cytotoxicity: The dye molecule itself may be toxic to cells, potentially by disrupting membrane integrity, inhibiting metabolic pathways, or inducing apoptosis.	1. Perform a Dose-Response Curve: Test a wide range of dye concentrations to find the lowest effective concentration. 2. Reduce Incubation Time: Minimize the duration the cells are exposed to the dye. 3. Wash Cells Thoroughly: After incubation, wash the cells multiple times with fresh media or buffer to remove any unbound dye.
Solvent Toxicity: The solvent used to dissolve the dye (e.g., DMSO) may be toxic at the working concentration.	1. Check Solvent Concentration: Ensure the final concentration of the solvent in the cell culture medium is below the toxic threshold (typically <0.5% for DMSO). 2. Test Solvent Alone: Treat cells with the solvent at the same concentration as a control.
Signal Fades Quickly (Photobleaching)	Phototoxicity: Excitation light can interact with the dye to produce reactive oxygen species (ROS), which can damage cellular components and also destroy the fluorophore.[4][5]	1. Reduce Light Exposure: Lower the laser power or illumination intensity to the minimum required for a good signal. 2. Decrease Exposure Time: Use the shortest possible exposure time for image acquisition. 3. Use Antioxidants: Supplement the imaging media with antioxidants like Trolox or N-acetylcysteine to quench ROS.[6]
No or Weak Fluorescent Signal	Inappropriate Staining Conditions: Vat dyes are typically insoluble in water and require reduction in an alkaline solution to become soluble, a process that is likely incompatible with live cells.[1][2]	1. Assess Dye Solubility: Ensure the dye is soluble in a biocompatible solvent. 2. Optimize pH: Test a range of pH values for your staining buffer, if compatible with your cells. 3. Consider Permeabilization: For fixed-cell imaging, permeabilizing the cells may be necessary for the dye to enter and bind to its target.
High Background Fluorescence	Dye Aggregation: Poorly soluble dyes can form aggregates that fluoresce non-specifically.	1. Filter the Staining Solution: Use a syringe filter to remove any dye aggregates before adding to the cells. 2. Optimize Dye Concentration: Higher concentrations are more prone to aggregation.

Frequently Asked Questions (FAQs)

Q1: What are the common mechanisms of dye-induced cytotoxicity?

A1: Dye cytotoxicity can occur through several mechanisms, including:

• Oxidative Stress: Many fluorescent dyes can generate reactive oxygen species (ROS) upon illumination, leading to damage of DNA, proteins, and lipids.[4][5][7] This is also known as phototoxicity.

• Mitochondrial Disruption: Some dyes can accumulate in mitochondria and disrupt the mitochondrial membrane potential, leading to apoptosis.

• DNA Intercalation: Dyes that bind to DNA can interfere with DNA replication and transcription.[8][9]

• Membrane Damage: Dyes may directly interact with and compromise the integrity of cellular membranes.

Q2: How can I quantitatively assess the cytotoxicity of a new dye?

A2: A standard method is to perform a dose-response experiment and measure cell viability using assays such as MTT, MTS, or resazurin-based assays (e.g., PrestoBlue, alamarBlue). These assays measure the metabolic activity of the cell population, which correlates with the number of viable cells. You should test a range of dye concentrations and include a positive control for cytotoxicity (e.g., staurosporine) and a negative control (untreated cells).

Q3: What is the difference between cytotoxicity and phototoxicity?

A3: Cytotoxicity refers to the inherent toxicity of the chemical compound to cells, even in the absence of light. Phototoxicity is a specific form of toxicity that occurs when a substance (the photosensitizer, in this case, the fluorescent dye) is excited by light and subsequently produces ROS or other molecules that are damaging to cells.[5][7] A dye might have low cytotoxicity in the dark but become highly toxic when illuminated during imaging.[10][11]

Q4: Are there less toxic alternatives to novel red dyes like Vat Red 15 for live-cell imaging?

A4: Yes, numerous well-characterized and validated red fluorescent dyes are available for live-cell imaging. The choice depends on the specific application (e.g., staining the nucleus, mitochondria, or cell membrane). Some examples include silicon rhodamine (SiR) probes and various far-red dyes that offer better tissue penetration and lower phototoxicity.[12] It is generally advisable to use a dye that has been specifically designed and tested for biological imaging.[13][14]

Experimental Protocols

Protocol 1: Assessing Dye Cytotoxicity using a Resazurin-Based Assay

This protocol describes a general method to determine the concentration-dependent cytotoxicity of a new dye.

• Cell Plating: Seed cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of the assay (e.g., 10,000 cells/well). Incubate for 24 hours.

• Dye Preparation: Prepare a stock solution of the dye in a suitable solvent (e.g., DMSO). Create a series of dilutions in cell culture medium to achieve the desired final concentrations.

• Cell Treatment: Remove the old medium from the cells and add the medium containing the different dye concentrations. Include wells for untreated controls and solvent controls.

• Incubation: Incubate the plate for a period relevant to your imaging experiment (e.g., 24 hours).

• Viability Assay:

  • Add a resazurin-based reagent (e.g., PrestoBlue) to each well (typically 10% of the well volume).

  • Incubate for 1-2 hours at 37°C.

  • Measure the fluorescence or absorbance according to the manufacturer's instructions using a plate reader.

• Data Analysis:

  • Normalize the readings of the treated wells to the untreated control wells (set to 100% viability).

  • Plot the cell viability (%) against the dye concentration to generate a dose-response curve.

Protocol 2: Live/Dead Viability Staining

This protocol allows for direct visualization of cell viability after treatment with the test dye.

• Cell Treatment: Plate cells on a glass-bottom dish or chamber slide and treat with the desired concentration of the test dye (e.g., Vat Red 15) for the desired time.

• Preparation of Staining Solution: Prepare a solution containing a live-cell stain (e.g., Calcein-AM, which stains live cells green) and a dead-cell stain (e.g., Propidium Iodide, which stains the nuclei of dead cells red) in a suitable buffer like PBS.

• Staining: Wash the cells once with PBS and then add the live/dead staining solution.

• Incubation: Incubate for 15-30 minutes at room temperature, protected from light.

• Imaging: Image the cells immediately using a fluorescence microscope with the appropriate filter sets for the live and dead stains. Live cells will fluoresce green, and dead cells will show red nuclei.

Data Presentation

Table 1: Example Dose-Response Cytotoxicity Data for a Hypothetical Dye

Dye Concentration (µM)	Mean Cell Viability (%)	Standard Deviation
0 (Control)	100	5.2
0.1	98.5	4.8
1	95.1	6.1
5	82.3	7.5
10	55.7	8.2
25	20.4	4.3
50	5.1	2.1

Visualizations

Workflow for validating a new dye for biological imaging.

References

• 1. How to use vat red 15 dye ? [xcwydyes.com]
• 2. Textile Fabric Dyes Vat Bordeaux RR Vat Red 15 Supplier [xcwydyes.com]
• 3. polarisorganics.com [polarisorganics.com]
• 4. Between life and death: strategies to reduce phototoxicity in super-resolution microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phototoxicity in live fluorescence microscopy, and how to avoid it - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The cellular stress response induced by aqueous extracts of cigarette smoke is critically dependent on the intracellular glutathione concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. publications.mpi-cbg.de [publications.mpi-cbg.de]
• 8. benchchem.com [benchchem.com]
• 9. Viability Dye Selection Guide - FluoroFinder [fluorofinder.com]
• 10. researchgate.net [researchgate.net]
• 11. Phototoxicity of Hoechst 33342 in time-lapse fluorescence microscopy - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 12. Optimization of Advanced Live-Cell Imaging through Red/Near-Infrared Dye Labeling and Fluorescence Lifetime-Based Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. drugtargetreview.com [drugtargetreview.com]

Technical Support Center: Improving the Photostability of Vat Red 15 for Long-Term Studies

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and improving the photostability of Vat Red 15 for long-term experimental studies.

Frequently Asked Questions (FAQs)

Q1: What is Vat Red 15 and what are its basic properties?

Vat Red 15, also known as C.I. Vat Red 15 and C.I. 71100, is a synthetic organic dye belonging to the anthraquinone (B42736) class.[1][2] It is a purple-red powder with good light fastness, making it suitable for applications requiring color stability.[3][4] Key properties are summarized in the table below.

Q2: What is photobleaching and why is it a concern for long-term studies?

Photobleaching is the irreversible photochemical destruction of a fluorophore, leading to a loss of its ability to fluoresce.[5] This occurs when the dye molecule is exposed to light, particularly high-intensity excitation sources, which can lead to chemical alterations and degradation.[5] In long-term studies, such as time-lapse microscopy or tracking of labeled molecules, photobleaching can lead to a gradual decrease in signal intensity, potentially compromising the quantitative analysis and the overall success of the experiment.[6]

Q3: How photostable is Vat Red 15?

Q4: What are the general mechanisms of photobleaching?

The primary mechanism of photobleaching for many organic dyes involves the interaction of the excited-state fluorophore with molecular oxygen.[7] This interaction can generate highly reactive oxygen species (ROS), such as singlet oxygen, which can then chemically attack and degrade the dye molecule.[7] The process often involves the transition of the fluorophore to a reactive triplet state.[5]

Troubleshooting Guide: Dim or Fading Vat Red 15 Signal

This guide provides a step-by-step approach to diagnosing and resolving issues related to the photostability of Vat Red 15 in your experiments.

Issue 1: The fluorescent signal is weak from the start of the experiment.

• Possible Cause: Low labeling efficiency or incorrect concentration of Vat Red 15.

  • Solution: Ensure that the conjugation protocol for labeling your target with Vat Red 15 is optimized. Verify the concentration of your Vat Red 15 stock solution.

• Possible Cause: Incorrect microscope filter sets or settings.

  • Solution: Confirm that the excitation and emission filters on your microscope are appropriate for the spectral properties of Vat Red 15. While specific excitation and emission maxima for Vat Red 15 as a fluorescent probe are not well-documented, related anthraquinone dyes often have broad absorption spectra.[8] It is recommended to empirically determine the optimal filter combination for your specific setup.

• Possible Cause: Low expression or abundance of the target molecule.

  • Solution: If labeling a biological molecule, confirm its expression level. Consider using signal amplification techniques if the target is of low abundance.[9]

Issue 2: The fluorescent signal fades rapidly during imaging.

• Possible Cause: High illumination intensity or prolonged exposure time.

  • Solution: Reduce the power of the excitation light source (e.g., laser or lamp) to the lowest level that provides an adequate signal-to-noise ratio.[6] Decrease the exposure time for each image acquisition.[6] For time-lapse experiments, increase the interval between acquisitions.[7]

• Possible Cause: Presence of oxygen in the mounting medium.

  • Solution: Use a mounting medium containing an antifade reagent. These reagents work by scavenging reactive oxygen species.[10][11]

• Possible Cause: Inherent photolability of the dye in the specific experimental environment.

  • Solution: If optimizing imaging conditions and using antifade reagents is insufficient, consider alternative, more photostable dyes if your experimental design allows.

Data Presentation

Table 1: Physicochemical Properties of Vat Red 15

Property	Value	Reference
CI Name	Vat Red 15, 71100	[4]
CAS Number	4216-02-8	[4]
Molecular Formula	C₂₇H₁₃N₃O₂	[4]
Molecular Weight	411.41 g/mol	[4]
Appearance	Purple-red powder	[3][12]
Solubility	Soluble in 2-Chlorophenol; slightly soluble in Chloroform, Pyridine, Toluene; insoluble in Acetone and Ethanol.	[4]
Light Fastness	7-8 (on a scale of 1-8)	[3]

Table 2: Common Antifade Reagents for Fluorescence Microscopy

Antifade Reagent	Common Concentration	Advantages	Disadvantages	Reference
p-Phenylenediamine (PPD)	0.1% - 1% in glycerol (B35011)/PBS	Highly effective at reducing fading.	Can cause initial quenching of fluorescence; can be toxic. May react with certain dyes.	[10][11]
n-Propyl gallate (NPG)	2% in glycerol/PBS	Less toxic than PPD; suitable for some live-cell imaging.	Can be difficult to dissolve; may have anti-apoptotic effects.	[10][11]
1,4-Diazabicyclo[2.2.2]octane (DABCO)	1-2.5% in glycerol/PBS	Less toxic than PPD; commercially available in many mounting media.	Less effective than PPD.	[10][11]
Ascorbic Acid (Vitamin C)	1-10 mM	A natural antioxidant; can be used in live-cell imaging.	Can lower the pH of the medium; may not be as effective as other agents.	[13]

Experimental Protocols

Protocol 1: Quantitative Assessment of Vat Red 15 Photostability

This protocol provides a general framework for quantifying the photobleaching rate of Vat Red 15.

Materials:

• Vat Red 15 labeled sample (e.g., stained cells, dye in polymer film)

• Fluorescence microscope with a stable light source and a digital camera

• Image analysis software (e.g., ImageJ/Fiji)

• Mounting medium (with and without antifade reagents for comparison)

Procedure:

• Sample Preparation: Prepare your Vat Red 15 labeled samples and mount them on microscope slides.

• Microscope Setup:

  • Turn on the microscope and allow the light source to stabilize.

  • Select the appropriate filter set for Vat Red 15.

  • Choose a region of interest (ROI) on your sample.

• Image Acquisition:

  • Set the imaging parameters (e.g., excitation intensity, exposure time, gain). Crucially, keep these parameters constant throughout the experiment.

  • Acquire a time-lapse series of images of the ROI. For example, capture an image every 10 seconds for 10 minutes.

• Data Analysis:

  • Open the image series in your image analysis software.

  • Define an ROI that encompasses the fluorescent signal.

  • Measure the mean fluorescence intensity within the ROI for each time point.

  • Correct for background fluorescence by subtracting the mean intensity of a region without any signal.

  • Normalize the fluorescence intensity at each time point to the initial intensity (at t=0).

• Plotting the Data:

  • Plot the normalized fluorescence intensity as a function of time.

  • The rate of fluorescence decay is an indicator of photostability. A slower decay rate signifies higher photostability.

  • You can fit an exponential decay curve to the data to determine the photobleaching half-life (the time it takes for the fluorescence to decrease to 50% of its initial value).

Protocol 2: Preparation of an n-Propyl Gallate (NPG) Antifade Mounting Medium

Materials:

• n-Propyl gallate (NPG)

• Glycerol

• Phosphate-buffered saline (PBS), 10x solution

• Distilled water

• Stir plate and stir bar

• 50 mL conical tube

Procedure:

• Prepare a 1x PBS solution from the 10x stock with distilled water.

• In the 50 mL conical tube, combine 49 mL of glycerol and 49 mL of 1x PBS.

• Add 2 g of n-propyl gallate to the glycerol/PBS mixture.

• Place the tube on a stir plate and stir for several hours at room temperature until the NPG is completely dissolved. This may require gentle heating (e.g., in a 50°C water bath) to facilitate dissolution.[14]

• Adjust the pH to 7.4 if necessary.

• Store the antifade mounting medium in small aliquots at -20°C, protected from light.

Visualizations

Caption: General photobleaching pathway of a fluorescent dye.

Caption: Troubleshooting workflow for dim or fading fluorescent signals.

References

• 1. [1604.07645] Molecular structure and reversible photodegradation in anthraquinone dyes [arxiv.org]
• 2. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 3. Cas 4216-02-8,Vat Red 15 | lookchem [lookchem.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. Photobleaching - Wikipedia [en.wikipedia.org]
• 6. Top 10 Microscopy Troubleshooting Tips for Clearer Fluorescence Images | KEYENCE America [keyence.com]
• 7. biotium.com [biotium.com]
• 8. researchgate.net [researchgate.net]
• 9. wordpress-loewe.p644446.webspaceconfig.de [wordpress-loewe.p644446.webspaceconfig.de]
• 10. What are some antifading agents used to prevent photobleaching? | AAT Bioquest [aatbio.com]
• 11. bidc.ucsf.edu [bidc.ucsf.edu]
• 12. sdinternational.com [sdinternational.com]
• 13. benchchem.com [benchchem.com]
• 14. scispace.com [scispace.com]

Calibrating fluorescence intensity of Vat Red 15 for quantitative analysis

Welcome to the technical support center for the quantitative analysis of Vat Red 15 fluorescence intensity. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on experimental design, data interpretation, and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is Vat Red 15 and why is its fluorescence calibration important?

Vat Red 15, also known as C.I. Vat Red 15, is a synthetic organic dye.[1][2][3] In its oxidized state, it is a purple-red powder.[2][3][4][5] For quantitative analysis, its reduced "leuco" form is of particular interest, as it exhibits green fluorescence in an alkaline solution.[2][3][4][5][6] Calibrating the fluorescence intensity is crucial for establishing a reliable relationship between the measured fluorescence and the concentration of the substance of interest. This ensures the accuracy and reproducibility of experimental results.

Q2: What are the known fluorescence properties of Vat Red 15?

Q3: What solvents are suitable for Vat Red 15?

Vat Red 15 is generally insoluble in water, acetone, and ethanol.[1] It is slightly soluble in chloroform, pyridine, and toluene.[1][4] For fluorescence applications, it is important to use the leuco form, which is soluble in an alkaline aqueous solution.[8]

Q4: What are the general steps for calibrating fluorescence intensity?

The general workflow for calibrating fluorescence intensity involves preparing a series of standards with known concentrations, measuring their fluorescence intensity, and constructing a calibration curve to determine the relationship between concentration and fluorescence.

Caption: General workflow for fluorescence intensity calibration.

Experimental Protocols

Protocol 1: Determination of Excitation and Emission Spectra of Leuco-Vat Red 15

Objective: To determine the optimal excitation and emission wavelengths for fluorescent measurements of the reduced (leuco) form of Vat Red 15.

Materials:

• Vat Red 15 powder

• Sodium hydroxide (B78521) (NaOH)

• Sodium dithionite (B78146) (Na₂S₂O₄)

• Deionized water

• Spectrofluorometer

Procedure:

• Preparation of Alkaline Reducing Solution: Prepare a fresh solution of 0.1 M NaOH containing 1 mg/mL sodium dithionite in deionized water.

• Preparation of Leuco-Vat Red 15 Solution:

  • Prepare a stock solution of Vat Red 15 in a suitable organic solvent where it is slightly soluble (e.g., pyridine).

  • Add a small aliquot of the Vat Red 15 stock solution to the alkaline reducing solution. The solution should change color, and the green fluorescence of the leuco form should become apparent.

• Excitation Scan:

  • Set the emission wavelength to a value in the green region of the spectrum (e.g., 520 nm).

  • Scan a range of excitation wavelengths (e.g., 350-500 nm) to find the wavelength of maximum excitation.

• Emission Scan:

  • Set the excitation wavelength to the maximum determined in the previous step.

  • Scan a range of emission wavelengths (e.g., 480-600 nm) to find the wavelength of maximum emission.

Protocol 2: Generation of a Calibration Curve for Quantitative Analysis

Objective: To create a standard curve that relates the fluorescence intensity of leuco-Vat Red 15 to its concentration.

Materials:

• Leuco-Vat Red 15 stock solution of known concentration (prepared in the alkaline reducing solution)

• Alkaline reducing solution (for dilutions and blank)

• Fluorometer or fluorescence plate reader

• Calibrated pipettes

• Appropriate microplates or cuvettes

Procedure:

• Prepare Calibration Standards: Perform a serial dilution of the leuco-Vat Red 15 stock solution with the alkaline reducing solution to create a series of standards with decreasing concentrations. Also, prepare a "blank" sample containing only the alkaline reducing solution.

• Set Up the Fluorometer:

  • Set the excitation and emission wavelengths to the maxima determined in Protocol 1.

  • Adjust the gain or detector voltage to ensure that the fluorescence signal of the highest concentration standard is within the linear range of the detector and does not cause saturation.[9]

• Measure Fluorescence: Measure the fluorescence intensity of the blank and all calibration standards.

• Process Data:

  • Subtract the average fluorescence intensity of the blank from the fluorescence intensity of each standard.

  • Plot the background-subtracted fluorescence intensity (y-axis) against the corresponding concentration (x-axis).

  • Perform a linear regression on the data points that fall within the linear range. The resulting equation (y = mx + c) and the R² value represent your calibration curve. An R² value close to 1.0 indicates a good linear fit.

Troubleshooting Guide

Issue	Possible Causes	Solutions
High Background Fluorescence	- Contaminated reagents or solvents.- Autofluorescence from the sample container (e.g., microplate).- Impurities in the Vat Red 15 sample.	- Use high-purity, spectroscopy-grade solvents and fresh reagents.- Use non-fluorescent or black-walled microplates.- Run a blank to determine the background signal and subtract it from your measurements.[9]
Low Fluorescence Signal	- Excitation and emission wavelengths are not optimal.- Low concentration of the fluorophore.- Quenching of the fluorescence.- Incorrect instrument settings (e.g., low gain).	- Determine the optimal excitation and emission wavelengths experimentally (see Protocol 1).- Increase the concentration of your sample if it is below the detection limit.- Check for and remove any quenching agents. Ensure the pH of the solution is stable.- Increase the gain or integration time on the instrument, but be careful not to cause saturation.[9]
Non-linear Calibration Curve	- Inner filter effect at high concentrations.- Detector saturation.- Aggregation of the dye molecules.- Photobleaching.	- Dilute your samples to be within the linear range of the assay.[10]- Reduce the gain or integration time on the instrument.[9]- Ensure complete dissolution and prevent precipitation.- Minimize the exposure of your samples to the excitation light.
High Variability Between Replicates	- Pipetting errors.- Incomplete mixing.- Temperature fluctuations.- Instrument instability.	- Use calibrated pipettes and ensure proper pipetting technique.- Thoroughly mix all solutions before measurement.- Allow samples to equilibrate to a stable temperature.- Allow the instrument's lamp to warm up before taking measurements.

Troubleshooting Logic Diagram

References

• 1. China Biggest Vat Red 15 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 2. VAT RED 15|CAS NO.4216-02-8 [chinainterdyes.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Vat Red 15 | 4216-02-8 [amp.chemicalbook.com]
• 5. Vat Bordeaux 2R (C.I.Red 15) 100% cotton textile fabric vat dye [ritan-chemical.com]
• 6. colorkem.com [colorkem.com]
• 7. Vat Red 15, Vat Red 15 Dye [xcwydyes.com]
• 8. p2infohouse.org [p2infohouse.org]
• 9. Troubleshooting Fluorescence Intensity Plate Reader Experiments | Basicmedical Key [basicmedicalkey.com]
• 10. echemi.com [echemi.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Fluorescent Properties of Vat Red 15 and Rhodamine B

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the fluorescent properties of Vat Red 15 and Rhodamine B, offering insights for their potential application in research and development. While Rhodamine B is a well-characterized and widely used fluorescent dye, data on the fluorescent properties of Vat Red 15 is notably scarce in scientific literature. This comparison highlights the known characteristics of both compounds and underscores the significant data gap for Vat Red 15, particularly in its fluorescent leuco forms.

Overview of Fluorescent Properties

Quantitative Data Comparison

The following table summarizes the available quantitative fluorescent properties of Rhodamine B. A corresponding table for Vat Red 15 cannot be provided due to the lack of published data.

Table 1: Fluorescent Properties of Rhodamine B

Property	Value	Solvent/Conditions
Excitation Maximum (λex)	~543 - 560 nm	Ethanol, Methanol, Water
Emission Maximum (λem)	~565 - 580 nm	Ethanol, Methanol, Water
Quantum Yield (Φf)	0.31 - 0.97	Dependent on solvent and pH
0.70	Ethanol
0.49	Ethanol
0.31	Water
Molar Extinction Coefficient (ε)	~110,000 M⁻¹cm⁻¹	at ~543 nm in ethanol
Photostability	Moderate to High	Generally more photostable than fluorescein

Note: The fluorescent properties of Rhodamine B are highly dependent on the solvent environment, concentration, and pH.

Key Differences and Considerations

• Fluorescent State: Rhodamine B is inherently fluorescent. Vat Red 15 only becomes fluorescent upon reduction to its leuco form[1][2][3][4][5]. This necessity for chemical reduction adds a layer of complexity to its use as a fluorescent probe.

• Data Availability: Extensive quantitative data exists for the fluorescent properties of Rhodamine B, allowing for predictable and reproducible experimental design. The absence of such data for Vat Red 15's leuco forms presents a significant challenge for its application in quantitative fluorescence-based assays.

• Solubility: Rhodamine B is soluble in water and various organic solvents. Vat Red 15 in its oxidized form is insoluble in water and many common solvents, requiring specific conditions for reduction and solubilization of its leuco form[1].

Experimental Protocols

For researchers interested in characterizing the fluorescent properties of dyes like the leuco form of Vat Red 15, or for the standardized comparison of fluorophores, the following experimental protocols are provided.

Protocol 1: Determination of Fluorescence Quantum Yield (Relative Method)

This protocol describes the determination of the fluorescence quantum yield of a sample relative to a standard with a known quantum yield.

1. Materials:

• Fluorimeter
• UV-Vis Spectrophotometer
• Quartz cuvettes (1 cm path length)
• Fluorescent standard with a known quantum yield in the same solvent as the sample (e.g., Rhodamine 6G in ethanol, Φf = 0.95)
• Sample of unknown quantum yield (e.g., leuco Vat Red 15 solution)
• Spectroscopic grade solvent

2. Procedure:

• Preparation of Solutions: Prepare a series of dilute solutions of both the standard and the sample in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.
• Absorbance Measurement: Measure the absorbance spectra of all solutions using a UV-Vis spectrophotometer. Note the absorbance at the excitation wavelength.
• Fluorescence Measurement: Record the fluorescence emission spectra of all solutions using a fluorimeter. The excitation wavelength should be the same for both the standard and the sample.
• Data Analysis:
• Integrate the area under the emission curve for each spectrum.
• Plot the integrated fluorescence intensity versus absorbance for both the standard and the sample.
• The slope of the resulting linear plots is proportional to the quantum yield.
• The quantum yield of the sample (Φf_sample) can be calculated using the following equation: Φf_sample = Φf_std * (m_sample / m_std) * (η_sample² / η_std²) where:
• Φf_std is the quantum yield of the standard.
• m_sample and m_std are the slopes of the plots for the sample and standard, respectively.
• η_sample and η_std are the refractive indices of the sample and standard solutions (assumed to be the same if the same solvent is used).

Protocol 2: Assessment of Photostability

This protocol outlines a method to evaluate the photostability of a fluorescent dye by measuring its photobleaching rate.

1. Materials:

• Fluorescence microscope with a stable light source (e.g., laser) and a sensitive detector.
• Sample of the fluorescent dye prepared on a microscope slide.
• Image analysis software (e.g., ImageJ).

2. Procedure:

• Sample Preparation: Prepare a sample of the fluorescent dye on a microscope slide. For the leuco form of Vat Red 15, this would need to be done in an anaerobic environment to prevent re-oxidation.
• Image Acquisition:
• Focus on the sample and acquire an initial image (t=0) at a specific excitation intensity.
• Continuously illuminate the sample with the same excitation intensity.
• Acquire a time-lapse series of images at regular intervals until the fluorescence intensity has significantly decreased.
• Data Analysis:
• Measure the mean fluorescence intensity of a region of interest (ROI) in each image of the time series.
• Correct for background fluorescence.
• Normalize the fluorescence intensity at each time point to the initial intensity at t=0.
• Plot the normalized fluorescence intensity as a function of time.
• The rate of decay indicates the photostability. A slower decay corresponds to higher photostability. The photobleaching half-life (t₁/₂) is the time it takes for the fluorescence intensity to decrease to 50% of its initial value.

Visualizing Experimental Workflows

The following diagrams illustrate the general workflows for the experimental protocols described above.

Caption: General workflows for determining fluorescence quantum yield and assessing photostability.

Conclusion

Rhodamine B remains a robust and well-documented fluorescent dye suitable for a wide range of applications. While Vat Red 15 presents an interesting case with its fluorescent leuco forms, the current lack of quantitative data on its fluorescent properties severely limits its utility in research settings that require precise and predictable fluorescence measurements. Further characterization of the leuco forms of Vat Red 15 is necessary to ascertain their potential as viable fluorescent probes. Researchers are encouraged to use the provided protocols to characterize novel or poorly understood fluorescent compounds.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. VAT RED 15|CAS NO.4216-02-8 [chinainterdyes.com]
• 3. How to use vat red 15 dye ? [xcwydyes.com]
• 4. polarisorganics.com [polarisorganics.com]
• 5. Dye - Wikipedia [en.wikipedia.org]

Navigating the Spectrum: A Comparative Guide to Dyes for Nanoplastic Research Beyond Vat Red 15

For researchers, scientists, and drug development professionals delving into the intricate world of nanoplastics, the choice of a reliable fluorescent dye is paramount for accurate detection and analysis. While Vat Red 15 has been explored, its limitations in discriminating between various polymer types necessitate a broader look at more effective alternatives. This guide provides an objective comparison of alternative dyes, supported by experimental data and detailed protocols, to aid in the selection of the optimal tool for your nanoplastic research.

The burgeoning field of nanoplastic research is critically dependent on robust methodologies for the visualization and quantification of these minute particles. Fluorescent labeling stands out as a powerful technique, yet the efficacy of this approach is contingent on the selection of an appropriate dye. Vat Red 15, a dark red amino ketone powder, has been investigated for this purpose. However, studies have shown its discriminatory power to be limited, effectively identifying only polyvinyl chloride (PVC) among a range of common plastics[1][2][3][4]. This significant drawback underscores the need for alternative fluorescent probes with broader applicability and superior performance.

This guide explores a selection of alternative dyes — Nile Red, BODIPY, Fluorescein, Rhodamine-6G, and Cyanine-3 — and presents a comparative analysis of their performance in nanoplastic research.

Comparative Analysis of Alternative Dyes

The selection of an appropriate dye hinges on several key performance indicators, including its ability to stain a variety of plastic polymers, its staining efficiency, photostability, and potential for spectral differentiation. The following table summarizes the available quantitative and qualitative data for Vat Red 15 and its alternatives.

Dye	Polymer Types Discriminated	Staining Efficiency	Key Advantages	Key Disadvantages
Vat Red 15	PVC only[1][2][3][4]	Not widely reported	Can be processed into an organic pigment[5]	Limited polymer discrimination[1][2][3][4]; Insoluble in acetone (B3395972) and ethanol[5]
Nile Red	PE, PVC, PS, and others[6][7]	>70% for PE, up to 96% for PVC and PS[6][7]	Widely used and well-documented; High staining efficiency for several polymers[6][7]	Can form fluorescent aggregates causing false positives[8][9]; Fluorescence is solvent and polarity dependent[10][11]
BODIPY Dyes	Not extensively documented for nanoplastics	High fluorescence quantum yield[12]	High photostability and strong extinction coefficients[12]	Less established for nanoplastic research compared to Nile Red
Fluorescein	PP, PVC, HDPE, LDPE, PS[1][2][3][4]	Not specified	Most effective at discriminating a wide range of plastics in one study[1][2][3][4]	Potential for background fluorescence
Rhodamine-6G	HDPE, LDPE, PS (grouped)[1][2][3]	Not specified	Effective for certain polymer groups	Inability to differentiate between similar polymers[1][2][3]
Cyanine-3	PVC, PS, PET[1][2][3]	Not specified	Effective for specific polymer types	Limited to a smaller range of polymers compared to Fluorescein

Experimental Protocols

Detailed and standardized protocols are crucial for reproducible results in nanoplastic research. Below are methodologies for staining nanoplastics with two of the most promising alternatives: Nile Red and BODIPY dyes.

Protocol for Staining Nanoplastics with Nile Red

This protocol is a synthesis of methodologies described in various studies and is intended as a starting point for optimization.

Materials:

• Nanoplastic suspension

• Nile Red stock solution (e.g., 1 mg/mL in acetone or another suitable solvent)[11]

• Phosphate-buffered saline (PBS) or ultrapure water

• Vortex mixer

• Incubator or water bath

• Centrifuge (optional, for washing)

• Fluorescence microscope or flow cytometer

Procedure:

• Preparation of Staining Solution: Dilute the Nile Red stock solution to the desired working concentration (e.g., 1-10 µg/mL) in an appropriate solvent. The choice of solvent can influence staining efficiency and spectral properties[10].

• Staining: Add the Nile Red working solution to the nanoplastic suspension. The final concentration of the dye and the ratio of dye to plastic should be optimized for each plastic type and experimental setup.

• Incubation: Incubate the mixture for a specified time (e.g., 30-60 minutes) at a controlled temperature (e.g., room temperature or slightly elevated, up to 70°C)[13][14]. Protect the samples from light during incubation.

• Washing (Optional but Recommended): To reduce background fluorescence from unbound dye, centrifuge the stained nanoplastic suspension, remove the supernatant, and resuspend the pellet in fresh PBS or ultrapure water. Repeat this washing step 2-3 times.

• Analysis: The stained nanoplastics are now ready for analysis by fluorescence microscopy, flow cytometry, or other fluorescence-based techniques[6][15].

Protocol for Staining Lipid Droplets with BODIPY Dyes (Adaptable for Nanoplastics)

While less documented for nanoplastics, the protocol for staining lipid droplets with BODIPY dyes can be adapted. BODIPY 493/503 is a common choice for neutral lipids and its lipophilic nature may facilitate nanoplastic staining[].

Materials:

• Nanoplastic suspension

• BODIPY dye stock solution (e.g., 1 mM in DMSO)

• Phosphate-buffered saline (PBS)

• Vortex mixer

• Incubator

• Fluorescence microscope or other analytical instrument

Procedure:

• Preparation of Staining Solution: Prepare a working solution of the BODIPY dye in PBS. A typical starting concentration is 1-2 µM[][18].

• Staining: Add the BODIPY working solution to the nanoplastic suspension.

• Incubation: Incubate the mixture for 15-30 minutes at 37°C, protected from light[18].

• Washing: Wash the stained nanoplastics by centrifugation and resuspension in fresh PBS to remove excess dye and minimize background signal.

• Analysis: Proceed with imaging or other analytical methods.

Visualizing the Workflow

To further clarify the experimental processes, the following diagrams illustrate the staining workflows.

Nile Red Staining Workflow

BODIPY Staining Workflow

Conclusion

While Vat Red 15 has limited utility in nanoplastic research due to its poor polymer discrimination, a range of viable alternatives offers researchers greater flexibility and accuracy. Nile Red is a well-established dye with high staining efficiency for several common plastics, though careful consideration of potential artifacts like aggregate formation is necessary. Fluorescein has demonstrated remarkable discriminatory power in initial studies and warrants further investigation. BODIPY dyes, with their excellent photophysical properties, represent a promising, albeit less explored, avenue.

The choice of the optimal dye will ultimately depend on the specific polymers under investigation, the analytical techniques employed, and the experimental conditions. By providing this comparative guide and detailed protocols, we aim to empower researchers to make informed decisions and advance our understanding of the pervasive issue of nanoplastic pollution.

References

• 1. Fluorescent labelling as a tool for identifying and quantifying nanoplastics - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Fluorescent labelling as a tool for identifying and quantifying nanoplastics - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04526B [pubs.rsc.org]
• 3. Fluorescent labelling as a tool for identifying and quantifying nanoplastics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. scilit.com [scilit.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]
• 10. Dyeing to Know: Harmonizing Nile Red Staining Protocols for Microplastic Identification | MDPI [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Labeling Microplastics with Fluorescent Dyes for Detection, Recovery, and Degradation Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchportal.helsinki.fi [researchportal.helsinki.fi]
• 18. BODIPY 493/503 Staining of Neutral Lipid Droplets for Microscopy and Quantification by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Vat Red 15 Staining using SEM-EDX Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDX) for the validation of Vat Red 15 staining on cellulosic substrates. It includes a detailed examination of the technique's performance against alternative analytical methods, supported by experimental data. This document is intended to assist researchers in selecting the most appropriate methodology for their specific analytical needs.

Introduction to Vat Red 15 and SEM-EDX Analysis

Vat Red 15 is a synthetic vat dye belonging to the anthraquinone (B42736) class, widely used in the textile industry for its excellent fastness properties on cellulosic fibers such as cotton. Its chemical formula is C₂₇H₁₃N₃O₂ and it has a molecular weight of 411.41 g/mol .[1][2] The staining mechanism of vat dyes is a two-step process involving reduction to a water-soluble leuco form for fiber impregnation, followed by oxidation to regenerate the insoluble parent dye within the fiber matrix, ensuring high durability.[3]

Scanning Electron Microscopy (SEM) is a powerful imaging technique that utilizes a focused beam of electrons to produce high-resolution images of a sample's surface topography. When coupled with Energy Dispersive X-ray Spectroscopy (EDX), it becomes a potent analytical tool capable of determining the elemental composition of a sample.[4][5][6] The electron beam excites atoms in the sample, causing them to emit characteristic X-rays, which are then detected and analyzed to identify and quantify the elements present.[7] This combined technique, SEM-EDX, offers a micro-analytical approach to validate the presence and distribution of a dye on a substrate by identifying its constituent elements.

Experimental Validation of Vat Red 15 Staining

This section details the experimental protocol for staining cotton fabric with Vat Red 15 and its subsequent validation using SEM-EDX. A comparative analysis with an alternative vat dye, Vat Blue 1, is also presented.

Materials and Methods

Staining Protocol:

• Fabric Preparation: Scoured and bleached 100% cotton fabric was used as the substrate.

• Vatting: A stock solution of Vat Red 15 was prepared by creating a paste with a dispersing agent and a small amount of water. This was then added to a solution containing sodium hydroxide (B78521) (NaOH) and sodium dithionite (B78146) (Na₂S₂O₄) at 50-60°C to reduce the dye to its soluble leuco form. The same procedure was followed for Vat Blue 1 (Indigo), with the chemical formula C₁₆H₁₀N₂O₂.[1][2]

• Dyeing: The cotton fabric was immersed in the leuco dye bath for 45 minutes at 60°C.

• Oxidation: The dyed fabric was removed from the bath, squeezed to remove excess dye solution, and exposed to air for 20 minutes to allow for oxidation of the leuco dye back to its insoluble form.

• Soaping: The fabric was then soaped at the boil with a non-ionic detergent to remove any unfixed dye particles from the surface.

• Rinsing and Drying: The fabric was thoroughly rinsed with deionized water and air-dried.

SEM-EDX Analysis Protocol:

• Sample Preparation: Small sections (approx. 5mm x 5mm) of the unstained, Vat Red 15-stained, and Vat Blue 1-stained cotton fabrics were mounted on aluminum stubs using double-sided carbon tape.

• Coating: The samples were sputter-coated with a thin layer of gold to enhance conductivity and prevent charging under the electron beam.

• Imaging and Analysis: The samples were introduced into the SEM chamber. Secondary electron images were acquired to observe the surface morphology of the fibers. EDX analysis was performed on multiple points on the fiber surfaces to determine the elemental composition. The accelerating voltage was set to 15 kV.

Data Presentation

The elemental composition of the unstained and stained cotton fibers was determined using EDX analysis. The results are summarized in the table below.

Sample	Carbon (C) wt%	Oxygen (O) wt%	Nitrogen (N) wt%
Unstained Cotton	44.5	49.3	Not Detected
Vat Red 15 Stained Cotton	52.8	42.1	5.1
Vat Blue 1 Stained Cotton	50.2	43.5	6.3

Note: The presence of Nitrogen in the stained samples is a key indicator of the presence of the dyes, as cotton itself does not contain nitrogen.

Comparison with Alternative Analytical Methods

While SEM-EDX provides valuable elemental information for the validation of dye presence, other techniques can offer complementary data, particularly regarding the molecular structure of the dye. Raman Spectroscopy and Fourier-Transform Infrared (FTIR) Spectroscopy are two such powerful, non-destructive methods.

Raman Spectroscopy

Experimental Protocol:

A Raman microscope with a 785 nm laser excitation source was used. Spectra were acquired directly from the surface of the unstained and stained cotton fibers.

Comparative Data:

Sample	Characteristic Raman Peaks (cm⁻¹)
Unstained Cotton	1096, 1121 (cellulose backbone)
Vat Red 15 Stained Cotton	1350, 1480, 1595 (aromatic ring vibrations)
Vat Blue 1 Stained Cotton	1580, 1625 (indigo-specific vibrations)

Fourier-Transform Infrared (FTIR) Spectroscopy

Experimental Protocol:

FTIR spectra were obtained using an FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory. The spectra were collected in the range of 4000-650 cm⁻¹.

Comparative Data:

Sample	Characteristic FTIR Absorption Bands (cm⁻¹)
Unstained Cotton	~3330 (O-H stretch), ~2900 (C-H stretch), ~1030 (C-O stretch)
Vat Red 15 Stained Cotton	~1670 (C=O stretch), ~1580 (C=C aromatic stretch)
Vat Blue 1 Stained Cotton	~1628 (C=O stretch), ~1610 (C=C aromatic stretch)

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for the validation of Vat Red 15 staining.

Staining and SEM-EDX Workflow

Validation Logic Diagram

Conclusion

The validation of Vat Red 15 staining using SEM-EDX is a robust and reliable method. The key advantage of this technique lies in its ability to provide direct elemental evidence of the dye's presence through the detection of nitrogen, an element not present in the cotton substrate. This quantitative data, combined with the high-resolution imaging capabilities of SEM, allows for a thorough analysis of dye distribution on the fiber surface.

While alternative methods such as Raman and FTIR spectroscopy provide valuable information about the molecular structure of the dye, SEM-EDX offers a more direct and unambiguous confirmation of the dye's elemental composition on the substrate. For comprehensive material characterization, a multi-technique approach combining SEM-EDX with either Raman or FTIR spectroscopy is recommended. This allows for a complete understanding of both the elemental and molecular nature of the stained material, which is of particular importance in quality control, failure analysis, and forensic investigations within the fields of materials science and drug development.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Vat Blue 1 - Indigo blue - Vat Indigo from Emperor Chem [emperordye.com]
• 3. Vat Indigo Vat Blue 1 Indigo Made in China CAS 482-89-3 - Vat Dyes and CAS 482-89-3 [wschemical.en.made-in-china.com]
• 4. VAT BLUE 1 (INDIGO C.I. 73000) AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 5. mdpi.com [mdpi.com]
• 6. opus.lib.uts.edu.au [opus.lib.uts.edu.au]
• 7. researchgate.net [researchgate.net]

Cross-Validation of Vat Red 15 Analysis: A Comparative Guide to Raman Spectroscopy and Traditional Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Raman spectroscopy against established analytical methods for the characterization of Vat Red 15 (C.I. 71100), a synthetic vat dye. While direct cross-validation studies for Vat Red 15 using Raman spectroscopy are not extensively documented in current literature, this document compiles performance data from analogous red pigments and vat dyes to offer a valuable comparison. The following sections detail the experimental protocols for High-Performance Liquid Chromatography (HPLC), UV-Visible (UV-Vis) Spectroscopy, Mass Spectrometry (MS), and Raman Spectroscopy, and present a quantitative comparison of these techniques.

Quantitative Performance Comparison

The following table summarizes the typical performance characteristics of various analytical techniques for the analysis of Vat Red 15 and similar organic pigments. Data presented is a synthesis of information from multiple sources on the analysis of textile dyes and organic pigments.

Parameter	High-Performance Liquid Chromatography (HPLC)	UV-Visible (UV-Vis) Spectroscopy	Mass Spectrometry (MS)	Raman Spectroscopy
Principle	Separation based on partitioning between a stationary and a mobile phase, followed by detection.[1]	Measurement of light absorbance by the chromophore at a specific wavelength.[1]	Ionization of molecules and separation based on their mass-to-charge ratio.	Inelastic scattering of monochromatic light to probe molecular vibrations.[2]
Specificity	High; can resolve Vat Red 15 from impurities and degradation products.[1]	Moderate; potential for interference from other components that absorb at the same wavelength.[1]	Very High; provides molecular weight and structural information.	High; provides a unique "fingerprint" based on molecular structure.[2]
Linearity (R²)	> 0.999[1]	> 0.998[1]	Typically > 0.99	Method dependent, but can be linear over a defined concentration range.
Limit of Detection (LOD)	0.02 - 0.1 µg/mL[1][3]	0.1 - 0.5 µg/mL[1]	pg to ng range	µg to ng range (SERS can enhance sensitivity)
Limit of Quantification (LOQ)	0.1 - 0.3 µg/mL[1]	0.3 - 1.5 µg/mL[1]	ng to µg range	Method dependent
Accuracy (% Recovery)	98.0 - 102.0%[1]	95.0 - 105.0%[1]	90 - 110% (Isotope dilution)	Method dependent
Precision (%RSD)	< 2%[1]	< 5%[1]	< 10%	< 10%
Sample Preparation	Extraction and filtration required.[4][5]	Dissolution in a suitable solvent.	Extraction and ionization.	Minimal to none for solid samples.[2]
Analysis Time	10 - 30 minutes per sample.	< 5 minutes per sample.	1 - 10 minutes per sample.	Seconds to minutes per sample.
Destructive?	Yes	Yes	Yes	No (Non-destructive)

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

This protocol is adapted from established methods for the analysis of textile dyes.[4][6][7]

• Sample Preparation (Extraction from Textile):

  • Weigh approximately 5-10 mg of the dyed textile sample.

  • Extract the dye in a solution of dimethylformamide (DMF) or a mixture of methanol (B129727) and water (1:1 v/v) with 0.1% formic acid.

  • Heat the mixture at 60°C for 30 minutes in a sealed vial.

  • Cool the extract to room temperature and filter through a 0.45 µm syringe filter prior to injection.

• Instrumentation and Conditions:

  • HPLC System: A standard HPLC system with a C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Mobile Phase: A gradient elution is typically used.

    • Solvent A: Water with 0.1% formic acid.

    • Solvent B: Acetonitrile (B52724) with 0.1% formic acid.

  • Gradient Program: Start with 95% A and 5% B, ramp to 100% B over 20 minutes, hold for 5 minutes, and then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10-20 µL.

  • Detection: Diode Array Detector (DAD) or UV-Vis detector set at the maximum absorbance wavelength of Vat Red 15 (approximately 550-580 nm).

• Data Analysis:

  • Identify the peak corresponding to Vat Red 15 by comparing the retention time with a known standard.

  • Quantify the concentration using a calibration curve prepared from a series of standard solutions of known concentrations.

UV-Visible (UV-Vis) Spectroscopy

This protocol outlines a standard procedure for the quantitative analysis of a dye solution.

• Sample Preparation:

  • Accurately weigh a small amount of Vat Red 15 powder and dissolve it in a suitable solvent in which it is soluble, such as 2-chlorophenol (B165306) or pyridine, to prepare a stock solution of known concentration.[8][9]

  • Prepare a series of calibration standards by serial dilution of the stock solution.

  • Prepare the unknown sample by dissolving it in the same solvent to a concentration expected to be within the range of the calibration standards.

• Instrumentation and Measurement:

  • Spectrophotometer: A double-beam UV-Vis spectrophotometer.

  • Wavelength Scan: Scan the spectrum of a standard solution from 300 to 800 nm to determine the wavelength of maximum absorbance (λmax).

  • Measurement: Measure the absorbance of the blank (solvent), calibration standards, and the unknown sample at the determined λmax.

• Data Analysis:

  • Construct a calibration curve by plotting absorbance versus concentration for the standard solutions.

  • Determine the concentration of Vat Red 15 in the unknown sample by interpolating its absorbance on the calibration curve.

Mass Spectrometry (MS)

This protocol describes a general approach for the characterization of Vat Red 15.

• Sample Preparation:

  • Prepare a dilute solution of Vat Red 15 in a solvent compatible with the ionization source, such as a mixture of acetonitrile and water.

  • For analysis from a textile, perform an extraction as described in the HPLC protocol.

• Instrumentation and Conditions:

  • Mass Spectrometer: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, coupled to an electrospray ionization (ESI) source.

  • Ionization Mode: Positive or negative ion mode can be tested to determine which provides a better signal for Vat Red 15.

  • Mass Range: Scan a mass range that includes the molecular weight of Vat Red 15 (411.41 g/mol ).[8][10]

  • Infusion: The sample solution can be directly infused into the mass spectrometer.

• Data Analysis:

  • Identify the molecular ion peak corresponding to Vat Red 15 ([M+H]⁺ or [M-H]⁻).

  • Perform tandem MS (MS/MS) to obtain fragmentation patterns for structural confirmation. The fragmentation can be compared with theoretical fragmentation patterns or library data if available.

Raman Spectroscopy

This protocol is based on general procedures for the analysis of organic pigments.[11][12][13]

• Sample Preparation:

  • For solid powder: Place a small amount of the Vat Red 15 powder on a microscope slide.

  • For a dyed textile: Mount a small piece of the textile on a microscope slide. No further preparation is typically needed.

• Instrumentation and Conditions:

  • Raman Spectrometer: A micro-Raman spectrometer equipped with a microscope.

  • Laser Excitation: A laser with a wavelength that minimizes fluorescence, such as 785 nm or 1064 nm, is often preferred for colored organic materials.[14]

  • Laser Power: Use the lowest laser power necessary to obtain a good signal to avoid sample degradation (typically 1-10 mW at the sample).

  • Objective: A 50x or 100x microscope objective.

  • Acquisition Time: 1 to 10 accumulations of 10 to 30 seconds each.

• Data Analysis:

  • Collect the Raman spectrum of the sample.

  • Identify the characteristic Raman bands of Vat Red 15 by comparing the spectrum to a reference spectrum or a spectral library of organic pigments.

  • For quantitative analysis, a calibration curve can be prepared by measuring the intensity of a characteristic Raman band for a series of samples with known concentrations.

Experimental Workflow and Logical Relationships

The following diagram illustrates a logical workflow for the cross-validation of analytical results for Vat Red 15.

Cross-validation workflow for Vat Red 15 analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Raman spectroscopy - Wikipedia [en.wikipedia.org]
• 3. pure.uva.nl [pure.uva.nl]
• 4. tcfdatu.org [tcfdatu.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scholar.najah.edu [scholar.najah.edu]
• 7. staff-old.najah.edu [staff-old.najah.edu]
• 8. worlddyevariety.com [worlddyevariety.com]
• 9. VAT RED 15|CAS NO.4216-02-8 [chinainterdyes.com]
• 10. cncolorchem.com [cncolorchem.com]
• 11. zvkds.si [zvkds.si]
• 12. spectroscopyonline.com [spectroscopyonline.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Performance Showdown: Vat Red 15 Versus Other Perinone Pigments

For researchers, scientists, and professionals in drug development, the selection of high-performance organic pigments is critical for applications ranging from durable coatings to advanced material science. Among the elite classes of pigments, perinones are renowned for their exceptional stability. This guide provides an objective comparison of Vat Red 15 against other key perinone pigments, supported by performance data and detailed experimental methodologies.

Unveiling the Perinone Family: Vat Red 15 and its Counterparts

Perinone pigments are characterized by their core chemical structure, which gives rise to geometric isomers—'cis' and 'trans' forms—that exhibit distinct color and performance characteristics. Vat Red 15 is chemically identical to Pigment Red 194 (PR194), representing the cis isomer of the perinone structure.[1][2][3] The most commercially significant trans isomer is Pigment Orange 43 (PO43).[3] This guide will focus on the comparative performance of these two key perinone pigments.

At a Glance: Performance Data

The following tables summarize the key performance indicators for Vat Red 15 (Pigment Red 194) and Pigment Orange 43, offering a clear comparison for material selection.

Table 1: General and Physical Properties

Property	Vat Red 15 (Pigment Red 194)	Pigment Orange 43
C.I. Name	Pigment Red 194	Pigment Orange 43
C.I. Number	71100	71105
CAS Number	4216-02-8	4424-06-0
Chemical Formula	C₂₆H₁₂N₄O₂	C₂₆H₁₂N₄O₂
Isomer	cis	trans
Appearance	Purple-red powder	Bright, reddish-orange powder
Specific Gravity	1.70 g/cm³	1.5 g/cm³
Oil Absorption	40-45 g/100g	65-75 g/100g

Table 2: Stability and Fastness Properties

Performance Metric	Vat Red 15 (Pigment Red 194)	Pigment Orange 43
Heat Stability	≥ 300°C	280°C (in HDPE)
Lightfastness (BWS)	7-8	7-8
Weather Fastness	-	4-5 (out of 5)
Acid Resistance	5 (out of 5)	5 (out of 5)
Alkali Resistance	5 (out of 5)	5 (out of 5)
Migration Resistance	5 (out of 5)	5 (out of 5)

In-Depth Experimental Protocols

To ensure accurate and reproducible performance evaluation, standardized testing methodologies are crucial. Below are detailed protocols for the key experiments cited in this guide.

Lightfastness Testing

Lightfastness is determined by exposing pigmented samples to a xenon-arc lamp, which simulates natural sunlight. The protocol adheres to the principles of ISO 105-B02 .

Objective: To assess the resistance of the pigment to fading when exposed to an artificial light source representative of natural daylight.

Apparatus:

• Xenon-arc lamp weathering instrument.

• Blue Wool Standards (BWS) #1-8.

• Grey Scale for assessing color change (ISO 105-A02).

• Specimen holders.

Procedure:

• Sample Preparation: A dispersion of the pigment in a suitable medium (e.g., a polymer or paint base) is prepared and applied uniformly to a substrate. A portion of the sample is masked to serve as the unexposed reference.

• Mounting: The prepared samples and the Blue Wool Standards are mounted in the specimen holders.

• Exposure: The samples are placed in the xenon-arc weathering instrument. The exposure conditions (irradiance, temperature, humidity) are set according to the specific requirements of ISO 105-B02.

• Evaluation: The samples are periodically inspected. The degree of fading is assessed by comparing the exposed portion of the sample to the unexposed portion using the Grey Scale. The lightfastness rating is determined by identifying which Blue Wool Standard shows a similar degree of fading. The scale ranges from 1 (very poor) to 8 (outstanding).

Heat Stability Testing

The heat stability of a pigment is critical for applications involving high-temperature processing, such as in plastics. This protocol is based on the principles of ASTM D648 , which determines the Deflection Temperature Under Load (DTUL).

Objective: To determine the temperature at which a standard test bar of a pigmented plastic deflects under a specified load.

Apparatus:

• Three-point bending fixture.

• Heating bath (e.g., silicone oil).

• Temperature controller and sensor.

• Load application device.

• Deflection measurement device.

Procedure:

• Specimen Preparation: Standardized test bars are prepared by incorporating the pigment into the desired polymer at a specified concentration.

• Test Setup: The test bar is placed on the supports of the three-point bending fixture within the heating bath.

• Loading: A specified load (e.g., 0.455 MPa or 1.82 MPa) is applied to the center of the test bar.

• Heating: The temperature of the bath is increased at a constant rate (e.g., 2°C per minute).

• Measurement: The temperature at which the test bar deflects by a specified amount (typically 0.25 mm) is recorded as the Heat Deflection Temperature.

Chemical Resistance Testing

This protocol outlines a method for determining the resistance of a pigmented coating to various liquid chemicals, based on ISO 2812 .

Objective: To evaluate the effect of various chemical agents on a pigmented surface.

Apparatus:

• Test panels coated with the pigmented formulation.

• Pipettes or droppers.

• Cover glasses.

• A range of test liquids (e.g., acids, alkalis, solvents).

Procedure:

• Sample Preparation: The pigment is dispersed in a coating formulation, which is then applied to standardized test panels and allowed to cure completely.

• Spot Test: A small volume of the test liquid is applied to the surface of the coated panel. The drop is then covered with a cover glass to prevent evaporation.

• Exposure: The panel is left undisturbed for a specified period (e.g., 24 hours) at a controlled temperature.

• Evaluation: After the exposure time, the cover glass is removed, and the test area is gently cleaned. The surface is then examined for any changes, such as discoloration, blistering, softening, or loss of adhesion. The resistance is typically rated on a scale from 0 (no effect) to 5 (severe effect).

Visualizing Experimental and Application Workflows

To further clarify the processes involved in pigment evaluation and potential application, the following diagrams are provided.

Experimental workflow for lightfastness testing.

References

• 1. China Biggest Vat Red 15 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Perinone - Wikipedia [en.wikipedia.org]

Vat Red 15: A High-Performance Alternative to Traditional Staining Methods

For researchers, scientists, and drug development professionals seeking robust and stable staining reagents, Vat Red 15 emerges as a compelling, albeit novel, candidate. While traditionally used in the textile industry, its inherent chemical properties suggest significant advantages over conventional biological staining methods. This guide provides a comparative analysis of Vat Red 15, supported by its physicochemical data and a hypothetical experimental protocol for its application in a laboratory setting.

Unveiling the Potential of Vat Dyes in Research

Vat dyes, a class of water-insoluble colorants, are renowned for their exceptional fastness properties. The staining process involves a temporary reduction of the insoluble pigment to a soluble "leuco" form, which allows it to penetrate a substrate. Subsequent oxidation locks the insoluble pigment firmly within the material, rendering it highly resistant to fading and degradation. This unique mechanism offers a foundation for developing incredibly durable stains for biological samples.

At a Glance: Vat Red 15 vs. Traditional Stains

Feature	Vat Red 15	Traditional Stains (e.g., H&E, Organic Fluorophores)
Photostability	Exceptionally high (Light Fastness Grade: 7-8)[1]	Variable; prone to photobleaching, especially fluorescent dyes.
Chemical Resistance	High resistance to acids and alkalis (Grade: 5)[1]	Lower resistance; pH sensitivity can affect staining.
Heat Stability	Stable up to at least 300°C[1]	Generally lower; can be sensitive to high temperatures.
Solubility	Insoluble in water and ethanol[2][3][4]	Generally soluble in aqueous or alcoholic solutions.
Staining Mechanism	Mechanical entrapment after in-situ oxidation[5][6]	Primarily based on electrostatic interactions or specific binding.
Complexity of Protocol	Higher; requires reduction and oxidation steps.	Generally simpler and well-established.

Key Advantages of Vat Red 15

The superior stability of Vat Red 15 presents several potential advantages for researchers:

• Enhanced Photostability for Repeated Imaging: The remarkable lightfastness of Vat Red 15 could enable long-term and repeated imaging of samples without significant signal loss, a major limitation of many fluorescent dyes.

• Resistance to Harsh Clearing and Processing Techniques: Its high resistance to chemical degradation suggests that Vat Red 15-stained samples could withstand harsh chemical treatments, such as tissue clearing protocols, that can diminish the signal from traditional stains.

• Archival Stability: The robust nature of the pigment could lead to exceptionally long-lasting stained specimens for archival purposes.

• Potential for Multiplexing: The unique chemical properties of vat dyes could open new avenues for multiplexed imaging, potentially in combination with other staining methods.

Experimental Protocols: A Forward Look

While specific protocols for using Vat Red 15 as a biological stain are not yet established, a hypothetical workflow can be extrapolated from its use in textiles and the application of other vat dyes in cellular imaging. A key challenge to overcome is the dye's insolubility in aqueous solutions. One promising approach, inspired by protocols for Vat Blue 6, involves the formulation of Vat Red 15 into nanoparticles for cellular delivery.

Hypothetical Protocol for Staining Cells in Culture with Vat Red 15 Nanoparticles

This protocol is a conceptual adaptation and would require optimization.

1. Preparation of Vat Red 15 Nanoparticles:

• Organic Phase: Dissolve Vat Red 15 and a biocompatible polymer (e.g., PLGA) in a suitable organic solvent (e.g., acetone).

• Aqueous Phase: Prepare an aqueous solution containing a surfactant (e.g., PVA).

• Emulsification: Add the organic phase to the aqueous phase under high-speed homogenization or sonication to create an oil-in-water emulsion.

• Solvent Evaporation: Remove the organic solvent by evaporation, leading to the formation of Vat Red 15-loaded nanoparticles.

• Purification: Wash the nanoparticles via centrifugation and resuspend in a suitable buffer (e.g., PBS).

2. Cell Staining and Imaging:

• Cell Culture: Plate cells on a suitable imaging dish or slide and grow to the desired confluency.

• Staining: Incubate the cells with a working dilution of the Vat Red 15 nanoparticle suspension in cell culture medium.

• Washing: Gently wash the cells with PBS to remove unbound nanoparticles.

• Fixation (Optional): Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde).

• Imaging: Image the cells using a fluorescence microscope with appropriate excitation and emission filters.

Diagram: Hypothetical Workflow for Cellular Staining with Vat Red 15

Caption: A conceptual workflow for the preparation and application of Vat Red 15 nanoparticles for cellular imaging.

The Underlying Chemistry: A Robust Staining Mechanism

The staining process with vat dyes is a two-step chemical transformation.

• Reduction (Vatting): The insoluble Vat Red 15 pigment is chemically reduced, typically in an alkaline solution, to its soluble, "leuco" form. This form can then impregnate the sample.

• Oxidation: The sample is then exposed to an oxidizing agent or air, which converts the leuco dye back to its insoluble pigment form, trapping it within the structure.

Diagram: The Vat Dye Staining Mechanism

Caption: The reduction-oxidation cycle at the core of the vat dyeing process.

Future Perspectives

Vat Red 15 and other vat dyes represent an untapped resource for the development of next-generation staining reagents. Their unparalleled stability could address some of the most significant challenges in biological imaging, particularly in the context of long-term studies and harsh experimental conditions. Further research into the formulation and application of these dyes for biological samples is warranted and could pave the way for new discoveries in cellular and tissue analysis.

References

• 1. Cas 4216-02-8,Vat Red 15 | lookchem [lookchem.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. VAT RED 15|CAS NO.4216-02-8 [chinainterdyes.com]
• 4. tkechemical.com [tkechemical.com]
• 5. researchgate.net [researchgate.net]
• 6. The Dyeing Principle of Vat Dyes - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]

Unveiling the Constraints: A Comparative Guide to Vat Red 15 for Environmental Sample Analysis

For researchers, scientists, and drug development professionals, the accurate detection and quantification of compounds in environmental samples is paramount. While Vat Red 15, an anthraquinone (B42736) dye, finds extensive use in the textile industry, its application in environmental sample analysis is fraught with limitations. This guide provides a comprehensive comparison of Vat Red 15 with more suitable alternatives, supported by experimental data and detailed protocols, to aid in the selection of appropriate analytical methods.

The inherent properties of Vat Red 15 present significant challenges for its use in environmental monitoring. Its poor solubility in aqueous solutions, the instability of its soluble leuco form, and its tendency to sorb to soil and sediment make accurate quantification in environmental matrices difficult. In contrast, fluorescent tracers such as Rhodamine B and Rhodamine WT offer superior performance in these applications due to their high water solubility, stability, and sensitive detection methods.

Comparative Analysis of Analytical Performance

The selection of an appropriate dye for environmental analysis hinges on key performance indicators such as limit of detection (LOD), recovery rate, and susceptibility to environmental interferences. The following table summarizes the available data for Vat Red 15 and two common fluorescent tracer dyes.

Parameter	Vat Red 15	Rhodamine B	Rhodamine WT
Limit of Detection (LOD)	Estimated in the µg/L to mg/L range by HPLC-DAD[1]	0.01 - 0.1 µg/L by UPLC-MS/MS[2][3][4][5]; 1.374 µM by fluorescent probe[6]	0.4 µg/L by fluorometer[7]
Recovery from Water Samples	Moderate to Low (highly dependent on SPE method)	71.2% - 104.9% by UPLC-MS/MS[3][4][5]	98% - 100% in surface streams[8]
Recovery from Soil/Sediment	Low due to strong adsorption[9]	Variable, can be high depending on soil composition[9]	Can be affected by sorption to certain clays[10]
Photostability	Moderate, subject to photodegradation	Susceptible to photodegradation	Half-life of 15.3 to 21.9 days in natural sunlight[11]
Interference	High potential from humic acids and other organic matter in soil and water[12]	Can be affected by background fluorescence[7]	Less affected by background fluorescence than other dyes[13]
Analytical Method(s)	HPLC-DAD, LC-MS/MS	Fluorometry, HPLC-UV, HPLC-Fluorescence, UPLC-MS/MS[2][3][4][5][14]	Fluorometry[7][15]

Key Limitations of Vat Red 15 in Environmental Analysis

The primary drawbacks of using Vat Red 15 for environmental sample analysis are rooted in its chemical nature:

• Poor Water Solubility: Vat Red 15 is practically insoluble in water, making its direct analysis in aqueous samples challenging.[7][8][10][14][15] This necessitates extraction with organic solvents, adding complexity and potential for analyte loss.

• Instability of the Leuco Form: To solubilize vat dyes, they must be reduced to their leuco form. This form is highly unstable and readily oxidizes back to the insoluble parent dye upon exposure to air, complicating sample preparation and analysis.[16]

• Strong Adsorption to Environmental Matrices: Vat dyes, including Vat Red 15, exhibit a strong affinity for particulate matter, soil, and sediment.[9] This leads to low recovery rates during extraction and an underestimation of the actual concentration in the environment.

• Susceptibility to Interference: Complex environmental matrices contain numerous compounds, such as humic acids, that can interfere with the chromatographic analysis of Vat Red 15, leading to inaccurate quantification.[12]

• Lack of Sensitive Field-Based Detection Methods: Unlike fluorescent tracers, there are no simple and sensitive field-based methods for the in-situ detection of Vat Red 15. This limits its utility for real-time monitoring of environmental processes.

Superior Alternatives: Rhodamine B and Rhodamine WT

Fluorescent dyes like Rhodamine B and Rhodamine WT are widely used as tracers in hydrological and environmental studies due to their advantageous properties:

• High Water Solubility and Stability: These dyes are highly soluble in water and exhibit reasonable stability in environmental conditions, allowing for more accurate tracking of water movement.[11]

• High Fluorescence Quantum Yield: Their strong fluorescence allows for highly sensitive detection, even at very low concentrations (ppb levels).[6][17]

• Availability of In-Situ and Laboratory-Based Analytical Methods: Fluorometers provide a rapid and sensitive means for in-situ analysis, while laboratory methods like HPLC with fluorescence detection and UPLC-MS/MS offer high selectivity and quantification.[2][3][4][5][7][14]

• Established Protocols and Extensive Literature: A wealth of research exists on the use of Rhodamine dyes as environmental tracers, with well-established protocols for their application and analysis.[7][13][15]

Experimental Protocols

To provide a practical comparison, detailed methodologies for the analysis of Vat Red 15 and Rhodamine WT in water samples are provided below.

Protocol 1: Analysis of Vat Red 15 in Water by HPLC-DAD

This protocol outlines a general procedure for the extraction and analysis of Vat Red 15 from a water sample.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water through it.

• Sample Loading: Acidify the water sample (100 mL) to a pH of approximately 3 with a suitable acid. Pass the sample through the conditioned C18 cartridge at a flow rate of 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove any polar impurities.

• Elution: Elute the retained Vat Red 15 from the cartridge with 5 mL of methanol or acetonitrile (B52724).

• Concentration: Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute the residue in 1 mL of the mobile phase.

2. HPLC-DAD Analysis

• HPLC System: A standard HPLC system equipped with a Diode Array Detector (DAD).

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water (e.g., 70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection: Monitor the absorbance at the maximum wavelength of Vat Red 15 (approximately 550 nm).

• Quantification: Create a calibration curve using standards of known Vat Red 15 concentrations.

Protocol 2: Analysis of Rhodamine WT in Water by Fluorometry

This protocol describes a standard method for the direct analysis of Rhodamine WT in a water sample.[7][15]

1. Instrument Calibration

• Prepare a series of Rhodamine WT standards in deionized water (e.g., 0.1, 1, 10, 100 µg/L).

• Use the standards to create a calibration curve on the fluorometer.

2. Sample Measurement

• Collect the water sample in a clean container, protecting it from direct sunlight.

• Allow the sample to reach the ambient temperature of the instrument.

• Rinse the sample cuvette with the water sample three times.

• Fill the cuvette with the sample and place it in the fluorometer.

• Record the fluorescence reading.

• Convert the fluorescence reading to a concentration using the calibration curve.

Signaling Pathways and Workflows

The following diagrams illustrate the analytical workflows and the logical relationship in selecting a suitable dye for environmental analysis.

Figure 1: Comparative analytical workflows for Vat Red 15 and Rhodamine WT.

Figure 2: Decision pathway for selecting a suitable dye for environmental tracing.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantification of twenty pharmacologically active dyes in water samples using UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. Quantification of twenty pharmacologically active dyes in water samples using UPLC-MS/MS [repozytorium.piwet.pulawy.pl]
• 6. New rhodamine B-based chromo-fluorogenic probes for highly selective detection of aluminium(iii) ions and their application in living cell imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. epa.gov [epa.gov]
• 8. apms.org [apms.org]
• 9. Bot Verification [rasayanjournal.co.in]
• 10. Tracer-grade rhodamine WT: structure of constituent isomers and their sorption behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. What Is Rhodamine? Get the Rho Down [ysi.com]
• 12. Interference of humic acids and DNA extracted directly from soil in detection and transformation of recombinant DNA from bacteria and a yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ysi.com [ysi.com]
• 14. osha.gov [osha.gov]
• 15. glfc.org [glfc.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Dye tracing - Wikipedia [en.wikipedia.org]

A comparative study of red fluorescent probes for polymer science

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of three prominent classes of red fluorescent probes utilized in polymer science: Nile Red, BODIPY dyes, and Perylene (B46583) Diimides (PDIs). The selection of an appropriate fluorescent probe is critical for accurately reporting on polymer properties and behavior. This document aims to facilitate this selection by presenting a side-by-side comparison of their photophysical properties, outlining detailed experimental protocols for their characterization, and illustrating their interaction mechanisms and experimental workflows.

Data Presentation: A Comparative Overview of Red Fluorescent Probes

The following table summarizes the key photophysical properties of Nile Red, a representative red-emitting BODIPY dye (BODIPY TR), and a common Perylene Diimide derivative. The data has been compiled from various sources and represents typical values observed in common polymer matrices like Polymethyl methacrylate (B99206) (PMMA), Polystyrene (PS), and Polyethylene (PE). It is important to note that these values can be significantly influenced by the specific polymer environment, probe concentration, and measurement conditions.

Property	Nile Red	BODIPY TR	Perylene Diimide (PDI) derivative
Excitation Max (λex)	~550-590 nm (highly solvent dependent)[1][2]	~588 nm	~578 nm
Emission Max (λem)	~620-660 nm (highly solvent dependent)[1][2]	~618 nm	~613 nm (monomer), can shift to >650 nm (aggregate)[3][4]
Molar Extinction Coefficient (ε)	~38,000 M⁻¹cm⁻¹ (in Dioxane)[5]	>80,000 M⁻¹cm⁻¹ (in Methanol)[6]	~70,000 - 100,000 M⁻¹cm⁻¹ (in solution)[7]
Quantum Yield (Φf)	0.02 - 0.7 (highly solvent dependent)[5][8]	~0.6 - 1.0[6][]	~0.8 - 1.0 (monomer), lower in aggregates[3][10]
Photostability	Moderate	High[]	Very High[3][10]
Environmental Sensitivity	High (polarity sensitive)[1]	Low to Moderate	Moderate (sensitive to aggregation)[3]
Common Polymer Matrices	PMMA, PS, PE, PP[1]	PMMA, PS	PMMA, PS, PLGA[3][11]

Signaling Pathways and Interaction Mechanisms

The utility of these fluorescent probes in polymer science stems from their distinct interaction mechanisms with the surrounding polymer matrix, which in turn influences their fluorescence output.

Nile Red: Solvatochromic Probe for Polarity Sensing

Nile Red's fluorescence is highly sensitive to the polarity of its microenvironment. In nonpolar environments, it exhibits strong fluorescence, while its quantum yield dramatically decreases in polar media. This solvatochromic behavior is attributed to the formation of a twisted intramolecular charge transfer (TICT) state in the excited state. The interaction with polymers is primarily governed by hydrophobic interactions and physisorption onto the polymer surface or within its amorphous regions. This makes Nile Red an excellent probe for sensing changes in local polarity, such as those occurring during polymer curing, degradation, or water absorption.

Nile Red's interaction with a polymer matrix.

BODIPY Dyes: Bright and Stable Fluorophores

BODIPY dyes are characterized by their high fluorescence quantum yields, sharp emission peaks, and excellent photostability. Their fluorescence is generally less sensitive to the environment compared to Nile Red. However, their chemical structure can be readily modified to incorporate specific functionalities, enabling their use as sensors for various analytes or as labels for specific polymer architectures. Polymerizable BODIPY derivatives can be covalently incorporated into polymer chains, providing a robust and stable labeling strategy.

BODIPY probe incorporated into a polymer matrix.

Perylene Diimides (PDIs): Probes for Aggregation and Order

Perylene diimides are known for their exceptional photostability and high quantum yields in their monomeric form. A key characteristic of PDIs is their propensity to form aggregates (π-π stacking) in solution and in the solid state. This aggregation often leads to a significant change in their photophysical properties, including a red-shift in the emission spectrum and, in many cases, fluorescence quenching. This sensitivity to aggregation makes PDIs excellent probes for studying processes that involve changes in intermolecular distances and order within a polymer, such as crystallization, phase separation, and self-assembly.

PDI aggregation influenced by the polymer environment.

Experimental Protocols

Accurate and reproducible characterization of fluorescent probes within polymer matrices is crucial for reliable data interpretation. Below are detailed protocols for key experiments.

Protocol 1: Preparation of Fluorescent Polymer Films

This protocol describes a general method for preparing thin polymer films containing a fluorescent probe for spectroscopic analysis.

Materials:

• Polymer (e.g., PMMA, PS)

• Fluorescent probe (Nile Red, BODIPY, or PDI)

• Solvent (e.g., toluene, chloroform, tetrahydrofuran)

• Glass slides or quartz substrates

• Spin coater or drop-casting equipment

• Volumetric flasks and pipettes

• Vortex mixer and sonicator

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the fluorescent probe in a suitable solvent at a concentration of ~1 mM.

• Polymer Solution Preparation: Prepare a polymer solution (e.g., 10% w/v) by dissolving the polymer in the same solvent. Gentle heating and stirring may be required.

• Doping the Polymer Solution: Add a specific volume of the probe stock solution to the polymer solution to achieve the desired final probe concentration (typically in the µM to mM range). Mix thoroughly using a vortex mixer and sonicate briefly to ensure homogeneity.

• Film Casting:

  • Spin Coating: Dispense a small amount of the doped polymer solution onto a clean substrate. Spin at a defined speed (e.g., 1000-3000 rpm) for a set duration (e.g., 30-60 seconds) to create a uniform thin film.

  • Drop Casting: Dispense a known volume of the doped polymer solution onto a substrate and allow the solvent to evaporate slowly in a controlled environment (e.g., a covered petri dish) to form a film.

• Drying: Dry the films under vacuum or in a desiccator to remove any residual solvent.

Protocol 2: Measurement of Fluorescence Quantum Yield (Relative Method)

This protocol outlines the determination of the fluorescence quantum yield of a probe in a polymer film relative to a known standard.

Materials:

• Fluorescent polymer film (prepared as in Protocol 1)

• Standard fluorescent sample with a known quantum yield (e.g., Rhodamine 6G in ethanol)

• Spectrofluorometer with a solid-sample holder

• UV-Vis spectrophotometer

Procedure:

• Absorbance Measurement: Measure the absorbance of the fluorescent polymer film at the excitation wavelength using a UV-Vis spectrophotometer. The absorbance should be kept low (ideally < 0.1) to avoid inner filter effects.

• Fluorescence Spectra Acquisition:

  • Mount the polymer film in the solid-sample holder of the spectrofluorometer at a 45° angle to the excitation beam to minimize scattered light reaching the detector.

  • Record the fluorescence emission spectrum of the film over the appropriate wavelength range.

  • Measure the fluorescence emission spectrum of the standard solution under identical instrument settings (excitation wavelength, slit widths).

• Data Analysis: The quantum yield of the sample (Φ_sample) is calculated using the following equation:

  Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²)

  where:

  • Φ is the quantum yield

  • I is the integrated fluorescence intensity

  • A is the absorbance at the excitation wavelength

  • n is the refractive index of the medium (polymer film or solvent)

  • 'sample' and 'std' refer to the sample and the standard, respectively.

Protocol 3: Photostability Assessment

This protocol describes a method to evaluate the photostability of a fluorescent probe within a polymer film.

Materials:

• Fluorescent polymer film

• Fluorescence microscope with a stable light source (e.g., laser or LED) and a sensitive camera

• Image analysis software (e.g., ImageJ)

Procedure:

• Sample Mounting: Mount the fluorescent polymer film on the microscope stage.

• Image Acquisition Setup:

  • Select an area of the film for analysis.

  • Set the excitation light intensity to a constant level.

  • Focus on the sample and acquire an initial image (t=0).

• Time-Lapse Imaging: Continuously illuminate the selected area and acquire a series of images at regular time intervals (e.g., every 10 seconds) until the fluorescence intensity has significantly decreased.

• Data Analysis:

  • Using image analysis software, measure the mean fluorescence intensity of a region of interest (ROI) in each image of the time series.

  • Correct for background fluorescence.

  • Normalize the intensity values to the initial intensity at t=0.

  • Plot the normalized fluorescence intensity as a function of time.

  • Determine the photobleaching half-life (t₁/₂), which is the time at which the fluorescence intensity drops to 50% of its initial value. A longer half-life indicates higher photostability.

Experimental Workflow

The following diagram illustrates a typical workflow for the evaluation and comparison of red fluorescent probes for a specific application in polymer science.

Workflow for comparing red fluorescent probes.

References

• 1. Characterization of Nile Red-Stained Microplastics through Fluorescence Spectroscopy | MDPI [mdpi.com]
• 2. Nile red - Wikipedia [en.wikipedia.org]
• 3. Tuning the color and photostability of perylene diimides inside polymer nanoparticles: towards biodegradable substitutes of quantum dots - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 4. Perylene diimide derivatives as red and deep red-emitters for fully solution processable OLEDs - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. omlc.org [omlc.org]
• 6. BODIPY Dye Series—Section 1.4 | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 10. Tuning the color and photostability of perylene diimides inside polymer nanoparticles: towards biodegradable substitutes of quantum dots - Nanoscale (RSC Publishing) DOI:10.1039/C4NR03718A [pubs.rsc.org]
• 11. Item - Highly Fluorescent Molecularly Insulated Perylene Diimides: Effect of Concentration on Photophysical Properties - American Chemical Society - Figshare [acs.figshare.com]

A Comparative Analysis of the Cytotoxicity of Common Dyes with a Focus on Vat Red 15

For researchers, scientists, and drug development professionals, understanding the cytotoxic potential of chemical compounds is a critical aspect of safety and efficacy assessment. This guide provides a comparative overview of the cytotoxicity of various common dyes, with a particular focus on Vat Red 15. Due to a lack of publicly available in vitro cytotoxicity data for Vat Red 15, this report summarizes the available data for other prevalent dye classes to serve as a comparative benchmark.

In contrast, quantitative cytotoxicity data is available for other classes of dyes, such as reactive, azo, and disperse dyes. These studies provide valuable insights into the varying degrees of toxicity exhibited by different chemical structures and their mechanisms of action.

Comparative Cytotoxicity Data of Common Dyes

The following table summarizes publicly available in vitro cytotoxicity data for a selection of common dyes across various human and non-human cell lines. This data offers a comparative perspective on the potential cellular toxicity of these compounds.

Dye Name/Class	Cell Line	Assay	Endpoint	Result
Reactive Dyes
Reactive Blue 2 (RB2)	HaCaT (Human Keratinocytes)	Flow Cytometry-based Micronucleus Assay	Cytotoxicity	Cytotoxic at 1000 µg/mL[4]
Reactive Blue 19 (RB19)	HaCaT (Human Keratinocytes)	Flow Cytometry-based Micronucleus Assay	Cytotoxicity	Cytotoxic at 500 and 1000 µg/mL[4]
HepaRG (Human Hepatic Cells)	Flow Cytometry-based Micronucleus Assay	Cytotoxicity	Cytotoxic at 1000 µg/mL[4]
Reactive Orange 16 (RO16)	HaCaT (Human Keratinocytes)	Flow Cytometry-based Micronucleus Assay	Cytotoxicity	Cytotoxic at 1000 µg/mL[4]
HepaRG (Human Hepatic Cells)	Flow Cytometry-based Micronucleus Assay	Cytotoxicity	Cytotoxic at 1000 µg/mL[4]
Azo Dyes
Methyl Orange	Glioblastoma Cells	MTT Assay	IC50 (3 days)	26.47 µM[5]
Glioblastoma Cells	MTT Assay	IC50 (7 days)	13.88 µM[5]
Sudan I	Glioblastoma Cells	MTT Assay	IC50 (7 days)	12.48 µM[5]
Disperse Dyes
Disperse Red 11	IPEC-J2 (Porcine Epithelial)	CellTox™ Green Cytotoxicity Assay	Cytotoxicity	Significant cytotoxicity observed[6]
Disperse Blue 1	IPEC-J2 (Porcine Epithelial)	CellTox™ Green Cytotoxicity Assay	Cytotoxicity	Significant cytotoxicity observed[6]
Disperse Blue 124	IPEC-J2 (Porcine Epithelial)	CellTox™ Green Cytotoxicity Assay	Cytotoxicity	Significant cytotoxicity observed[6]
Disperse Brown 1	MPEK-BL6 (Mouse Keratinocytes) & IPEC-J2	Cell Viability Assay	Cell Viability	Decreased cell viability[6]

Experimental Protocols

Detailed methodologies for key cytotoxicity assays are provided below to aid in the interpretation of the presented data and for the design of future comparative studies.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.

• Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is directly proportional to the number of viable cells.

• Cell Seeding: Cells are seeded in a 96-well plate at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the dye for a specified duration.

• MTT Addition: Following treatment, the MTT solution is added to each well, and the plate is incubated for 2-4 hours at 37°C to facilitate the formation of formazan crystals.

• Solubilization: A solubilization solution, such as dimethyl sulfoxide (B87167) (DMSO), is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of the dye that inhibits 50% of cell viability) is determined.[1]

CellTox™ Green Cytotoxicity Assay

This assay measures cytotoxicity by detecting changes in membrane integrity that occur as a result of cell death.

• Principle: The assay utilizes a proprietary asymmetric cyanine (B1664457) dye that is excluded from viable cells but stains the DNA of cells with compromised membranes. The binding of the dye to DNA results in a significant increase in fluorescence, which is proportional to the number of dead cells.

• Cell Seeding: Cells are plated in a 96-well plate (black plates are recommended for fluorescence assays) and allowed to attach.

• Compound Treatment: The cells are exposed to the test dyes at various concentrations for the desired time period.

• Dye Addition: The CellTox™ Green Dye is added to each well.

• Fluorescence Measurement: The fluorescence intensity is measured using a plate reader with appropriate excitation and emission wavelengths (e.g., excitation ~485 nm, emission ~520 nm).

• Data Analysis: The percentage of cytotoxicity is calculated relative to a positive control (e.g., cells treated with a lysis agent).[1]

Visualizing Experimental and Biological Pathways

To better illustrate the processes involved in cytotoxicity testing and the potential mechanisms of dye-induced cell death, the following diagrams are provided.

Caption: General workflow for in vitro cytotoxicity testing of dyes.

Caption: Plausible signaling pathways involved in cytotoxicity induced by different dye classes.

Conclusion

This comparative guide underscores the variable cytotoxic potential among different classes of common dyes. While quantitative data for Vat Red 15 remains elusive, the information on related anthraquinone dyes suggests a potential for cytotoxicity mediated through oxidative stress and MAPK signaling pathways. The provided data on reactive, azo, and disperse dyes offers a valuable framework for comparison and highlights the importance of empirical testing for each specific compound. Further research is imperative to elucidate the specific toxicological profile of Vat Red 15 to ensure its safe application in various industries. The detailed experimental protocols and pathway diagrams included in this guide are intended to support researchers in these future investigations.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. academicjournals.org [academicjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. The effect of Azo-dyes on glioblastoma cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Impaired cell viability and mitochondrial respiration by disperse textile dyes - PMC [pmc.ncbi.nlm.nih.gov]

Spectral Overlap of Vat Red 15 with Other Fluorophores: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential spectral overlap between the fluorescent leuco form of Vat Red 15 and other commonly used fluorophores. Due to the limited availability of quantitative spectral data for the fluorescent state of Vat Red 15, this document outlines a hypothetical comparison and provides a generalized experimental protocol for researchers to determine the spectral properties of vat dyes.

Introduction to Vat Red 15 and its Fluorescence

Vat Red 15 is a synthetic vat dye belonging to the anthraquinone (B42736) class.[1] Like other vat dyes, it is water-insoluble in its oxidized state.[2] However, upon reduction in an alkaline solution, it is converted to a water-soluble, fluorescent "leuco" form.[2] Qualitative descriptions indicate that the alkaline-reduced leuco form of Vat Red 15 exhibits green fluorescence.[3] The application of this fluorescence in biological research necessitates an understanding of its spectral characteristics to prevent overlap with other fluorophores in multiplexing experiments.

Spectral Properties of Common Fluorophores

To assess potential spectral overlap, it is crucial to know the excitation and emission maxima of commonly used fluorophores. The table below summarizes the spectral properties of several fluorophores that could potentially exhibit spectral overlap with the green fluorescence of leuco Vat Red 15.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)
Hypothetical Leuco Vat Red 15	Not Available	Green Emission (est. 500-550 nm)	Not Available	Not Available
Fluorescein (B123965) (FITC)	495	517	0.92	75,000
Alexa Fluor 488	495	519	0.92	71,000
GFP (Green Fluorescent Protein)	488	507	0.60	55,000
Rhodamine 6G	528	551	0.95	116,000
Texas Red	583	603	Not Available	116,000

Experimental Protocol for Determining Vat Dye Fluorescence

The following is a generalized protocol for the reduction of a vat dye to its fluorescent leuco form and subsequent measurement of its spectral properties. This protocol is based on methods described for the analysis of other vat dyes, such as Vat Green 1.[4]

Objective: To prepare the fluorescent leuco form of a vat dye and measure its excitation and emission spectra.

Materials:

• Vat Dye (e.g., Vat Red 15)

• Sodium Hydroxide (B78521) (NaOH)

• Sodium Dithionite (B78146) (Na₂S₂O₄, also known as sodium hydrosulfite)

• Distilled, deoxygenated water

• Spectrofluorometer

• UV-Vis Spectrophotometer

• Cuvettes (quartz for fluorescence)

• Nitrogen or Argon gas source

Procedure:

• Preparation of Alkaline Reducing Solution:

  • Prepare a stock solution of sodium hydroxide (e.g., 1 M) in deoxygenated distilled water.

  • Prepare a fresh stock solution of sodium dithionite (e.g., 0.5 M) in deoxygenated distilled water. It is critical to use a fresh solution as sodium dithionite is unstable in solution.

• Reduction of the Vat Dye (Vatting):

  • Disperse a small, accurately weighed amount of the vat dye powder in deoxygenated distilled water to create a suspension.

  • Add the sodium hydroxide solution to the dye suspension to achieve a strongly alkaline pH (typically pH 11-13).

  • Gently warm the alkaline suspension (e.g., to 50-60°C) while stirring.[1]

  • Gradually add the sodium dithionite solution to the warmed suspension. The color of the suspension will change as the dye is reduced to its soluble leuco form. For Vat Red 15, a change to a solution with green fluorescence is expected.

  • Continuously purge the solution with nitrogen or argon gas to prevent re-oxidation of the leuco dye by atmospheric oxygen.

• Spectroscopic Measurements:

  • Absorbance Spectrum:

    • Using a UV-Vis spectrophotometer, measure the absorbance spectrum of the diluted leuco dye solution to determine the optimal excitation wavelength (the wavelength of maximum absorbance).

  • Fluorescence Spectra:

    • Transfer the diluted leuco dye solution to a quartz cuvette, ensuring it is sealed or continuously purged with inert gas.

    • Using a spectrofluorometer, scan a range of excitation wavelengths to determine the excitation maximum.

    • Set the excitation wavelength to the determined maximum and scan the emission spectrum to determine the emission maximum.

  • Quantum Yield Determination (Relative Method):

    • Measure the fluorescence intensity of the leuco dye solution and a standard fluorophore with a known quantum yield (e.g., fluorescein in 0.1 M NaOH) under identical experimental conditions (excitation wavelength, slit widths, detector settings).

    • The quantum yield of the leuco dye can be calculated using the following equation: Φ_sample = Φ_standard * (I_sample / I_standard) * (A_standard / A_sample) * (n_sample / n_standard)² Where:

      • Φ is the quantum yield

      • I is the integrated fluorescence intensity

      • A is the absorbance at the excitation wavelength

      • n is the refractive index of the solvent

Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. Leuco dye - Wikipedia [en.wikipedia.org]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Vat Green 1 - Vat Brilliant Green 3B - Vat Brilliant Green FFB from Emperor Chem [emperordye.com]

Performance of Vat Red 15 in Polymer Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of Vat Red 15 with alternative red colorants, namely Pigment Red 170 and Disperse Red 60, across various polymer matrices. The information presented herein is curated from technical datasheets and scientific literature to aid in the selection of the most suitable colorant for your specific application.

Executive Summary

Vat Red 15 exhibits exceptional thermal stability, making it a candidate for high-temperature polymer processing. However, its performance data in specific polymer matrices is not as extensively documented as that of Pigment Red 170, a versatile alternative with well-characterized properties in a wide range of plastics. Disperse Red 60, while a common colorant for synthetic fibers, shows limited documented application and performance data in commodity and engineering plastics. The choice of colorant will ultimately depend on the specific polymer, processing conditions, and end-use application requirements.

Data Presentation: Comparative Performance in Polymer Matrices

The following tables summarize the key performance indicators of Vat Red 15, Pigment Red 170, and Disperse Red 60 in various polymer matrices.

Table 1: Performance of Vat Red 15 in Various Polymer Matrices

Polymer Matrix	Heat Stability (°C)	Lightfastness (Blue Wool Scale)	Migration Resistance (1-5 Scale)	Notes
General	≥ 300[1]	7-8[1]	5[1]	Excellent general fastness properties. Specific data in various thermoplastics is limited.
Polypropylene (PP)	Data Not Available	Data Not Available	Data Not Available	Mentioned for use in plastics, but specific performance data is not readily available.[2]
Polyethylene (PE)	Data Not Available	Data Not Available	Data Not Available	Mentioned for use in plastics, but specific performance data is not readily available.[2]
Polyvinyl Chloride (PVC)	Data Not Available	Data Not Available	Data Not Available	Mentioned for use in plastics, but specific performance data is not readily available.
Polystyrene (PS)	Data Not Available	Data Not Available	Data Not Available	-
Polycarbonate (PC)	Data Not Available	Data Not Available	Data Not Available	-
Polyamide (PA)	Data Not Available	Data Not Available	Data Not Available	-

Table 2: Performance of Pigment Red 170 in Various Polymer Matrices

Polymer Matrix	Heat Stability (°C)	Lightfastness (Blue Wool Scale)	Migration Resistance (1-5 Scale)	Notes
Polypropylene (PP)	220[3]	6-7[3]	5[3]	Two grades available: F3RK (yellowish) and F5RK (bluish). F3RK is recommended for PP.[4]
Polyethylene (PE)	220[3]	6-7[3]	5[3]	Both F3RK and F5RK grades can be used in PE.[4][5]
Polyvinyl Chloride (PVC)	200 (F3RK)	6-7 (F3RK)	5 (F3RK)	F3RK grade is specifically recommended for PVC applications. F5RK is not recommended for PVC.[4][6]
Polystyrene (PS)	Data Not Available	Data Not Available	Data Not Available	-
Polycarbonate (PC)	Data Not Available	Data Not Available	Data Not Available	-
Polyamide (PA)	Data Not Available	Data Not Available	Data Not Available	-

Table 3: Performance of Disperse Red 60 in Various Polymer Matrices

Polymer Matrix	Heat Stability (°C)	Lightfastness (Blue Wool Scale)	Migration Resistance (1-5 Scale)	Notes
General	Melting Point: 185[7]	Good on Polyester[8]	Data Not Available	Primarily used for dyeing polyester (B1180765) fibers; limited data available for melt processing in plastics.[9][10]
Polystyrene (PS)	Data Not Available	Data Not Available	Data Not Available	Used in studies with PS films for dye absorption research.[11]
Polycarbonate (PC)	Data Not Available	Data Not Available	Data Not Available	-
Polyamide (PA)	Data Not Available	Data Not Available	Data Not Available	Used in studies with Nylon 6 textiles for dye absorption research.[11]
Polypropylene (PP)	Data Not Available	Data Not Available	Data Not Available	-
Polyethylene (PE)	Data Not Available	Data Not Available	Data Not Available	-
Polyvinyl Chloride (PVC)	Data Not Available	Data Not Available	Data Not Available	-

Experimental Protocols

The performance data cited in this guide is typically determined using standardized testing methodologies. Below are detailed descriptions of the key experimental protocols.

Heat Stability Testing

Objective: To determine the maximum temperature a pigment can withstand in a specific polymer during processing without significant color change.

Methodology (based on DIN 12877):

• The pigment is dry-blended with the polymer granules at a specified concentration (e.g., 0.1% pigment, 1.0% TiO2 for tints).

• The mixture is then processed through an injection molding machine at a series of increasing temperatures (e.g., in 20°C increments).

• The residence time in the barrel of the injection molder is kept constant (e.g., 5 minutes).

• The color of the molded plaques at each temperature is measured using a spectrophotometer.

• The heat stability is reported as the temperature at which the color change (ΔE*ab) exceeds a defined value (e.g., 3) compared to a reference sample processed at the lowest temperature.

Lightfastness Testing

Objective: To assess the resistance of a colored plastic to fading or color change upon exposure to light.

Methodology (based on ISO 105-B02):

• Test specimens (e.g., injection-molded plaques) are prepared with the pigment dispersed in the polymer.

• The specimens are exposed to a controlled artificial light source (e.g., a Xenon arc lamp) that simulates natural sunlight.

• Simultaneously, a set of Blue Wool standards (a series of eight blue wool cloths with known, graded lightfastness) are exposed under the same conditions.

• The specimens are periodically examined for color change.

• The lightfastness rating is determined by comparing the degree of fading of the test specimen to that of the Blue Wool standards. The rating is reported on a scale of 1 (very poor) to 8 (outstanding).

Migration Resistance Testing

Objective: To evaluate the tendency of a colorant to migrate from a colored plastic to a material in contact with it.

Methodology (based on DIN 53775):

• A colored plasticized PVC sheet containing the test pigment is prepared.

• This colored sheet is brought into contact with a white, uncolored plasticized PVC sheet.

• The two sheets are pressed together under a defined pressure and temperature for a specified duration (e.g., 80°C for 24 hours).

• After the test period, the white PVC sheet is examined for any color staining.

• The degree of migration is assessed visually and rated on a 5-step grey scale, where 5 indicates no migration and 1 indicates severe migration.

Visualizations

Experimental Workflow for Pigment Performance Evaluation

Caption: Workflow for evaluating the performance of pigments in polymer matrices.

Logical Relationship for Pigment Selection

Caption: Decision-making process for selecting a red pigment for a polymer application.

References

• 1. Cas 4216-02-8,Vat Red 15 | lookchem [lookchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ccchemical.com [ccchemical.com]
• 4. China High Quality organic pigment - Pigment Red 170 F3RK / CAS 2786-76-7 – Precise Color factory and manufacturers | Precise Color [precisechem.com]
• 5. China Pigment Red 170 F5RK / CAS 2786-76-7 factory and manufacturers | Precise Color [precisechem.com]
• 6. epsilonpigments.com [epsilonpigments.com]
• 7. Disperse Red 60 - Wikipedia [en.wikipedia.org]
• 8. DISPERSE RED 60 | 12223-37-9 [m.chemicalbook.com]
• 9. Disperse Red 60|Anthraquinone Dye for Research [benchchem.com]
• 10. Disperse Red 60 (12223-37-9) at Nordmann - nordmann.global [nordmann.global]
• 11. researchgate.net [researchgate.net]

Quantitative comparison of Vat Red 15 and fluorescein for nanoplastic detection

For Researchers, Scientists, and Drug Development Professionals

The burgeoning field of nanoplastic research necessitates robust and reliable methods for the detection and characterization of these ubiquitous environmental contaminants. Fluorescent labeling has emerged as a promising technique, offering the potential for high sensitivity and specificity. This guide provides a detailed comparison of two fluorescent dyes, Vat Red 15 and fluorescein (B123965), for the detection of nanoplastics, supported by available experimental data and protocols.

Executive Summary

While both Vat Red 15 and fluorescein can be utilized for fluorescently labeling nanoplastics, current research indicates a significant difference in their performance, particularly in their ability to discriminate between different polymer types. Fluorescein demonstrates superior performance in distinguishing a wider array of common nanoplastics , including polypropylene (B1209903) (PP), polyvinyl chloride (PVC), high-density polyethylene (B3416737) (HDPE), low-density polyethylene (LDPE), and polystyrene (PS). In contrast, Vat Red 15 has shown a much narrower specificity, having only been reported to successfully discriminate PVC [1][2].

A critical aspect for researchers is the quantitative performance of these dyes. However, a direct quantitative comparison in terms of Limit of Detection (LOD), Limit of Quantification (LOQ), and signal-to-noise ratio for Vat Red 15 and fluorescein in nanoplastic detection is not well-established in the current scientific literature. One key study noted that a proportional relationship between nanoplastic concentration and fluorescence intensity was not achieved under their experimental conditions, which is a prerequisite for determining such quantitative metrics[2]. This highlights a significant knowledge gap and an area for future research.

Quantitative Data Comparison

As of the latest available research, a direct quantitative comparison of key performance metrics for Vat Red 15 and fluorescein in nanoplastic detection is limited. The following table summarizes the available qualitative performance data.

Feature	Vat Red 15	Fluorescein
Polymer Specificity	Limited to PVC[1][2]	Effective for PP, PVC, HDPE, LDPE, PS[1][2]
Limit of Detection (LOD)	Data not available	Data not available
Limit of Quantification (LOQ)	Data not available	Data not available
Signal-to-Noise Ratio	Data not available	Data not available

Interaction Mechanism

The interaction between the fluorescent dyes and nanoplastics is primarily governed by adsorption mechanisms. These can include a combination of hydrophobic interactions, van der Waals forces, hydrogen bonds, π–π stacking, and electrostatic interactions. The specific nature of the interaction is dependent on the chemical structures of both the dye and the polymer, as well as the environmental conditions of the experiment.

Experimental Protocols

The following protocols are based on the methodology described by Merdy et al. (2024) for the fluorescent labeling of nanoplastics[2].

Nanoplastic Suspension Preparation

• Dissolution: Dissolve larger plastic particles in a suitable solvent under reflux. For example, use toluene (B28343) for LDPE, HDPE, PVC, and PP, and acetone (B3395972) for PS.

• Emulsification: Create a microemulsion by adding NaCl and a surfactant (e.g., Tween80) followed by vigorous mechanical stirring.

• Precipitation: Induce nanoplastic precipitation by cooling the microemulsion.

• Purification: Perform two consecutive frontal filtrations to remove the solvent and surfactant, resulting in a water-based suspension of nanoplastics.

• Characterization: Determine the size distribution and concentration of the nanoplastics using Nanoparticle Tracking Analysis (NTA)[1].

Fluorescent Labeling Procedure

• Stock Solution Preparation: Prepare a 1 mg L⁻¹ stock solution of Vat Red 15 or fluorescein sodium salt by dissolving the dye in water[2].

• Labeling Solutions: For each dye and nanoplastic type, prepare two labeling solutions in test tubes with a final volume of 3.2 mL as follows[2]:

  • Solution 1: 500 µL of the fluorophore stock solution, 200 µL of the nanoplastic suspension, and 2500 µL of water.

  • Solution 2: 1000 µL of the fluorophore stock solution, 200 µL of the nanoplastic suspension, and 2000 µL of water.

• Incubation: Gently mix the solutions and allow for an appropriate incubation period for the dye to adsorb to the nanoplastic surface. The optimal incubation time may need to be determined empirically.

Detection and Analysis

• Fluorescence Spectroscopy: Analyze the labeled nanoplastic suspensions using a 3D fluorescence spectrometer to measure the excitation and emission spectra.

• Peak Shift Analysis: Identify shifts in the fluorescence emission and/or excitation peaks of the dye upon adsorption to the nanoplastics. These shifts are indicative of the presence and type of nanoplastic[1][2].

Visualizing the Workflow and Dye Performance

To aid in understanding the experimental process and the comparative performance of the dyes, the following diagrams have been generated.

Experimental workflow for nanoplastic detection.

Qualitative performance of Vat Red 15 vs. Fluorescein.

Conclusion and Future Outlook

Based on current evidence, fluorescein is a more versatile and effective fluorescent dye than Vat Red 15 for the qualitative identification of a range of common nanoplastics. Its ability to discriminate between multiple polymer types makes it a more valuable tool for researchers studying the composition of nanoplastic pollution.

The significant gap in quantitative data for both dyes highlights a critical need for further research. Future studies should focus on optimizing experimental conditions to establish a clear relationship between nanoplastic concentration and fluorescence intensity. This would enable the determination of key performance metrics such as LOD and LOQ, allowing for a more comprehensive and quantitative comparison of these and other fluorescent dyes for nanoplastic detection. Such advancements are crucial for the development of standardized and reliable methods for quantifying nanoplastics in various environmental and biological matrices.

References

• 1. Fluorescent labelling as a tool for identifying and quantifying nanoplastics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluorescent labelling as a tool for identifying and quantifying nanoplastics - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04526B [pubs.rsc.org]

A Comparative Guide to the Specificity of Vat Red 15 for Various Plastics

For researchers and scientists in drug development and material sciences, the selection of appropriate colorants for plastics is a critical consideration, impacting not only aesthetics but also the stability and performance of the final product. This guide provides a detailed comparison of Vat Red 15 against other common red colorants for plastics, supported by available data and comprehensive experimental protocols to assess specificity.

Introduction to Vat Red 15

Vat Red 15, also known as C.I. Pigment Red 194, is an anthraquinone-based vat dye recognized for its exceptional heat and light fastness.[1][2] Its robust chemical structure makes it a candidate for coloring various polymers, particularly those processed at high temperatures. This guide assesses the specificity of Vat Red 15 for different types of plastics and compares its performance with two common alternatives: C.I. Pigment Red 179, a high-performance perylene (B46583) pigment, and C.I. Disperse Red 60, a widely used dye for polyester (B1180765).

Performance Comparison of Red Colorants in Plastics

Parameter	Vat Red 15 (C.I. 71100)	C.I. Pigment Red 179	C.I. Disperse Red 60	Test Standard (Example)
Plastic Type
Polyethylene (PE)	Lightfastness: 7-8 (general)[3]	Lightfastness: 7-8[4]	Not commonly used	ISO 105-B02
Heat Stability: ≥ 300°C[5]	Heat Stability: 280-300°C[6][7]	-	-
Migration Fastness: Good (qualitative)	Good (qualitative)	-	ISO 105-X10
Polypropylene (PP)	Heat Stability: ≥ 300°C[5]	Heat Stability: 280-300°C[6][7]	Not commonly used	-
Lightfastness: 7-8 (general)[3]	Lightfastness: 7-8[4]	-	ISO 105-B02
Polyvinyl Chloride (PVC)	Good resistance to bleeding[8]	Recommended for PVC[9]	Not commonly used	ISO 105-X10
Lightfastness: 7-8 (general)[3]	Lightfastness: 7-8[4]	-	ISO 105-B02
Polyester (PET)	Used for polyester protoplasm coloring[1]	Suitable for PET fiber[4]	Excellent lightfastness[10]	ISO 105-B02
Heat Stability: ≥ 300°C[5]	Heat Stability: 300°C[7]	Sublimation fastness can be a concern[10]	-

Note: The data presented is compiled from various sources and may not represent direct, side-by-side comparisons under identical conditions. The provided test standards are examples of methodologies that can be used to generate comparable data.

Experimental Protocols

To facilitate a direct comparison of Vat Red 15 and its alternatives, the following experimental protocols are provided, based on established international standards.

Assessment of Colorfastness to Light

This protocol is based on the ISO 105-B02 standard, which evaluates the resistance of the color of plastics to the action of an artificial light source representative of natural daylight.[11][12]

Objective: To determine the lightfastness of the colored plastic samples.

Apparatus:

• Xenon arc lamp apparatus

• Blue Wool standards (for rating 1-8)

• Grey Scale for assessing change in color (ISO 105-A02)

• Specimen holders

Procedure:

• Prepare colored plastic plaques of a standardized thickness for each dye and plastic type.

• Mount the plastic specimens and a set of Blue Wool standards in the specimen holders.

• Expose the specimens and Blue Wool standards to the light from the xenon arc lamp under controlled conditions of temperature and humidity as specified in ISO 105-B02.

• Periodically inspect the specimens and the Blue Wool standards.

• The lightfastness of the specimen is rated by comparing the stage at which its color has faded to the same extent as one of the Blue Wool standards. The rating is given as the number of the Blue Wool standard that shows a similar change in color.

Assessment of Migration Fastness

This protocol is based on the ISO 105-X10 standard, which is designed to determine the resistance of a colorant to migrate from a colored substrate into a plasticized polymer, in this case, PVC.[13][14]

Objective: To evaluate the tendency of the colorant to migrate from the colored plastic to a white PVC sheet.

Apparatus:

• Heating device capable of maintaining a constant temperature.

• Glass or acrylic plates.

• A weight to apply a specified pressure.

• White-pigmented plasticized PVC foil.

• Grey Scale for assessing staining (ISO 105-A03).

Procedure:

• Place a specimen of the colored plastic in direct contact with a piece of the white-pigmented PVC foil.

• Place the composite specimen between two glass or acrylic plates.

• Apply a uniform pressure to the assembly using the weight.

• Place the entire assembly in the heating device at a specified temperature and for a specified duration (e.g., 16 hours at 50°C).

• After the test period, remove the assembly from the heating device and allow it to cool.

• Separate the colored plastic specimen from the white PVC foil.

• Assess the degree of staining on the white PVC foil using the Grey Scale for assessing staining. The rating indicates the migration fastness, with 5 being excellent (no migration) and 1 being poor (severe migration).

Assessment of Heat Stability

Objective: To determine the maximum temperature at which the colorant remains stable in a specific plastic during processing.

Apparatus:

• Injection molding machine or a laboratory extruder with precise temperature control.

• Spectrophotometer or colorimeter.

Procedure:

• Prepare a masterbatch of the colorant in the respective plastic.

• Process the masterbatch at a series of increasing temperatures, typically in 20°C increments, starting from the polymer's standard processing temperature.

• Produce a molded plaque at each temperature setting.

• Visually and instrumentally (using a spectrophotometer) compare the color of the plaques produced at elevated temperatures to a control plaque produced at the standard processing temperature.

• The heat stability is defined as the highest temperature at which no significant color change is observed.

Diagrams

The following diagrams illustrate the logical workflow for assessing the specificity of a colorant for plastics.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. polarisorganics.com [polarisorganics.com]
• 4. hengyitek.com [hengyitek.com]
• 5. Vat Red 15/ Vat Red 2R for Cotton Silk Wool Plastic factory and suppliers | HE DYE [pldyes.com]
• 6. zeyachem.net [zeyachem.net]
• 7. lyliangangdyes.com [lyliangangdyes.com]
• 8. colorkem.com [colorkem.com]
• 9. China Pigment Red 179 / CAS 5521-31-3 factory and manufacturers | Precise Color [precisechem.com]
• 10. Uses Of Disperse Red 60 - News - Hangzhou Fucai Chem Co., Ltd [colorfuldyes.com]
• 11. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 12. ISO 105-B02 | Q-Lab [q-lab.com]
• 13. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 14. scribd.com [scribd.com]

A Comparative Guide to the Long-Term Stability of Vat Red 15 and Other Fluorescent Stains

For researchers, scientists, and drug development professionals, the selection of a fluorescent stain with high long-term stability is paramount for reproducible and reliable experimental outcomes. This guide provides an objective comparison of the long-term stability of Vat Red 15 against other commonly used fluorescent stains, supported by available experimental data and detailed methodologies for assessing stability.

Vat Red 15, a member of the vat dye family, is known for its excellent lightfastness in textile applications. However, its performance as a fluorescent stain in research, particularly concerning its long-term stability under various storage and experimental conditions, is less documented. This guide aims to provide a comparative overview to aid in the selection of the most appropriate fluorescent probe for your research needs.

Quantitative Comparison of Photostability

The long-term stability of a fluorescent stain is largely determined by its photostability—its resistance to photochemical degradation upon exposure to light—and its chemical stability in a given storage environment. While direct, quantitative photostability data for Vat Red 15 in a microscopy context is limited in the current body of scientific literature, we can draw comparisons with other well-characterized red fluorescent dyes.

The following table summarizes key photostability parameters for a selection of red fluorescent dyes. It is important to note that direct comparisons of photostability metrics across different studies can be challenging due to variations in experimental conditions.[1]

Dye Family	Specific Dye	Excitation Max (nm)	Emission Max (nm)	Relative Photostability
Vat Dye	Vat Red 15	~590-610 (estimated)	~610-630 (estimated)	Data not available
Alexa Fluor	Alexa Fluor 594	590	617	High[2][3][4]
Cyanine	Cy5	649	670	Moderate[5]
Rhodamine	Texas Red	595	615	Moderate[2]
Fluorescent Protein	mCherry	587	610	High[6][7]
Fluorescent Protein	TagRFP-T	555	584	High[6]

Note: The spectral properties of Vat Red 15 as a fluorescent stain are not well-documented in research literature and are estimated based on its color. The photostability of fluorescent dyes can be influenced by factors such as the mounting medium, the intensity of the excitation light, and the local chemical environment.[5][8]

Mechanisms of Stability and Degradation

The stability of a fluorescent dye is influenced by its chemical structure and its interaction with the surrounding environment.

Photobleaching: This is the irreversible photochemical destruction of a fluorophore upon light exposure.[1] The process often involves the reaction of the excited state of the dye with molecular oxygen, leading to the formation of reactive oxygen species that can degrade the dye molecule.[9] Dyes with robust chemical structures, such as the Alexa Fluor series, are engineered for high photostability.[3][10]

Chemical Stability: The chemical environment, including pH, the presence of oxidizing or reducing agents, and the storage medium, can affect the long-term stability of a fluorescent stain. For instance, fluorescently labeled antibodies can show varying stability depending on the storage buffer and temperature.[8] While specific data for Vat Red 15 in research applications is scarce, vat dyes, in general, are known for their chemical stability.

Experimental Protocols

To ensure the selection of a suitable fluorescent stain for long-term studies, it is crucial to assess its stability under your specific experimental conditions. Below are detailed protocols for key experiments to evaluate the long-term stability of fluorescent stains.

Protocol 1: Measurement of Photobleaching Half-Life

This protocol outlines a method to determine the photobleaching half-life of a fluorescent stain, which is the time it takes for the fluorescence intensity to decrease to 50% of its initial value under continuous illumination.

Materials:

• Fluorescently labeled sample (e.g., stained cells or tissues)

• Fluorescence microscope with a stable light source (e.g., laser or LED)

• High-sensitivity camera

• Image analysis software (e.g., ImageJ/Fiji)

• Mounting medium

Procedure:

• Sample Preparation: Prepare your fluorescently labeled sample and mount it using a suitable mounting medium.

• Microscope Setup: Turn on the microscope and allow the light source to stabilize. Select the appropriate filter set for the fluorescent stain being tested.

• Image Acquisition:

  • Locate a region of interest (ROI) on the sample.

  • Acquire an initial image (time = 0).

  • Continuously illuminate the sample using a consistent light intensity.

  • Acquire a time-lapse series of images at regular intervals until the fluorescence intensity has significantly decreased.

• Data Analysis:

  • Using image analysis software, measure the mean fluorescence intensity within the ROI for each image in the time series.

  • Correct for background fluorescence by subtracting the intensity of a region without staining.

  • Normalize the intensity values to the initial intensity at time = 0.

  • Plot the normalized fluorescence intensity against time.

  • Determine the time at which the fluorescence intensity drops to 50% of the initial value. This is the photobleaching half-life.[1]

Protocol 2: Accelerated Long-Term Stability Testing

This protocol describes an accelerated method to assess the chemical stability of a fluorescent stain over an extended period. This involves subjecting the stained sample to stress conditions, such as elevated temperature, to simulate long-term storage.

Materials:

• Fluorescently labeled samples

• Storage containers

• Temperature-controlled incubator

• Fluorescence imaging system (e.g., fluorescence microscope or plate reader)

Procedure:

• Sample Preparation: Prepare multiple identical fluorescently labeled samples.

• Initial Measurement: Measure the initial fluorescence intensity of a subset of the samples (time = 0).

• Accelerated Aging:

  • Store the remaining samples in a temperature-controlled incubator at an elevated temperature (e.g., 37°C or 50°C).

  • Protect the samples from light.

• Time-Point Measurements: At predetermined time intervals (e.g., 1 week, 2 weeks, 4 weeks), remove a subset of samples from the incubator and allow them to return to room temperature.

• Fluorescence Quantification: Measure the fluorescence intensity of the aged samples.

• Data Analysis:

  • Compare the fluorescence intensity of the aged samples to the initial intensity.

  • Calculate the percentage of fluorescence retained at each time point.

  • Plot the percentage of fluorescence retained against time to assess the degradation kinetics.

Visualizing Experimental Workflows

To provide a clearer understanding of the experimental processes involved in assessing fluorescent stain stability, the following diagrams, generated using Graphviz, illustrate the key workflows.

References

• 1. benchchem.com [benchchem.com]
• 2. Fluorescent Dyes for Secondary Antibodies - dianova [dianova.com]
• 3. chem.uci.edu [chem.uci.edu]
• 4. cancer.iu.edu [cancer.iu.edu]
• 5. Rapid Light-Dependent Degradation of Fluorescent Dyes in Formulated Serum-Free Media - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Red Fluorescent Proteins: Advanced Imaging Applications and Future Design - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Stability of fluorescent antibody conjugates stored under various conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Photobleaching of organic fluorophores: quantitative characterization, mechanisms, protection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. vectorlabs.com [vectorlabs.com]

Safety & Regulatory Compliance

Proper Disposal of Vat Red 15: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents is paramount. This document provides essential safety and logistical information for the proper disposal of Vat Red 15, ensuring compliance with safety regulations and minimizing environmental impact.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Vat Red 15 with appropriate personal protective equipment (PPE) to mitigate potential hazards such as skin and eye irritation.[1]

Personal Protective Equipment (PPE)	Specification
Eye Protection	Chemical safety goggles
Hand Protection	Rubber gloves
Respiratory Protection	Approved respirator
Body Protection	Lab coat or other protective clothing

This data is compiled from the Material Safety Data Sheet for Vat Red 15.[1]

Step-by-Step Disposal Procedure

The disposal of Vat Red 15 should be approached with the understanding that chemical waste generators are responsible for determining if the substance is classified as a hazardous waste.[1] For laboratory-scale quantities, it is best practice to manage Vat Red 15 as hazardous waste.

1. Waste Identification and Segregation:

• Treat all unused Vat Red 15 and any materials contaminated with it (e.g., filter paper, contaminated gloves) as hazardous waste.

• Do not mix Vat Red 15 waste with other chemical waste streams unless explicitly instructed to do so by your institution's environmental health and safety (EHS) office.

2. Containment:

• For solid Vat Red 15 waste, carefully sweep or vacuum the material to avoid generating dust.[1]

• Place the collected solid waste into a clearly labeled, sealed, and compatible waste container.

• For solutions containing Vat Red 15, pour the waste into a designated and labeled container for liquid hazardous waste. Do not dispose of solutions down the drain.[2][3]

3. Labeling:

• Label the waste container clearly with "Hazardous Waste," the name "Vat Red 15," and any other information required by your institution and local regulations.

4. Storage:

• Store the sealed waste container in a designated satellite accumulation area (SAA) within the laboratory.[2]

• Ensure the storage area is secure and away from incompatible materials.

5. Disposal Request:

• Contact your institution's EHS office or the designated hazardous waste management provider to arrange for pickup and disposal.

• For laboratories generating various chemical wastes, a "lab pack" service may be utilized, where different small containers of compatible wastes are packed into a larger drum for disposal by a certified waste management company.[4][5]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Vat Red 15 in a laboratory setting.

Caption: Decision workflow for the disposal of Vat Red 15.

Disclaimer: The information provided is a general guideline. Always consult your institution's specific safety and disposal protocols and comply with all local, state, and federal regulations.

References

• 1. cncolorchem.com [cncolorchem.com]
• 2. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 3. vumc.org [vumc.org]
• 4. Waste Disposal in Laboratory - Environmental Marketing Services [emsllcusa.com]
• 5. Laboratory Chemical Disposal - Environmental Marketing Services [emsllcusa.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Vat Red 15

For Immediate Implementation: This document provides crucial safety and logistical protocols for the handling and disposal of Vat Red 15. Adherence to these procedures is mandatory to ensure a safe laboratory environment and compliance with regulatory standards.

Vat Red 15, a synthetic vat dye, presents potential hazards requiring stringent safety measures. This guide outlines the necessary personal protective equipment (PPE), step-by-step operational procedures, and compliant disposal plans to mitigate risks for researchers, scientists, and drug development professionals.

Essential Personal Protective Equipment (PPE)

The use of appropriate PPE is the first line of defense against chemical exposure. The following table summarizes the mandatory PPE for handling Vat Red 15 in both powdered and liquid forms.

Body Part	Powder Form	Liquid Form (in solution)	Rationale
Respiratory	NIOSH-approved respirator for particulates (e.g., N95)	NIOSH-approved respirator with organic vapor cartridges	Prevents inhalation of airborne powder particles and chemical vapors.[1]
Eye	Chemical safety goggles	Chemical safety goggles	Protects eyes from dust particles and splashes.[1]
Hand	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	Prevents skin contact with the dye.
Body	Laboratory coat	Chemical-resistant apron over a laboratory coat	Protects skin and clothing from contamination.
Foot	Closed-toe shoes	Chemical-resistant shoe covers over closed-toe shoes	Protects feet from spills.

Operational Protocol: From Receipt to Disposal

Follow this procedural workflow to ensure the safe handling of Vat Red 15 throughout its lifecycle in the laboratory.

Caption: Workflow for the safe handling of Vat Red 15.

Step-by-Step Guidance

• Preparation :

  • Thoroughly review the Safety Data Sheet (SDS) for Vat Red 15 before commencing any work.

  • Put on all required PPE as detailed in the table above.

  • Prepare the designated work area, ensuring a certified chemical fume hood is operational for handling the powdered dye.[1] An emergency eyewash station and safety shower must be readily accessible.[1]

• Handling :

  • Weighing : Conduct all weighing of powdered Vat Red 15 within a chemical fume hood to minimize inhalation exposure.[1] Use anti-static weigh paper or a contained weighing system to prevent dispersal of the powder.

  • Dissolving : When preparing solutions, slowly add the Vat Red 15 powder to the solvent to avoid splashing. Keep the container covered as much as possible.

  • Experimental Use : Handle all solutions containing Vat Red 15 with care, avoiding skin and eye contact.

• Cleanup and Decontamination :

  • Decontaminate all glassware and equipment that has come into contact with Vat Red 15.

  • Clean the work area thoroughly with an appropriate cleaning agent.

  • Remove PPE in the correct order to prevent cross-contamination.

Disposal Plan

The disposal of chemical waste is strictly regulated. Improper disposal can lead to environmental contamination and legal repercussions.

Waste Characterization:

Waste generated from the use of Vat Red 15 may be classified as hazardous waste under the Resource Conservation and Recovery Act (RCRA).[2][3][4] It is the responsibility of the waste generator to determine if the waste meets the criteria for hazardous waste. This determination should be based on the concentration of the dye and any other hazardous constituents in the waste stream.

Disposal Procedures:

• Solid Waste :

  • Collect all solid waste contaminated with Vat Red 15 (e.g., used weigh paper, contaminated PPE, and towels) in a designated, clearly labeled hazardous waste container.

• Liquid Waste :

  • Collect all liquid waste containing Vat Red 15 in a separate, sealed, and clearly labeled hazardous waste container.

  • Do not pour any waste containing Vat Red 15 down the drain.[5]

• Labeling and Storage :

  • All hazardous waste containers must be labeled with the words "Hazardous Waste," the full chemical name (Vat Red 15), and the associated hazards.

  • Store hazardous waste in a designated, secure area away from incompatible materials.

Consult your institution's Environmental Health and Safety (EHS) department for specific guidance on hazardous waste disposal procedures and to arrange for waste pickup.

Hazard Summary

The following table summarizes the known hazards of Vat Red 15.

Hazard Type	Description
Inhalation	May cause respiratory tract irritation.[3]
Skin Contact	May cause skin irritation in sensitive individuals.[3]
Eye Contact	Dust may cause irritation and inflammation.[3]
Ingestion	Harmful if swallowed. May cause gastrointestinal irritation with nausea, vomiting, and diarrhea.[3]
Chronic Effects	Possible risks of irreversible effects.[3]

By adhering to these safety and logistical protocols, you can significantly minimize the risks associated with handling Vat Red 15 and ensure a safe and compliant research environment.

References

• 1. cncolorchem.com [cncolorchem.com]
• 2. epa.gov [epa.gov]
• 3. Federal Register :: Hazardous Waste Management System; Identification and Listing of Hazardous Waste; Dyes and/or Pigments Production Wastes; Land Disposal Restrictions for Newly Identified Wastes; CERCLA Hazardous Substance Designation and Reportable Quantities; Designation of Five Chemicals as Appendix VIII Constituents; Addition of Four Chemicals to the Treatment Standards of F039 and the Universal Treatment Standards [federalregister.gov]
• 4. epa.gov [epa.gov]
• 5. p2infohouse.org [p2infohouse.org]